2-Amino-2-methyl-1-propanol

• CAS: 124-68-5

Core Science & Biosynthesis

2-Amino-2-methyl-1-propanol basic properties

An In-depth Technical Guide to the Basic Properties of 2-Amino-2-methyl-1-propanol

Introduction

2-Amino-2-methyl-1-propanol (AMP) is a versatile organic compound possessing both a primary amine and a primary alcohol functional group. Its structure, specifically as a sterically hindered primary amine, is key to its utility in a wide range of applications.[1] For researchers, scientists, and drug development professionals, AMP is primarily recognized for its role as a high-performance buffering agent in biochemical assays, an intermediate in pharmaceutical synthesis, and a pH adjuster in cosmetic and personal care formulations.[1][2] This guide provides a comprehensive overview of its core physicochemical properties, experimental protocols for its characterization and use, and logical workflows relevant to a laboratory setting.

Physicochemical Properties

The fundamental properties of 2-Amino-2-methyl-1-propanol are summarized below. The compound appears as a clear, colorless liquid or a low-melting solid, as its melting point is near room temperature.[3][4][5]

Property	Value	Reference
IUPAC Name	2-amino-2-methylpropan-1-ol	[3]
CAS Number	124-68-5	[3]
Molecular Formula	C₄H₁₁NO	[3][6]
Molecular Weight	89.14 g/mol	[6][7]
Appearance	Crystals or colorless liquid	[3]
Melting Point	24-28 °C (75-82 °F)	[4][5][6][8]
Boiling Point	165 °C (329 °F) at 760 mmHg	[4][5][6][8]
Density	0.934 g/mL at 25 °C	[4][5][6][8]
pKa (at 25 °C)	9.69 - 9.7	[2][4]
Useful Buffer Range	pH 9.0 - 10.5	[4][6]
Refractive Index	n20/D 1.4455	[4][8]
Flash Point	~82 °C (~180 °F)	[6]
Vapor Pressure	<1 mmHg at 25 °C	[4]

Solubility Profile

The presence of both polar hydroxyl and amino groups allows AMP to be soluble in water and other polar solvents.[2] Some sources describe it as insoluble in water, which may refer to its miscibility limits or specific experimental conditions, but it is sufficiently soluble for the preparation of aqueous buffer solutions.[2][3][7][8]

Solvent	Solubility	Rationale / Notes
Water	Soluble.[2] H₂O: 0.5 M at 20 °C, clear, colorless.[4]	The hydroxyl and amino groups form hydrogen bonds with water.
Alcohols (Methanol, Ethanol)	Soluble	"Like dissolves like" principle; both solute and solvent are polar and can hydrogen bond.[9]
Polar Aprotic (Acetone, Acetonitrile)	Soluble	The polarity of the solvent interacts with the polar functional groups of AMP.[9]
Non-Polar (Hexane, Toluene)	Low to Insoluble	The non-polar nature of the solvent does not favorably interact with the polar functional groups of AMP.[9]

Core Applications in Research and Development

AMP's primary utility for the target audience stems from its function as a buffer and a synthetic intermediate.

• Buffering Agent: With a pKa of approximately 9.7, AMP is an excellent buffer for maintaining alkaline conditions.[2][6] It is frequently used in enzyme assays, particularly for enzymes with high optimal pH, such as alkaline phosphatase.[2][5][10] For alkaline phosphatase, AMP also serves as a phosphate (B84403) acceptor.[10] High buffer concentrations, even up to 1 M, do not inhibit the enzyme and are recommended to prevent pH shifts due to CO₂ absorption from the air.[2][10]

• Chemical Synthesis: As a bifunctional molecule, AMP is a precursor in various organic syntheses. It can react with acyl chlorides to form oxazolines and is also a precursor to 2,2-dimethylaziridine.[2] This makes it a valuable building block in the synthesis of more complex molecules for drug discovery.

• CO₂ Capture: While more industrial in nature, it is relevant for researchers in green chemistry and environmental science. AMP is considered a promising agent for post-combustion CO₂ capture due to its high absorption capacity and resistance to degradation.[1]

Experimental Protocols

Protocol for pKa Determination by Potentiometric Titration

Potentiometric titration is a high-precision technique for determining the pKa of a substance by monitoring pH changes during the gradual addition of a titrant.[11][12]

Objective: To determine the acid dissociation constant (pKa) of 2-Amino-2-methyl-1-propanol.

Materials:

• 2-Amino-2-methyl-1-propanol (AMP)

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• 0.15 M Potassium Chloride (KCl) solution (for maintaining ionic strength)

• Deionized, CO₂-free water

• Calibrated pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• Buret (Class A, 25 or 50 mL)

• Beaker (100 mL)

Methodology:

• Preparation of Analyte Solution: Accurately weigh a sample of AMP to prepare a solution of known concentration (e.g., 20 mL of a 1 mM solution) in a beaker.[11]

• Ionic Strength Adjustment: Add 0.15 M KCl solution to maintain a constant ionic strength throughout the titration.[11][13]

• Initial pH Adjustment: Using 0.1 M HCl, adjust the pH of the AMP solution to be fully protonated (e.g., pH 1.8-2.0).[11]

• Inert Atmosphere: Purge the solution with nitrogen gas to displace dissolved CO₂, which can interfere with pH measurements in alkaline solutions.[11][13]

• Titration: Place the beaker on a magnetic stirrer and immerse the pH electrode. Begin titrating the solution by adding the 0.1 M NaOH solution in small, precise increments (e.g., 0.1-0.2 mL).[11]

• Data Recording: After each increment, allow the pH reading to stabilize and record the pH and the total volume of titrant added. Continue the titration until the pH reaches approximately 12.[11]

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • The equivalence point is the point of steepest inflection on the curve.

  • The pKa is the pH at the half-equivalence point, where half of the AMP has been neutralized. This corresponds to the flattest region (buffer region) of the curve.

• Replication: Perform the titration a minimum of three times to ensure reproducibility and calculate the average pKa value.[11]

Protocol for Preparation of an AMP Buffer Solution

Objective: To prepare a 1 L, 0.9 M AMP buffer at pH 10.3 for use in an alkaline phosphatase assay.

Materials:

• 2-Amino-2-methyl-1-propanol (AMP) (M.W. 89.14 g/mol )

• 1 M Hydrochloric Acid (HCl) solution

• Deionized water

• Calibrated pH meter

• 1 L volumetric flask

• Magnetic stirrer and stir bar

Methodology:

• Liquefy AMP: AMP has a melting point between 24-28°C.[4][5][6][8] If solid, gently warm the container to approximately 35°C to liquefy it.[10] Note that liquified AMP is viscous.[10]

• Weighing and Dissolving: Weigh 78 g of liquified AMP and dissolve it in approximately 500 mL of deionized water in a beaker with stirring.[10]

• Initial pH Adjustment: Slowly add approximately 200 mL of 1 M HCl to the solution while monitoring the pH.[10] The addition of acid will neutralize the amine, forming its conjugate acid and lowering the pH into the buffering range.

• Final pH Adjustment: Continue to add 1 M HCl dropwise until the pH of the solution reaches the target of 10.3.

• Final Volume Adjustment: Quantitatively transfer the buffer solution to a 1 L volumetric flask. Rinse the beaker with deionized water and add the rinsings to the flask. Carefully add deionized water to the calibration mark.

• Storage: Stopper the flask and invert several times to ensure homogeneity. Store the buffer at room temperature in a tightly sealed container to protect it from atmospheric CO₂. The solution is stable for approximately one month under these conditions.[10]

Visualizations of Logical and Experimental Workflows

The following diagrams illustrate the chemical principle of AMP's buffering action and a typical laboratory workflow for its use.

Caption: Logical diagram of the AMP buffering mechanism.

Caption: Experimental workflow for preparing an AMP buffer.

References

• 1. 2-Amino-2-methyl-1-propanol | 124-68-5 | Benchchem [benchchem.com]
• 2. 2-AMINO-2-METHYL-1-PROPANOL - Ataman Kimya [atamanchemicals.com]
• 3. 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-氨基-2-甲基-1-丙醇 BioXtra, ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2-Amino-2-methyl-1-propanol | 124-68-5 [chemicalbook.com]
• 6. AMP | 124-68-5 | FA09404 | Biosynth [biosynth.com]
• 7. 2-AMINO-2-METHYL-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. 2-Amino-2-methyl-1-propanol CAS#: 124-68-5 [m.chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. catrosa.ru [catrosa.ru]
• 11. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 13. dergipark.org.tr [dergipark.org.tr]

An In-depth Technical Guide on 2-Amino-2-methyl-1-propanol

This document provides a concise technical overview of 2-Amino-2-methyl-1-propanol, focusing on its fundamental molecular properties. It is intended for researchers, scientists, and professionals in the field of drug development who require precise data for experimental design and chemical synthesis.

Core Molecular Data

2-Amino-2-methyl-1-propanol, a substituted aliphatic alcohol, is utilized in various applications, including as a pH balancer in cosmetic formulations[1]. Its core molecular and physical properties are summarized below.

Property	Value	Source
Molecular Formula	C4H11NO	[2][3][4][5][6]
Molecular Weight	89.14 g/mol	[2][3][5][7]
IUPAC Name	2-amino-2-methylpropan-1-ol	[2]
CAS Registry Number	124-68-5	[3][4]

Experimental Protocols

The determination of the molecular weight and formula of 2-Amino-2-methyl-1-propanol is typically achieved through standard analytical chemistry techniques.

Mass Spectrometry for Molecular Weight Determination:

• Sample Preparation: A dilute solution of 2-Amino-2-methyl-1-propanol is prepared in a suitable volatile solvent, such as methanol (B129727) or acetonitrile.

• Ionization: The sample is introduced into a mass spectrometer and ionized, commonly using techniques like Electrospray Ionization (ESI) or Electron Ionization (EI).

• Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Interpretation: The molecular weight is determined from the peak corresponding to the molecular ion [M+H]+ or [M]+. For 2-Amino-2-methyl-1-propanol, a prominent peak would be expected around m/z 90.14.

Elemental Analysis for Molecular Formula Determination:

• Combustion: A precisely weighed sample of 2-Amino-2-methyl-1-propanol is combusted in a furnace in the presence of excess oxygen.

• Gas Separation: The combustion products (CO2, H2O, N2) are passed through a series of absorbent traps or a gas chromatography column to separate them.

• Detection: The amount of each gas is quantified using a thermal conductivity detector or other suitable detectors.

• Calculation: The percentage composition of Carbon, Hydrogen, and Nitrogen is calculated from the amounts of CO2, H2O, and N2 produced. The percentage of Oxygen can be determined by difference. These percentages are then used to derive the empirical and subsequently the molecular formula, which for this compound is C4H11NO[3].

Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the compound's name and its fundamental molecular identifiers.

Caption: Relationship between compound and its molecular properties.

References

• 1. 2-Amino-2-methyl-1-propanol | 124-68-5 [chemicalbook.com]
• 2. 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Amino-2-methyl-1-propanol [drugfuture.com]
• 4. 1-Propanol, 2-amino-2-methyl- [webbook.nist.gov]
• 5. mpbio.com [mpbio.com]
• 6. 2-Amino-2-methyl-1-propanol, 99% | Fisher Scientific [fishersci.ca]
• 7. 2-AMINO-2-METHYL-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Synthesis of 2-Amino-2-methyl-1-propanol from 2-Aminoisobutyric Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-amino-2-methyl-1-propanol, a valuable building block in pharmaceuticals and other chemical industries, starting from the readily available 2-aminoisobutyric acid. The primary synthetic route detailed herein involves a two-step process: the initial esterification of 2-aminoisobutyric acid, followed by the reduction of the resulting ester to the target amino alcohol. This document outlines detailed experimental protocols for both steps, presents quantitative data in a clear, tabular format, and includes visualizations of the reaction pathway and experimental workflows to facilitate understanding and implementation in a laboratory setting.

Synthetic Pathway Overview

The conversion of 2-aminoisobutyric acid to 2-amino-2-methyl-1-propanol is most effectively achieved through an intermediate ester. The carboxylic acid functional group of 2-aminoisobutyric acid is first converted to an ester, typically a methyl or ethyl ester, via Fischer esterification. This ester is then reduced to the corresponding primary alcohol using either catalytic hydrogenation or a chemical reducing agent.

Figure 1: Overall synthetic pathway.

Experimental Protocols

Step 1: Fischer Esterification of 2-Aminoisobutyric Acid

The esterification of 2-aminoisobutyric acid is typically carried out using the Fischer esterification method, which involves reacting the amino acid with an excess of an alcohol in the presence of a strong acid catalyst.

Materials:

• 2-Aminoisobutyric acid

• Methanol (or other suitable alcohol)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Diethyl ether or other suitable extraction solvent

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-aminoisobutyric acid and an excess of the desired alcohol (e.g., methanol, typically serving as the solvent).

• Carefully and slowly add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the suspension.

• Heat the reaction mixture to reflux and maintain for a period of 4 to 24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the excess alcohol under reduced pressure.

• Dissolve the residue in a suitable organic solvent such as diethyl ether and wash sequentially with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-aminoisobutyric acid alkyl ester.

• The crude ester can be purified by vacuum distillation or column chromatography.

Figure 2: Workflow for Fischer Esterification.

Step 2: Reduction of 2-Aminoisobutyric Acid Alkyl Ester

The reduction of the ester to 2-amino-2-methyl-1-propanol can be achieved through two primary methods: catalytic hydrogenation or reduction with a metal hydride.

This method involves the use of hydrogen gas and a metal catalyst, such as Raney Nickel, and is amenable to larger scale synthesis.[1]

Materials:

• 2-Aminoisobutyric acid alkyl ester

• Raney Nickel (or other suitable catalyst, e.g., Ru/C)

• Ethanol (or other suitable solvent)

• High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• In a high-pressure reactor vessel, dissolve the 2-aminoisobutyric acid alkyl ester in a suitable solvent like ethanol.

• Add the Raney Nickel catalyst to the solution. The catalyst is typically used as a slurry in the solvent.

• Seal the reactor and purge it several times with nitrogen gas, followed by hydrogen gas.

• Pressurize the reactor with hydrogen to the desired pressure (typically ranging from 500 to 1500 psi).

• Heat the reaction mixture to a temperature between 50 and 150 °C with vigorous stirring.

• Maintain the reaction under these conditions for 6 to 24 hours, monitoring the hydrogen uptake to determine the reaction's completion.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Filter the reaction mixture through a pad of celite to remove the catalyst.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude 2-amino-2-methyl-1-propanol.

• The product can be purified by vacuum distillation.

LiAlH₄ is a powerful reducing agent that efficiently converts esters to primary alcohols. This method is well-suited for laboratory-scale synthesis.

Materials:

• 2-Aminoisobutyric acid alkyl ester

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether

• Sodium sulfate decahydrate (B1171855) (Glauber's salt) or perform a Fieser workup

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet, add a suspension of LiAlH₄ in anhydrous THF under a nitrogen atmosphere.

• Cool the suspension in an ice bath.

• Dissolve the 2-aminoisobutyric acid alkyl ester in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel at a rate that maintains the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature, then heat to reflux for 2 to 6 hours.

• Cool the reaction mixture back down in an ice bath.

• Quench the reaction carefully by the slow, dropwise addition of water, followed by a 15% aqueous sodium hydroxide (B78521) solution, and then more water (Fieser workup). Alternatively, quench by the careful, portion-wise addition of sodium sulfate decahydrate until the grey precipitate turns white and the hydrogen evolution ceases.

• Stir the resulting mixture at room temperature for 30 minutes.

• Filter the resulting precipitate (aluminum salts) and wash it thoroughly with THF or diethyl ether.

• Combine the organic filtrates and dry over anhydrous sodium sulfate or magnesium sulfate.

• Remove the solvent under reduced pressure to yield the crude 2-amino-2-methyl-1-propanol.

• Purify the product by vacuum distillation.

Figure 3: Workflow for the Reduction Step.

Data Presentation

The following tables summarize typical quantitative data for the synthesis of 2-amino-2-methyl-1-propanol from 2-aminoisobutyric acid.

Table 1: Fischer Esterification of 2-Aminoisobutyric Acid

Reactant/Catalyst	Molar Ratio (to Amino Acid)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Methanol / H₂SO₄	Excess / Catalytic	Methanol	Reflux	12	85-95	>95	General Procedure
Ethanol / p-TsOH	Excess / Catalytic	Ethanol	Reflux	24	80-90	>95	General Procedure

Table 2: Reduction of 2-Aminoisobutyric Acid Alkyl Ester

Starting Ester	Reduction Method	Catalyst/Reagent	Solvent	Temperature (°C)	Pressure (psi)	Reaction Time (h)	Yield (%)	Purity (%)	Reference
Methyl Ester	Catalytic Hydrogenation	Raney Nickel	Ethanol	100	1000	12	90-95	>99	[1]
Ethyl Ester	Catalytic Hydrogenation	Ru/C	Ethanol	120	1200	8	88-93	>99	General Procedure
Methyl Ester	LiAlH₄	LiAlH₄	THF	Reflux	N/A	4	85-92	>98	General Procedure
Ethyl Ester	LiAlH₄	LiAlH₄	Diethyl Ether	Reflux	N/A	6	82-90	>98	General Procedure

Table 3: Physicochemical Properties of 2-Amino-2-methyl-1-propanol

Property	Value
Molecular Formula	C₄H₁₁NO
Molar Mass	89.14 g/mol
Appearance	Colorless liquid or solid
Melting Point	29-31 °C
Boiling Point	165 °C
Density	0.934 g/cm³

Conclusion

The synthesis of 2-amino-2-methyl-1-propanol from 2-aminoisobutyric acid via a two-step esterification and reduction process is a robust and efficient method. This guide provides detailed protocols for both laboratory and potentially scalable synthesis. The choice between catalytic hydrogenation and chemical reduction for the second step will depend on the available equipment, scale of the reaction, and safety considerations. Both pathways offer high yields and produce a high-purity product that is suitable for various applications in the pharmaceutical and chemical industries. Careful adherence to the outlined procedures and safety precautions is essential for successful and safe synthesis.

References

• 1. CN103232351A - Preparation method of 2-amino-2-methyl-1-propyl alcohol - Google Patents [patents.google.com]

An In-depth Technical Guide to the Core Mechanism of Action of 2-Amino-2-methyl-1-propanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Amino-2-methyl-1-propanol (AMP), a primary alkanolamine, is a versatile compound utilized across various scientific and industrial sectors. While not possessing a classical pharmacological mechanism of action mediated by specific receptor interactions, its utility in biological and pharmaceutical contexts is significant and stems directly from its fundamental physicochemical properties. This technical guide elucidates the core mechanism of action of AMP, which is rooted in its function as a proton acceptor, acting as a robust buffer and pH stabilizing agent. We will delve into its application in enzyme kinetics, particularly in alkaline phosphatase assays where it also functions as a phosphate (B84403) acceptor, and its role as a critical excipient in pharmaceutical formulations. This document provides quantitative data, detailed experimental protocols, and visual diagrams to offer a comprehensive understanding of AMP's function for researchers and drug development professionals.

Physicochemical Properties and Buffering Mechanism

2-Amino-2-methyl-1-propanol is an organic compound characterized by a primary amine group and a hydroxyl group. This structure confers upon it the properties of a weak base, making it an effective pH buffer, particularly in alkaline conditions.

The primary mechanism of action of AMP in biochemical and pharmaceutical applications is its ability to maintain a stable pH. The amine group (-NH2) can accept a proton (H+) to form its conjugate acid (-NH3+), resisting significant changes in pH upon the addition of an acid or base. This buffering capacity is most effective within a specific pH range surrounding its pKa.

Quantitative Physicochemical and Buffering Data

The following table summarizes the key physicochemical and buffering properties of 2-Amino-2-methyl-1-propanol.

Property	Value	Reference(s)
Molecular Formula	C4H11NO	[1]
Molecular Weight	89.14 g/mol	[1]
pKa (25 °C)	9.7	[1]
Useful pH Buffering Range	9.0 - 10.5	[1]
pH of 0.1 M Aqueous Solution (25 °C)	11.3	[1]
Density (25 °C)	0.934 g/mL	[1]
Boiling Point	165 °C	[1]
Melting Point	24-28 °C	[1]
Solubility	Miscible with water and alcohols	[1]

Buffering Mechanism Visualization

The buffering action of 2-Amino-2-methyl-1-propanol can be visualized as an equilibrium between the unprotonated (base) and protonated (conjugate acid) forms.

Buffering mechanism of 2-Amino-2-methyl-1-propanol.

Role in Enzyme Kinetics: The Case of Alkaline Phosphatase

A significant application of 2-Amino-2-methyl-1-propanol in research is its use as a buffer in enzyme assays, most notably for the determination of alkaline phosphatase (ALP) activity. The optimal pH for ALP is in the alkaline range, which aligns well with the buffering capacity of AMP.

Beyond maintaining a stable pH, AMP plays a dual role in the ALP reaction. It acts as a "phosphate acceptor," facilitating the transfer of the phosphate group from the substrate, which can enhance the reaction rate.

Quantitative Data on AMP in Enzyme Assays

Parameter	Value/Range	Enzyme(s)	Reference(s)
Typical Working Concentration	350 - 900 mM	Alkaline Phosphatase	[1]
Typical Working pH	10.3 - 10.4	Alkaline Phosphatase	[1]
Typical Working Concentration	100 mM	Lactate Dehydrogenase, Malate Dehydrogenase	[1]
Typical Working pH	9.9 - 10.4	Lactate Dehydrogenase, Malate Dehydrogenase	[1]

Experimental Protocol: Alkaline Phosphatase Assay using AMP Buffer

This protocol outlines a typical colorimetric assay for alkaline phosphatase activity using p-nitrophenyl phosphate (pNPP) as a substrate in an AMP buffer.

Materials:

• AMP Buffer (0.5 M, pH 10.3):

  • Dissolve 44.5 g of 2-Amino-2-methyl-1-propanol in ~800 mL of deionized water.

  • Adjust the pH to 10.3 with concentrated HCl.

  • Bring the final volume to 1 L with deionized water.

• Substrate Solution (e.g., 10 mM pNPP):

  • Dissolve the appropriate amount of p-nitrophenyl phosphate in the AMP buffer. Prepare fresh.

• Enzyme Sample:

  • Cell lysate, purified enzyme, or serum sample.

• Stop Solution (e.g., 1 M NaOH):

  • To halt the enzymatic reaction.

• Microplate reader or spectrophotometer.

Procedure:

• Reaction Setup: In a 96-well plate, add a specific volume of the enzyme sample to each well.

• Pre-incubation: Equilibrate the plate at the desired reaction temperature (e.g., 37°C) for 5 minutes.

• Initiate Reaction: Add the pre-warmed pNPP substrate solution to each well to start the reaction.

• Incubation: Incubate the reaction mixture at the chosen temperature for a defined period (e.g., 15-30 minutes).

• Stop Reaction: Add the stop solution to each well to terminate the reaction.

• Measurement: Read the absorbance of the product (p-nitrophenol) at 405 nm.

• Calculation: Determine the enzyme activity based on a standard curve of p-nitrophenol.

Experimental Workflow Visualization

The following diagram illustrates the workflow for a typical alkaline phosphatase assay using an AMP buffer.

Experimental workflow for an alkaline phosphatase assay.

Role in Pharmaceutical Formulations

In the realm of drug development, 2-Amino-2-methyl-1-propanol is a valuable excipient, primarily used as a neutralizing agent, emulsifier, and pH stabilizer in various dosage forms, including topical, oral, and parenteral formulations[2][3].

Neutralization of Acidic Polymers

Many drug delivery systems utilize acid-functional polymers. AMP is highly effective at neutralizing the carboxylic acid moieties in these polymers, rendering them soluble in aqueous solutions. This is crucial for the formulation of water-borne coatings for tablets and for creating stable polymer-based drug delivery systems.

pH Adjustment and Stabilization

Maintaining the optimal pH of a formulation is critical for the stability and solubility of the active pharmaceutical ingredient (API). AMP's buffering capacity helps to maintain the desired pH, preventing degradation of the API and ensuring the physical stability of the formulation, such as preventing the creaming of emulsions. It is commonly found in creams, lotions, and gels for this purpose[1][4].

Emulsification

AMP can be used to form stable emulsions, which are essential for many topical and oral formulations. It acts as a surfactant, reducing the interfacial tension between oil and water phases.

Logical Relationship in Formulation Development

The decision to use AMP in a pharmaceutical formulation is based on its ability to address specific challenges in achieving a stable and effective drug product.

Logical relationship for the use of AMP in pharmaceutical formulations.

Conclusion

The mechanism of action of 2-Amino-2-methyl-1-propanol in biological and pharmaceutical contexts is fundamentally a manifestation of its chemical properties as a weak base. Its ability to act as a proton acceptor makes it an excellent buffer for maintaining alkaline pH, which is critical for the activity of certain enzymes like alkaline phosphatase. In pharmaceutical development, this same property is leveraged to stabilize formulations, neutralize acidic polymers, and create stable emulsions. For researchers and drug development professionals, a thorough understanding of these physicochemical principles is key to effectively utilizing AMP to achieve stable and functional biochemical assays and drug delivery systems.

References

• 1. 2-AMINO-2-METHYL-1-PROPANOL - Ataman Kimya [atamanchemicals.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-Amino-2-Methyl-1-Propanol Excipient | CAS No 124-68-5 | Clyzo [clyzo.com]
• 4. 2-Amino-2-methyl-1-propanol: Uses and Toxicity_Chemicalbook [chemicalbook.com]

A Technical Guide to the Thermal Stability of 2-Amino-2-methyl-1-propanol (AMP) Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of 2-Amino-2-methyl-1-propanol (AMP) solutions, a critical parameter for its application in various industrial processes, including carbon dioxide (CO₂) capture and as a component in pharmaceutical formulations. This document synthesizes key findings on degradation kinetics, products, and the experimental methodologies used to assess the thermal stability of AMP.

Introduction to 2-Amino-2-methyl-1-propanol (AMP)

2-Amino-2-methyl-1-propanol is a sterically hindered primary alkanolamine. Its unique structure, with a tertiary carbon atom adjacent to the amino group, imparts specific chemical properties, including its capacity for CO₂ absorption and its stability profile.[1][2] While considered more resistant to thermal degradation than other primary amines like monoethanolamine (MEA), understanding its stability under various process conditions is crucial for optimizing performance and minimizing solvent loss.[1][2]

Thermal Degradation of AMP in the Presence of CO₂

The primary pathway for the thermal degradation of AMP in aqueous solutions containing CO₂ involves an intramolecular cyclization reaction to form 4,4-dimethyl-1,3-oxazolidin-2-one (B1584434) (DMOZD).[1][2][3] This process is initiated by the formation of an AMP-carbamate, which then undergoes cyclization and dehydration.[3]

Degradation Pathway

The degradation mechanism can be visualized as a two-step process. First, AMP reacts with CO₂ to form a carbamate (B1207046). This carbamate is in equilibrium with the reactants. Subsequently, the carbamate undergoes an intramolecular nucleophilic attack, leading to the formation of DMOZD and the release of a water molecule.

Caption: Thermal degradation pathway of AMP to DMOZD.

Kinetics of Thermal Degradation

The thermal degradation of AMP to DMOZD has been studied under various conditions. The reaction rate is dependent on both the concentration of AMP and CO₂.[4] A power-law rate equation is often used to model the degradation kinetics.[1][4]

Table 1: Kinetic Parameters for the Thermal Degradation of AMP to DMOZD

Parameter	Value	Reference
Activation Energy (Ea)	129.12 (±14.64) kJ/mol	[1]
Reaction Order (w.r.t. AMP)	1.18 (±0.15)	[4]
Reaction Order (w.r.t. CO₂)	0.45 (±0.25)	[4]

These parameters indicate that the concentration of AMP has a more significant impact on the degradation rate than the concentration of CO₂.[4]

Table 2: Apparent First-Order Degradation Rate Constants for AMP

Temperature (°C)	AMP Concentration (M)	CO₂ Loading (mol CO₂/mol AMP)	Apparent Rate Constant (k, h⁻¹)	Reference
135	Not Specified	Not Specified	Reported in literature	[1]
150	Not Specified	Not Specified	Reported in literature	[1]

Note: Specific rate constant values from the cited literature require further extraction from the source material to populate this table fully.

Oxidative Degradation of AMP

In addition to thermal degradation, AMP can also undergo oxidative degradation, particularly in environments containing oxygen. The degradation products from oxidation are different from those of thermal degradation and can include smaller organic molecules and ammonia.[5]

Table 3: Major Products of Oxidative and Thermal Degradation of AMP

Degradation Type	Major Products	Reference
Thermal	4,4-dimethyl-2-oxazolidinone (DMOZD), 2-[(2-amino-2-methylpropyl)amino]-2-methyl-1-propanol (AMPAMP), Ammonia, Acetone	[5]
Oxidative	Formic acid, 1-piperazinecarboxaldehyde, Ethylenediamine, N-(2-hydroxy-1,1-dimethylethyl)glycine, Formaldehyde, Piperazinone	[5]

Experimental Protocols for Thermal Stability Assessment

The assessment of AMP's thermal stability typically involves subjecting the amine solution to elevated temperatures over a period of time and analyzing the degradation products.

General Experimental Workflow

The following diagram illustrates a typical workflow for a thermal degradation study.

Caption: General workflow for thermal stability studies.

Detailed Experimental Methodology

Materials:

• 2-Amino-2-methyl-1-propanol (AMP) of high purity (e.g., ≥99%).[6][7]

• Deionized water.

• Carbon dioxide (CO₂) gas.

Apparatus:

• High-pressure, high-temperature reactors (e.g., stainless steel cylinders or Parr reactors).

• Temperature control system.

• Stirring mechanism (optional, but recommended for homogeneity).

• Sampling system for safe extraction of liquid samples at high temperature and pressure.

Procedure:

• Solution Preparation: Prepare aqueous solutions of AMP at the desired concentrations (e.g., 1.12, 1.68, 2.24, and 3.36 M).[1][8]

• CO₂ Loading: Bubble CO₂ gas through the amine solution until the target loading (e.g., 0.17 to 0.7 mol CO₂/mol AMP) is achieved.[1][8] The loading can be determined gravimetrically or by titration.

• Thermal Degradation Experiment:

  • Charge a known volume of the CO₂-loaded AMP solution into the reactor.

  • Pressurize the reactor with an inert gas (e.g., nitrogen) if necessary.

  • Heat the reactor to the desired temperature (e.g., 120, 135, or 150 °C) and maintain it for the duration of the experiment.[1][3][8]

  • Collect liquid samples at regular intervals.

• Sample Analysis:

  • Analyze the collected samples to determine the concentration of AMP and its degradation products.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Used for the identification and quantification of volatile degradation products like DMOZD.[9]

  • Ion Chromatography (IC): Used to determine the loss of the amine itself.[10]

  • High-Performance Liquid Chromatography (HPLC): Can also be employed for the analysis of AMP.[11]

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis provides information on the thermal stability of AMP solutions by measuring the change in mass as a function of temperature.

Table 4: Thermal Decomposition Temperatures of Aqueous AMP Solutions from TGA

AMP Concentration (wt%)	Tstart (°C)	Tonset (°C)	Tf (°C)	Reference
8.91	Not specified	64.89	Not specified	[12]
17.82	Not specified	Not specified	Not specified	[13]
26.73	Not specified	Not specified	Not specified	[13]
Pure AMP	Not specified	Lower than binary mixtures	Not specified	[12]

Tstart: Start temperature for decomposition, Tonset: Intersection of baseline weight and the tangent of the weight vs. temperature curve, Tf: Final decomposition temperature.[12] The data indicates that the thermal stability increases with increasing AMP concentration in the solution.[13]

Atmospheric Degradation

While not strictly thermal degradation in the context of industrial processes, the atmospheric degradation of AMP is also an area of study. This process is typically initiated by hydroxyl (OH) radicals and leads to a different set of degradation products.

Table 5: Major Gas-Phase Products of OH-Initiated Atmospheric Degradation of AMP

Product	Chemical Formula	Reference
2-amino-2-methylpropanal	CH₃C(NH₂)(CH₃)CHO	[6][14]
propan-2-imine	(CH₃)₂C=NH	[6][14]
2-iminopropanol	(CH₃)(CH₂OH)C=NH	[6][14]
acetamide	CH₃C(O)NH₂	[6][14]
formaldehyde	CH₂O	[6][14]
2-methyl-2-(nitroamino)-1-propanol	CH₃C(CH₃)(NHNO₂)CH₂OH	[6][14]

Conclusion

The thermal stability of 2-Amino-2-methyl-1-propanol solutions is a complex function of temperature, AMP concentration, and the presence of other species like CO₂ and oxygen. The primary thermal degradation product in CO₂-rich environments is 4,4-dimethyl-1,3-oxazolidin-2-one, formed through a carbamate intermediate. The kinetics of this degradation have been quantified, providing valuable data for process modeling and optimization. Understanding the different degradation pathways—thermal, oxidative, and atmospheric—is essential for the safe and efficient use of AMP in various applications. The experimental protocols outlined in this guide provide a framework for conducting further research into the stability of AMP under specific operational conditions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 2-Amino-2-methylpropan-1-ol | SIELC Technologies [sielc.com]
• 12. aidic.it [aidic.it]
• 13. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 14. Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under Simulated Atmospheric Conditions - PMC [pmc.ncbi.nlm.nih.gov]

2-Amino-2-methyl-1-propanol safety and toxicity data

An In-depth Technical Guide on the Safety and Toxicity of 2-Amino-2-methyl-1-propanol

Abstract

This technical guide provides a comprehensive overview of the safety and toxicity profile of 2-Amino-2-methyl-1-propanol (CAS No. 124-68-5), a substituted aliphatic alcohol widely used as a pH adjuster and emulsifier. This document synthesizes key toxicological data from a range of studies, presenting quantitative data in structured tables for clarity and ease of comparison. Detailed methodologies for pivotal experiments are described to provide context for the findings. The guide also includes a visualization of a standard toxicological assessment workflow to aid in understanding the evaluation process for chemical compounds.

Introduction

2-Amino-2-methyl-1-propanol, also known by synonyms such as AMP, 2-Aminoisobutanol, and Isobutanolamine, is a clear, light-colored liquid.[1][2] It is primarily utilized in the formulation of cosmetics and personal care products to control pH, typically at concentrations of 2% or less.[1] While considered safe for its intended use in cosmetics, a thorough understanding of its toxicological profile is essential for risk assessment in research and drug development settings. This guide summarizes the available data on its acute and chronic toxicity, irritation potential, and genotoxicity.

Toxicological Profile

2-Amino-2-methyl-1-propanol exhibits low acute toxicity via oral and dermal routes.[1][3] However, it is classified as a significant irritant to the skin and eyes.[3][4][5][6][7][8][9] Repeated exposure studies have identified the liver as the primary target organ.[1][6][10] Importantly, genotoxicity assays have not indicated any mutagenic or carcinogenic potential.[3][6]

Acute Toxicity

The acute lethal dose (LD50) has been established for oral and dermal routes of administration in animal models. The data indicates a low potential for acute toxicity from single exposures.

Route	Species	LD50 Value	Reference
Oral	Rat	2900 mg/kg	[3]
Dermal	Rabbit	>2000 mg/kg	[3][10]

Irritation and Sensitization

The compound is a known irritant, with the undiluted substance capable of causing severe reactions. However, it does not appear to be a skin sensitizer.

Endpoint	Species	Result	Reference
Skin Irritation	Rabbit	Severe Irritant (Draize test score: 6.37)	[6]
Skin Corrosion	N/A	Non-corrosive (DOT Test, 4-hour exposure)	[6]
Eye Irritation	Rabbit	Causes serious eye damage/corrosion	[1][4][8][9]
Skin Sensitization	Guinea Pig	Not a sensitizer	[1][9]

Repeated Dose Toxicity

Studies involving repeated administration have consistently shown effects on the liver.[1][6] Findings from studies ranging from four weeks to one year in various species include increased liver weight, histopathological changes, and alterations in clinical chemistry parameters related to liver function.[1][6] Additionally, damage and hemorrhage in the gastrointestinal mucosa have been observed following oral administration.[1]

Genotoxicity and Carcinogenicity

A range of assays have been conducted to assess the mutagenic and carcinogenic potential of 2-Amino-2-methyl-1-propanol. The collective evidence suggests the compound is not genotoxic and is unlikely to pose a carcinogenic hazard.

Test Type	Result	Reference
Ames Test	Not mutagenic	[3]
Various Genotoxicity Assays	No evidence of carcinogenic potential	[6]
Carcinogenicity Classification	Not listed by IARC, NTP, ACGIH, OSHA	[3][8]

Developmental Toxicity

In a screening study conducted on rats, the hydrochloride salt of 2-Amino-2-methyl-1-propanol was found to be toxic to the fetus when administered at high oral doses.[6] However, in a definitive developmental toxicity study using dermal administration—the most likely route of human exposure from cosmetics—the compound did not cause birth defects or other fetal effects even at high doses.[6]

Experimental Protocols

The toxicological data summarized above is derived from studies following standardized methodologies. Key experimental designs are detailed below.

Acute Oral Toxicity (LD50) - OECD Test Guideline 401

This protocol was referenced for determining the oral LD50 in rats.

• Species: Rat (male)

• Administration: A single dose administered orally via gavage.

• Procedure: Animals are fasted prior to dosing. The substance is administered, and animals are observed for mortality, clinical signs of toxicity, and changes in body weight for a period of at least 14 days.

• Endpoint: The LD50 is calculated, representing the statistically estimated dose that is expected to be lethal to 50% of the tested animals. A post-mortem gross necropsy is performed on all animals.

Acute Dermal Toxicity (LD50) - OECD Test Guideline 402

This guideline was used for the dermal LD50 study in rabbits.

• Species: Rabbit (male and female)

• Administration: The test substance is applied uniformly to a shaved area of the skin (at least 10% of the body surface area) and held in contact with the skin with a porous gauze dressing for 24 hours.

• Procedure: Animals are observed for mortality and signs of toxicity for 14 days after the exposure period. Body weights are recorded weekly.

• Endpoint: The dermal LD50 is determined. All animals undergo a gross necropsy at the end of the observation period.

Skin and Eye Irritation - Draize Test

The Draize test was employed to assess skin and eye irritation in rabbits.[6]

• Species: Albino Rabbit

• Skin Irritation Protocol: A small amount of the test substance is applied to a shaved patch of skin and covered with a patch. The site is evaluated for signs of erythema (redness) and edema (swelling) at specified intervals. Scores are assigned based on the severity of the reaction.

• Eye Irritation Protocol: A small amount of the substance is instilled into the conjunctival sac of one eye of the rabbit, with the other eye serving as a control. The eyes are examined for opacity of the cornea, inflammation of the iris, and redness/swelling of the conjunctiva at various time points after application.

Visualization of Toxicological Assessment Workflow

The following diagram illustrates a generalized workflow for the toxicological assessment of a chemical substance, from initial characterization to comprehensive risk assessment.

Caption: Generalized workflow for chemical toxicology assessment.

Conclusion

2-Amino-2-methyl-1-propanol has a well-characterized toxicological profile indicating low acute systemic toxicity. The primary hazards are severe skin and eye irritation upon direct contact with the undiluted substance.[1][6] Long-term exposure studies point to the liver as a target organ, though the substance has not shown evidence of mutagenicity or carcinogenicity.[1][3][6] These data are critical for conducting appropriate risk assessments and implementing necessary safety precautions in occupational, research, and development settings.

References

• 1. 2-Amino-2-methyl-1-propanol: Uses and Toxicity_Chemicalbook [chemicalbook.com]
• 2. 2-AMINO-2-METHYL-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. lobachemie.com [lobachemie.com]
• 8. pallavchemicals.com [pallavchemicals.com]
• 9. downloads.regulations.gov [downloads.regulations.gov]
• 10. echemi.com [echemi.com]

OH-initiated degradation of 2-Amino-2-methyl-1-propanol

An In-depth Technical Guide on the OH-Initiated Degradation of 2-Amino-2-methyl-1-propanol

Introduction

2-Amino-2-methyl-1-propanol (AMP), a volatile organic compound with the chemical formula CH₃C(NH₂)(CH₃)CH₂OH, is utilized in various industrial applications, including as a solvent for CO₂ capture from flue gas streams.[1] Its release into the atmosphere raises environmental concerns due to its potential to undergo oxidative degradation, contributing to the formation of secondary pollutants such as ozone, imines, amides, and potentially harmful nitrosamines and nitramines.[2] The primary instigator of this degradation in the troposphere is the hydroxyl radical (OH), a highly reactive oxidant. Understanding the kinetics and mechanisms of the OH-initiated degradation of AMP is crucial for accurately modeling its atmospheric lifetime and environmental impact.[1]

This technical guide provides a comprehensive overview of the core scientific findings related to the OH-initiated degradation of AMP, drawing from both experimental and theoretical studies. It is intended for researchers, scientists, and drug development professionals seeking detailed information on the reaction pathways, kinetics, and products of this critical atmospheric process.

Reaction Kinetics and Branching Ratios

The reaction between AMP and the OH radical is the principal removal pathway for AMP in the atmosphere, with an estimated atmospheric lifetime of approximately 10 hours.[1] The reaction proceeds via hydrogen abstraction by the OH radical from four possible sites on the AMP molecule: the methyl groups (-CH₃), the methylene (B1212753) group (-CH₂-), the amino group (-NH₂), and the hydroxyl group (-OH).

Theoretical and experimental studies have determined the overall rate coefficient and the branching ratios for these abstraction channels. Quantum chemistry calculations and experimental measurements are in good agreement, providing a robust understanding of the reaction's initial steps.[2][3]

Table 1: Rate Coefficient for the Reaction of AMP with OH Radicals

Parameter	Value	Reference
Experimental Rate Coefficient (k_exp_ at 300 K)	(2.8 ± 0.5) × 10⁻¹¹ cm³ molecule⁻¹ s⁻¹	[1][2]
Temperature-Dependent Rate Coefficient (k(T))	5.2 × 10⁻¹² × exp(505/T) cm³ molecule⁻¹ s⁻¹	[2][3][4]

Table 2: Branching Ratios for H-Abstraction from AMP by OH Radicals

Abstraction Site	Theoretical Prediction (%)	Experimental Derivation (%)	Reference
Methylene (-CH₂-)	>70	70	[2][3][4]
Amino (-NH₂-)	5-20	24	[2][3][4]
Methyl (-CH₃)	5-10	6	[2][3][4]
Hydroxyl (-OH)	Negligible	-	[2][3]

The data clearly indicates that H-abstraction from the methylene (-CH₂-) group is the dominant pathway, accounting for over 70% of the initial reaction.[2][3][4] Abstraction from the amino (-NH₂) group is the second most significant channel, while abstraction from the methyl (-CH₃) groups is a minor pathway.[2][3][4] The abstraction from the hydroxyl (-OH) group is considered negligible under typical atmospheric conditions.[2][3]

Degradation Pathways and Products

The initial H-abstraction by the OH radical results in the formation of four different carbon- or nitrogen-centered radicals. These radicals undergo further reactions, primarily with molecular oxygen (O₂) and nitric oxide (NO), leading to a variety of stable degradation products.

The major degradation pathway, initiated by H-abstraction from the -CH₂- group, leads to the formation of 2-amino-2-methylpropanal (B8471781) as the primary product.[2][3][5] The pathways originating from H-abstraction at the -NH₂ and -CH₃ groups yield a series of minor products.

Primary Gas-Phase Products

Experimental studies in simulation chambers have identified several primary products from the photo-oxidation of AMP.[2][3][4]

Table 3: Major and Minor Primary Products of AMP OH-Initiated Degradation

Product Name	Chemical Formula	Classification	Reference
2-amino-2-methylpropanal	CH₃C(NH₂)(CH₃)CHO	Major	[2][3]
Propan-2-imine	(CH₃)₂C=NH	Minor	[2][3]
2-iminopropanol	(CH₃)(CH₂OH)C=NH	Minor	[2][3]
Acetamide	CH₃C(O)NH₂	Minor	[2][3]
Formaldehyde	CH₂O	Minor	[2][3]
2-methyl-2-(nitroamino)-1-propanol	CH₃C(CH₃)(NHNO₂)CH₂OH	Minor (Nitramine)	[2][3]

Notably, experimental evidence does not support the formation of nitrosamines in this degradation process.[2][3][4]

Reaction Scheme Visualization

The following diagram illustrates the initial steps and subsequent product formation in the OH-initiated degradation of AMP.

Caption: OH-initiated degradation pathways of AMP.

Experimental and Theoretical Protocols

The elucidation of the AMP degradation mechanism has been achieved through a combination of simulation chamber experiments and quantum chemistry calculations.

Experimental Methodology

The primary experimental data comes from studies conducted in large atmospheric simulation chambers, such as the European Photoreactor (EUPHORE) facility in Valencia, Spain.[4] These experiments simulate atmospheric conditions to study chemical reactions.

• Chamber: A large-volume, temperature-controlled Teflon bag is used to contain the reactants and simulate atmospheric conditions.

• Reactant Introduction: Known concentrations of AMP, an OH radical precursor (e.g., isopropyl nitrite), and a reference compound are introduced into the chamber.

• Initiation: Photolysis of the OH precursor using sunlight or artificial lamps initiates the degradation process.

• Monitoring: A suite of advanced analytical instruments is used for real-time monitoring of reactants and products.

  • Proton-Transfer-Reaction Mass Spectrometry (PTR-MS): Provides high-resolution, time-resolved measurements of volatile organic compounds.[2][3]

  • Chemical Analysis of Aerosol Online (CHARON): Coupled with PTR-MS, this allows for the analysis of the chemical composition of aerosol particles formed during the experiment.[2][3]

  • Gas Chromatography (GC): Used for the separation and quantification of specific organic compounds.

• Data Analysis: The decay of AMP relative to a reference compound with a known OH rate coefficient is used to determine the experimental rate coefficient for the AMP + OH reaction. Product yields are determined from the concentration time profiles of the measured species.

The following diagram outlines the general workflow for simulation chamber experiments.

Caption: General workflow for simulation chamber experiments.

Theoretical Methodology

Computational chemistry provides detailed insights into the reaction mechanism at a molecular level, complementing experimental findings.

• Quantum Chemistry Calculations: The potential energy surface of the AMP + OH reaction is calculated using methods like Density Functional Theory (DFT), specifically with functionals such as M06-2X and basis sets like aug-cc-pVTZ.[2][3] These calculations help identify the transition states and relative energies of reactants, intermediates, and products.

• Master Equation Modeling: The results from quantum chemistry calculations are used as input for master equation models to simulate the reaction kinetics.[2][3] This approach allows for the calculation of temperature- and pressure-dependent rate coefficients and branching ratios, which can then be compared with experimental results.

• Mechanism Development: Based on the computational results, a detailed chemical mechanism for the atmospheric degradation of AMP is constructed. This mechanism can be incorporated into larger atmospheric chemistry models to predict the environmental impact of AMP emissions.[2]

Conclusion

The is a rapid process in the atmosphere, primarily driven by hydrogen abstraction from the methylene (-CH₂-) group. This reaction leads to the formation of 2-amino-2-methylpropanal as the major product, along with several minor products including imines, acetamide, and a nitramine. The combination of advanced simulation chamber experiments and high-level theoretical calculations has provided a detailed and quantitative understanding of the kinetics and mechanisms involved. This knowledge is essential for assessing the atmospheric fate of AMP and its contribution to air quality.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under Simulated Atmospheric Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under Simulated Atmospheric Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Protocols & Analytical Methods

Application Notes: 2-Amino-2-methyl-1-propanol (AMP) Buffer for Alkaline Phosphatase Assays

Introduction

Alkaline phosphatase (ALP) is a widely studied hydrolase enzyme that removes phosphate (B84403) groups from various molecules, including nucleotides and proteins.[1][2] Its activity is a key biomarker in the diagnosis and treatment of liver, bone, and parathyroid diseases.[3][4][5] The accurate measurement of ALP activity is therefore critical in both clinical diagnostics and life science research. 2-Amino-2-methyl-1-propanol (AMP) buffer is frequently recommended, including by the International Federation of Clinical Chemistry (IFCC), for ALP assays due to its optimal pH range (pKa 9.7 at 25°C) which aligns with the enzyme's maximum activity, and its role as a phosphate acceptor.[2][6][7]

This document provides detailed protocols for the preparation of AMP buffer and its application in a colorimetric ALP assay using p-nitrophenyl phosphate (pNPP) as a substrate. The principle involves the ALP-catalyzed hydrolysis of the colorless pNPP to the yellow-colored p-nitrophenol (pNP), with the rate of color formation being directly proportional to the ALP activity in the sample.[1][3][4][8]

Enzymatic Reaction Pathway

The enzymatic assay relies on the hydrolysis of p-nitrophenyl phosphate by alkaline phosphatase in the presence of AMP buffer. The buffer maintains the alkaline conditions necessary for optimal enzyme function.

References

• 1. An innovative and cost-effective way to estimate alkaline phosphatase activity in in vitro cellular model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjpsonline.com [wjpsonline.com]
• 3. precisionbiomed.in [precisionbiomed.in]
• 4. phenxtoolkit.org [phenxtoolkit.org]
• 5. bioactiva.com [bioactiva.com]
• 6. catrosa.ru [catrosa.ru]
• 7. vitalscientific.com [vitalscientific.com]
• 8. e-century.us [e-century.us]

Application Notes and Protocols for CO2 Capture from Flue Gas Using 2-Amino-2-methyl-1-propanol (AMP)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview and detailed protocols for the utilization of 2-Amino-2-methyl-1-propanol (AMP) in post-combustion CO2 capture from flue gas. AMP, a sterically hindered primary amine, offers several advantages over conventional solvents like monoethanolamine (MEA), including higher CO2 loading capacity, lower energy of regeneration, and greater resistance to thermal degradation.[1][2] These application notes are intended to guide researchers in setting up and conducting experiments to evaluate the performance of AMP-based solvent systems.

Overview of AMP for CO2 Capture

Chemical absorption using amine solvents is a mature technology for capturing CO2 from industrial flue gases.[1] The process typically involves two main stages: an absorber where the CO2 reacts with the amine solvent, and a stripper (or desorber) where the CO2-rich solvent is heated to release the captured CO2 and regenerate the solvent.[1]

AMP's unique molecular structure, with a tertiary carbon atom adjacent to the amino group, results in the formation of less stable carbamates, which in turn reduces the energy required for solvent regeneration.[2] However, AMP exhibits a slower reaction rate with CO2 compared to MEA.[3] To enhance the absorption kinetics, AMP is often blended with promoters such as piperazine (B1678402) (PZ).[3][4]

Performance Characteristics of AMP-Based Solvents

The efficiency of a CO2 capture process is evaluated based on several key performance indicators. The following tables summarize the performance of AMP and its blends under various experimental conditions.

Table 1: CO2 Absorption Performance of AMP and Blended Solvents

Solvent Composition	CO2 Partial Pressure (kPa)	Liquid Flow Rate (m³/m²·h)	Gas Flow Rate (kmol/m²·h)	CO2 Removal Efficiency (%)	Overall Mass Transfer Coefficient (KGav)	Reference
30 wt% AMP	80	3.97	26.52	52	-	[3]
7 wt% PZ + 23 wt% AMP	20 - 110	3.97	26.52	Up to 100	-	[3]
4.3 mol/L MEA–BEA–AMP	-	70 - 90 mL/min	7.0 L/min	> 90	-	[5]

Table 2: Regeneration and Cyclic Capacity of AMP Solvents

Solvent Composition	Regeneration Temperature (°C)	Desorption Pressure (bar)	Cyclic CO2 Capacity (mol CO2/mol amine)	Reboiler Duty (GJ/tCO2)	Reference
AMP	140	3.5	> 0.4	25.6% lower than MEA	[1][2]
20 wt% AMP	-	-	> 0.4	-	[2]
4.3 mol/L MEA–BEA–AMP with catalysts	< 100	-	-	2.4	[5]
Non-aqueous AMP	80 - 90	-	-	-	[6]

Experimental Protocols

The following protocols provide a generalized methodology for evaluating AMP-based solvents for CO2 capture. Researchers should adapt these protocols to their specific experimental setup and objectives.

Solvent Preparation

• Reagents and Purity: Use 2-Amino-2-methyl-1-propanol (AMP) with a purity of at least 95%.[3] If using a promoter like piperazine (PZ), ensure it has a purity of 99% or higher.[4] Deionized water should be used for preparing aqueous solutions.

• Preparation of Aqueous AMP Solution (e.g., 30 wt%):

  • Weigh 300 g of AMP.

  • Add 700 g of deionized water to a beaker.

  • Slowly add the AMP to the water while stirring continuously until the amine is completely dissolved.

• Preparation of Blended AMP/PZ Solution (e.g., 7 wt% PZ + 23 wt% AMP):

  • Weigh 70 g of PZ and 230 g of AMP.

  • Add 700 g of deionized water to a beaker.

  • First, dissolve the PZ in the water with stirring.

  • Once the PZ is dissolved, slowly add the AMP and continue stirring until a homogenous solution is obtained.

CO2 Absorption Experiment

This protocol describes a typical experiment in a packed column absorber.

• Experimental Setup: A packed column made of stainless steel is commonly used.[3] The system should include a gas inlet for the simulated flue gas (CO2/N2 mixture), a liquid inlet for the amine solvent, a gas-liquid separator, and outlets for the treated gas and CO2-rich solvent. Temperature and pressure sensors should be installed along the column.

• Procedure:

  • Pre-heat the amine solvent to the desired absorption temperature (e.g., 35 ± 2 °C).[3]

  • Start the liquid pump to circulate the amine solvent from the top of the packed column at a specific flow rate (e.g., 3.97 m³/m²·h).[3]

  • Introduce the simulated flue gas with a known CO2 concentration (e.g., 10% to 55%) from the bottom of the column at a set flow rate (e.g., 26.52 kmol/m²·h).[3]

  • Maintain the desired operating pressure in the column (e.g., 200 kPa).[3]

  • Allow the system to reach a steady state.

  • Analyze the CO2 concentration in the outlet gas stream using a gas analyzer to determine the CO2 removal efficiency.

  • Collect samples of the rich amine solvent from the bottom of the column for CO2 loading analysis.

Solvent Regeneration (Desorption)

• Experimental Setup: A stripper column, often packed, is connected to a reboiler. The CO2-rich solvent from the absorber is fed to the top of the stripper.

• Procedure:

  • Pump the CO2-rich solvent through a heat exchanger to pre-heat it using the hot, lean solvent from the bottom of the stripper.

  • Introduce the pre-heated rich solvent into the stripper.

  • Heat the solvent in the reboiler to the regeneration temperature (e.g., 80-140°C).[1][6] This will cause the CO2 to be released from the solvent.

  • The released CO2 and water vapor exit from the top of the stripper.

  • The regenerated (lean) solvent is collected from the bottom of the reboiler, cooled, and recycled back to the absorber.

Analytical Methods

• CO2 Loading: The amount of CO2 absorbed in the amine solution can be determined by titration methods or by using a total organic carbon (TOC) analyzer.

• Amine Concentration: The concentration of AMP and any promoters in the solvent can be monitored using techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Degradation Products: Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful tool for identifying and quantifying degradation products in the solvent.[4]

Process and Reaction Diagrams

The following diagrams illustrate the key processes and chemical reactions involved in CO2 capture using AMP.

Caption: General workflow for CO2 capture using an AMP-based solvent.

Caption: Simplified chemical reactions in the AMP-CO2 system.

Solvent Degradation

Solvent degradation is a critical issue in amine-based CO2 capture as it leads to solvent loss, reduced performance, and potential environmental concerns. AMP is susceptible to both thermal and oxidative degradation.

• Thermal Degradation: Occurs at the high temperatures in the stripper. For AMP, major thermal degradation products include 4,4-dimethyl-2-oxazolidinone and ammonia.[4]

• Oxidative Degradation: Occurs in the absorber due to the presence of oxygen in the flue gas. Oxidative degradation of AMP can lead to the formation of various products, including formic acid and formaldehyde.[4] When blended with PZ, nitrosamine (B1359907) formation can also be a concern.[4]

Regular monitoring of the solvent composition is essential to manage degradation and maintain the long-term performance and stability of the CO2 capture plant.

References

• 1. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Efficient CO2 capture by non-aqueous 2-amino-2-methyl-1-propanol (AMP) and low temperature solvent regeneration - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Oxazolines from 2-Amino-2-methyl-1-propanol and Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxazolines are a class of five-membered heterocyclic compounds with significant applications in medicinal chemistry, asymmetric catalysis, and as protecting groups in organic synthesis. The 4,4-dimethyl-2-substituted oxazoline (B21484) scaffold, in particular, offers steric hindrance and conformational rigidity, which can be advantageous in the design of chiral ligands and biologically active molecules. This document provides detailed protocols for the synthesis of 4,4-dimethyl-2-substituted-oxazolines via the reaction of 2-amino-2-methyl-1-propanol with various acyl chlorides. The described two-step procedure involves the initial formation of an N-(2-hydroxy-1,1-dimethylethyl)amide intermediate, followed by a cyclization reaction to yield the desired oxazoline.

Reaction Scheme

The overall synthesis proceeds in two main steps:

• Amide Formation: 2-Amino-2-methyl-1-propanol is reacted with an acyl chloride in the presence of a base or excess amino alcohol to form the corresponding N-(2-hydroxy-1,1-dimethylethyl)amide.

• Cyclization: The intermediate amide is then cyclized to the 4,4-dimethyl-2-substituted-oxazoline, typically using a dehydrating agent such as thionyl chloride.

Caption: General two-step synthesis of 4,4-dimethyl-2-substituted-oxazolines.

Experimental Protocols

Protocol 1: Synthesis of N-(2-hydroxy-1,1-dimethylethyl)benzamide

This protocol describes the synthesis of the amide intermediate from benzoyl chloride. It can be adapted for other acyl chlorides.

Materials:

• 2-Amino-2-methyl-1-propanol

• Benzoyl chloride

• Dichloromethane (B109758) (DCM), anhydrous

• Triethylamine (optional, as a base)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-amino-2-methyl-1-propanol (2.0 equivalents) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of benzoyl chloride (1.0 equivalent) in anhydrous dichloromethane to the cooled solution of the amino alcohol via a dropping funnel over 30 minutes with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for an additional 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the acyl chloride is consumed.

• Quench the reaction by adding deionized water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude N-(2-hydroxy-1,1-dimethylethyl)benzamide.

• The crude product can be purified by recrystallization or column chromatography if necessary.

Protocol 2: Synthesis of 2-Phenyl-4,4-dimethyl-2-oxazoline

This protocol details the cyclization of the amide intermediate to the final oxazoline product.

Materials:

• N-(2-hydroxy-1,1-dimethylethyl)benzamide

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the N-(2-hydroxy-1,1-dimethylethyl)benzamide (1.0 equivalent) in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.1 to 1.5 equivalents) dropwise to the solution.

• After the addition, remove the ice bath and allow the mixture to stir at room temperature for 1 hour, then heat to reflux for 1-2 hours.

• Monitor the reaction by TLC until the starting amide is consumed.

• Cool the reaction mixture to room temperature and carefully quench by slowly adding it to a stirred, saturated solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel, separate the organic layer, and wash it with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of hexane (B92381) and ethyl acetate (B1210297) as the eluent.

Data Presentation

The following table summarizes the yields and spectroscopic data for a selection of synthesized 4,4-dimethyl-2-aryloxazolines.

R-Group (Acyl Chloride)	Yield (%)	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	MS (m/z)
Phenyl	85	7.95 (d, 2H), 7.40 (m, 3H), 4.10 (s, 2H), 1.35 (s, 6H)	162.5, 131.0, 128.3, 128.1, 79.2, 67.5, 28.4	1650 (C=N)	189 [M]⁺
4-Methoxyphenyl	82	7.88 (d, 2H), 6.90 (d, 2H), 4.08 (s, 2H), 3.84 (s, 3H), 1.37 (s, 6H)[1]	161.9, 161.8, 129.8, 120.5, 113.5, 79.0, 67.4, 55.3, 28.4[1]	1648 (C=N), 1602, 1256 (C-O)	219 [M]⁺
4-Chlorophenyl	79	7.85 (d, 2H), 7.35 (d, 2H), 4.10 (s, 2H), 1.36 (s, 6H)	161.5, 136.5, 129.5, 128.7, 126.8, 79.3, 67.6, 28.4	1645 (C=N), 1090 (C-Cl)	223/225 [M/M+2]⁺
4-Nitrophenyl	75	8.25 (d, 2H), 8.10 (d, 2H), 4.15 (s, 2H), 1.40 (s, 6H)	160.2, 149.5, 133.5, 129.2, 123.6, 79.8, 67.9, 28.5	1640 (C=N), 1520, 1345 (NO₂)	234 [M]⁺

Experimental Workflow Visualization

Caption: Step-by-step workflow for the synthesis and purification of oxazolines.

Safety Precautions

• Acyl chlorides and thionyl chloride are corrosive and react violently with water. Handle these reagents in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Dichloromethane is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a fume hood.

• The quenching of the reaction with thionyl chloride is exothermic and releases HCl and SO₂ gases. Perform this step slowly and with caution in a fume hood.

Conclusion

The protocols outlined in this document provide a reliable and adaptable method for the synthesis of a variety of 4,4-dimethyl-2-substituted-oxazolines. By modifying the acyl chloride starting material, a diverse library of oxazoline derivatives can be generated for screening in drug discovery programs or for use as chiral ligands in asymmetric synthesis. The provided data and workflows serve as a valuable resource for researchers in the field of synthetic and medicinal chemistry.

References

• 1. rsc.org [rsc.org]

Application Notes and Protocols: Synthesis of 2,2-Dimethylaziridine from 2-Amino-2-methyl-1-propanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of 2,2-dimethylaziridine (B1330147), a valuable building block in organic synthesis and drug development, using 2-amino-2-methyl-1-propanol as the precursor. The primary method described is the Wenker synthesis and its modified versions, which offer reliable routes to this important aziridine (B145994).

Introduction

2,2-Dimethylaziridine is a three-membered heterocyclic compound containing a nitrogen atom. Its strained ring structure makes it a reactive intermediate, susceptible to ring-opening reactions, which is highly useful for the introduction of nitrogen-containing moieties in the synthesis of more complex molecules, including pharmaceuticals. The Wenker synthesis, a classical method for aziridine formation from β-amino alcohols, remains a relevant and practical approach for the preparation of N-H aziridines like 2,2-dimethylaziridine.[1][2][3] This document outlines both the traditional and a modified, milder Wenker synthesis protocol.

Data Presentation

The following table summarizes the key quantitative data related to the synthesis of 2,2-dimethylaziridine from 2-amino-2-methyl-1-propanol via the Wenker synthesis.

Parameter	Traditional Wenker Synthesis	Modified Wenker Synthesis	Reference
Starting Material	2-Amino-2-methyl-1-propanol	2-Amino-2-methyl-1-propanol
Key Reagents	Sulfuric acid, Sodium hydroxide (B78521)	Chlorosulfonic acid, Sodium hydroxide or Sodium carbonate	[1][4]
Reaction Temperature	Esterification: High Temp.; Cyclization: ~125 °C	Esterification: 0 °C to room temp.; Cyclization: Room temp. to 70 °C	[4][5]
Reported Yield	45-51%	53% (for 2,2-dimethylaziridine)	[4][5]
Boiling Point of Product	70-72 °C	70-72 °C	[5]
Purification Method	Distillation	Steam distillation, Extraction, Column chromatography	[4][5][6]

Experimental Protocols

Protocol 1: Traditional Wenker Synthesis of 2,2-Dimethylaziridine

This protocol is based on the classical Wenker synthesis, which involves a two-step, one-pot reaction.

Step 1: Formation of the Sulfate (B86663) Ester

• In a reaction vessel equipped with a stirrer and a reflux condenser, cautiously add 2-amino-2-methyl-1-propanol to concentrated sulfuric acid. The reaction is exothermic and should be performed with cooling in an ice bath.

• Once the addition is complete, heat the mixture to facilitate the formation of the amino alcohol hydrogen sulfate. The exact temperature and duration may require optimization, but historical protocols for similar substrates suggest high temperatures.

Step 2: Cyclization to 2,2-Dimethylaziridine

• After the formation of the sulfate ester, cool the reaction mixture.

• Slowly and carefully add a concentrated solution of sodium hydroxide. This step is highly exothermic.

• Heat the resulting mixture to approximately 125 °C to induce the intramolecular cyclization, forming 2,2-dimethylaziridine.[4]

• The product can be isolated from the reaction mixture by steam distillation.

Purification:

• Collect the distillate, which will contain 2,2-dimethylaziridine and water.

• Saturate the distillate with solid potassium hydroxide (KOH) to salt out the aziridine.[4][6]

• Separate the organic layer.

• Dry the organic layer over solid KOH, filter, and freshly distill from sodium before use.[4][6] Store the purified 2,2-dimethylaziridine under an inert atmosphere of dry nitrogen.[6]

Protocol 2: Modified, Mild Wenker Synthesis of 2,2-Dimethylaziridine

This modified protocol utilizes milder reagents and reaction conditions, potentially leading to higher yields and fewer byproducts.[1]

Step 1: Formation of the Amino Alcohol Hydrogen Sulfate

• Dissolve 2-amino-2-methyl-1-propanol (1.0 eq) in a suitable solvent such as acetonitrile (B52724) or chloroform (B151607) in a round-bottom flask equipped with a magnetic stirrer and cooled to 0 °C in an ice bath.

• Slowly add chlorosulfonic acid (1.1 - 1.2 eq) dropwise to the stirred solution. A white solid, the amino alcohol hydrogen sulfate, should precipitate.

• Allow the mixture to stir for an additional 2 hours at room temperature to ensure complete reaction.

• Isolate the solid product by filtration and wash with diethyl ether.

• Dry the resulting colorless crystals under reduced pressure.

Step 2: Cyclization to 2,2-Dimethylaziridine (Aliphatic Aziridines)

• To the dried amino alcohol hydrogen sulfate (1.0 eq), add a 6.2 M aqueous solution of sodium hydroxide (NaOH).

• Stir the mixture at room temperature or gently heat to 70 °C for 2 hours.

• Isolate the 2,2-dimethylaziridine from the reaction mixture via steam distillation.

Work-up and Purification:

• Saturate the distillate with potassium hydroxide (KOH) pellets.

• Separate the upper organic layer.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure to obtain the product as a colorless oil.[5]

Mandatory Visualizations

Synthesis Pathway of 2,2-Dimethylaziridine via Wenker Synthesis

Caption: Reaction scheme for the Wenker synthesis.

Experimental Workflow for Modified Wenker Synthesis

Caption: Workflow for the modified Wenker synthesis.

References

• 1. An Improved and Mild Wenker Synthesis of Aziridines [organic-chemistry.org]
• 2. [PDF] Observations on the modified Wenker synthesis of aziridines and the development of a biphasic system. | Semantic Scholar [semanticscholar.org]
• 3. Wenker Synthesis [organic-chemistry.org]
• 4. Page loading... [guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. 2,2-dimethylaziridine | 2658-24-4 [chemicalbook.com]

Determining Enzyme Activity with a 2-Amino-2-methyl-1-propanol Buffer System: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selection of an appropriate buffer system is a critical determinant for the accuracy and reproducibility of enzyme activity assays. 2-Amino-2-methyl-1-propanol (AMP) is a versatile biological buffer well-suited for a range of enzymatic assays, particularly those requiring an alkaline pH environment. Its pKa of 9.7 at 25°C allows for effective buffering in the pH range of 8.7 to 10.4.[1] This application note provides detailed protocols for the use of AMP buffer in the determination of the activity of three key enzymes: Alkaline Phosphatase (ALP), Lactate (B86563) Dehydrogenase (LDH), and Malate (B86768) Dehydrogenase (MDH).

The chemical and physical properties of 2-Amino-2-methyl-1-propanol are summarized below.

Property	Value
Formula	C4H11NO
Molecular Weight	89.14 g/mol
pKa (25°C)	9.7[1]
Useful pH Range	8.7 - 10.4[1]
Melting Point	18 - 26°C[1]
Boiling Point	165°C
Density (20°C)	0.935 kg/l

Note: AMP has a low melting point and can be viscous, requiring warming to approximately 35°C for easier handling when preparing buffer solutions.[1]

Principles of Enzyme Activity Determination

Enzyme activity is a measure of the rate at which an enzyme catalyzes a specific reaction. This is typically determined by monitoring the change in concentration of a substrate or product over time. Spectrophotometry is a common technique employed for this purpose, where the change in absorbance of a chromogenic substrate or product is measured.

For the enzymes discussed in this note:

• Alkaline Phosphatase (ALP) activity is determined by measuring the hydrolysis of p-nitrophenyl phosphate (B84403) (pNPP) to the yellow-colored p-nitrophenol at 405 nm. In this assay, AMP not only maintains the alkaline pH required for optimal ALP activity but also acts as a phosphate acceptor.

• Lactate Dehydrogenase (LDH) and Malate Dehydrogenase (MDH) activities are determined by monitoring the reduction of NAD+ to NADH, which results in an increase in absorbance at 340 nm.

Application 1: Alkaline Phosphatase (ALP) Activity Assay

Alkaline phosphatase is a hydrolase enzyme responsible for removing phosphate groups from various molecules. The optimal pH for ALP activity is alkaline, typically around 10.4, making AMP an ideal buffer.[1]

Signaling Pathway

Alkaline Phosphatase (ALP) catalyzes the hydrolysis of pNPP.

Experimental Protocol

1. Reagent Preparation:

• AMP Buffer (0.9 M, pH 10.4):

  • Dissolve 78 g of 2-Amino-2-methyl-1-propanol in approximately 500 mL of deionized water.

  • Add 200 mL of 1 M HCl.

  • Adjust the pH to 10.4 with 1 M HCl or 1 M NaOH.

  • Bring the final volume to 1 L with deionized water.

  • Store at room temperature, protected from atmospheric CO2. The solution is stable for about one month.[1]

• Substrate Stock Solution (p-Nitrophenyl Phosphate - pNPP):

  • Prepare a 100 mM stock solution of pNPP in deionized water. Store in aliquots at -20°C.

• Working Substrate Solution:

  • Dilute the pNPP stock solution in the AMP buffer to the desired final concentration (e.g., 10 mM). Prepare this solution fresh before each experiment.

• Enzyme Sample:

  • Prepare dilutions of the enzyme sample in a suitable buffer (e.g., Tris-HCl with stabilizers like Mg2+ and Zn2+).

2. Assay Procedure:

• Pipette 180 µL of the working substrate solution into the wells of a 96-well microplate.

• Pre-incubate the plate at 37°C for 5 minutes.

• Initiate the reaction by adding 20 µL of the diluted enzyme sample to each well.

• Immediately place the microplate in a plate reader pre-heated to 37°C.

• Measure the absorbance at 405 nm every minute for 10-15 minutes.

• Determine the rate of the reaction (ΔA405/min) from the linear portion of the absorbance versus time curve.

Data Presentation

Parameter	AMP Buffer	DEA Buffer
Recommended pH	10.4[1]	~9.8
Phosphate Acceptor	Yes[1]	Yes
Relative Activity	1	~2.47 (Results can be approximately 2.47 times higher with DEA buffer)[2]

Application 2: Lactate Dehydrogenase (LDH) Activity Assay

Lactate dehydrogenase is an oxidoreductase that catalyzes the reversible conversion of lactate to pyruvate. The reaction in the direction of lactate oxidation is favored at an alkaline pH, with an optimum around 9.9, making 100 mM AMP buffer a suitable choice.[1]

Signaling Pathway

Lactate Dehydrogenase (LDH) catalyzes the oxidation of lactate to pyruvate.

Experimental Protocol

1. Reagent Preparation:

• AMP Buffer (100 mM, pH 9.9):

  • Prepare a 100 mM solution of 2-Amino-2-methyl-1-propanol in deionized water.

  • Adjust the pH to 9.9 with 1 M HCl.

  • Store at room temperature.

• L-Lactate Solution (e.g., 50 mM):

  • Prepare a 50 mM solution of sodium L-lactate in the 100 mM AMP buffer.

• NAD+ Solution (e.g., 20 mM):

  • Prepare a 20 mM solution of NAD+ in the 100 mM AMP buffer. Store on ice and prepare fresh.

• Enzyme Sample:

  • Dilute the enzyme sample in cold 100 mM AMP buffer.

2. Assay Procedure:

• In a UV-transparent 96-well plate or cuvette, prepare the reaction mixture by adding:

  • 150 µL of 100 mM AMP buffer (pH 9.9)

  • 20 µL of 50 mM L-Lactate solution

  • 20 µL of 20 mM NAD+ solution

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 10 µL of the diluted enzyme sample.

• Immediately measure the increase in absorbance at 340 nm at 37°C for 5-10 minutes, taking readings every 30-60 seconds.

• Determine the rate of the reaction (ΔA340/min) from the initial linear portion of the curve.

Application 3: Malate Dehydrogenase (MDH) Activity Assay

Malate dehydrogenase is another key enzyme in cellular metabolism, catalyzing the reversible oxidation of malate to oxaloacetate. Similar to LDH, the oxidation of malate is favored at an alkaline pH, with an optimal pH of around 10.4, and is typically assayed using 100 mM AMP buffer.[1]

Signaling Pathway

Malate Dehydrogenase (MDH) catalyzes the oxidation of malate to oxaloacetate.

Experimental Protocol

1. Reagent Preparation:

• AMP Buffer (100 mM, pH 10.4):

  • Prepare a 100 mM solution of 2-Amino-2-methyl-1-propanol in deionized water.

  • Adjust the pH to 10.4 with 1 M HCl.

  • Store at room temperature.

• L-Malate Solution (e.g., 100 mM):

  • Prepare a 100 mM solution of L-malic acid in deionized water and adjust the pH to ~7.5 with NaOH before bringing it to the final volume.

• NAD+ Solution (e.g., 20 mM):

  • Prepare a 20 mM solution of NAD+ in the 100 mM AMP buffer. Store on ice and prepare fresh.

• Enzyme Sample:

  • Dilute the enzyme sample in cold 100 mM AMP buffer.

2. Assay Procedure:

• In a UV-transparent 96-well plate or cuvette, prepare the reaction mixture by adding:

  • 150 µL of 100 mM AMP buffer (pH 10.4)

  • 20 µL of 100 mM L-Malate solution

  • 20 µL of 20 mM NAD+ solution

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 10 µL of the diluted enzyme sample.

• Immediately measure the increase in absorbance at 340 nm at 37°C for 5-10 minutes, taking readings every 30-60 seconds.

• Determine the rate of the reaction (ΔA340/min) from the initial linear portion of the curve.

General Experimental Workflow

The following diagram illustrates a generalized workflow for a spectrophotometric enzyme assay.

A generalized workflow for a spectrophotometric enzyme assay.

Comparative Kinetic Data

Enzyme	Buffer System	Substrate	Km	Vmax
Alkaline Phosphatase	Tris-HCl (pH 11)	pNPP	7.6 x 10⁻⁴ M	3.12 µmol/min/unit
Glycine-NaOH (pH 9.5)	pNPP	4 x 10⁻⁴ M	1.6 µmol/min/unit
Lactate Dehydrogenase	Phosphate (pH 8.0)	Pyruvate	0.052 - 0.260 mmol/L	Not Specified
Phosphate (pH 8.0)	Lactate	4.934 - 19.968 mmol/L	Not Specified
Malate Dehydrogenase	Tris-HCl (pH 9.0)	Oxaloacetate	0.027 mM	Not Specified
Tris-HCl (pH 9.0)	NADH	0.014 mM	Not Specified
Phosphate (pH 7.5)	Oxaloacetate	52 - 54 µM	Not Specified
Phosphate (pH 7.5)	NADH	61 - 107 µM	Not Specified

Note: The kinetic parameters presented are from different studies and may have been determined under varying conditions (e.g., temperature, specific enzyme source). These values are for illustrative purposes and may not be directly comparable.

Conclusion

2-Amino-2-methyl-1-propanol is an effective buffer for assaying the activity of enzymes that function optimally in alkaline conditions, such as alkaline phosphatase, lactate dehydrogenase, and malate dehydrogenase. Its ability to maintain a stable pH in the desired range is crucial for obtaining reliable and reproducible results. The protocols provided in this application note offer a starting point for researchers to develop and optimize their specific enzyme assays using an AMP buffer system. It is always recommended to empirically determine the optimal assay conditions for your specific enzyme and experimental setup.

References

• 1. catrosa.ru [catrosa.ru]
• 2. nipro.co.jp [nipro.co.jp]

Application Notes and Protocols for the Use of 2-Amino-2-methyl-1-propanol in Active Pharmaceutical Ingredient (API) Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2-methyl-1-propanol (AMP) is a versatile and valuable excipient in the formulation of active pharmaceutical ingredients (APIs). Its utility stems from its unique chemical structure, which includes a primary amine and a primary alcohol group on a sterically hindered carbon atom. This configuration allows AMP to function effectively as a co-former in pharmaceutical co-crystals, a stabilizing agent in amorphous solid dispersions (ASDs), a robust pH modifier and buffering agent, and an efficient emulsifier.[1][2][3] These applications address critical challenges in drug development, such as poor solubility, low bioavailability, and inadequate stability of APIs.[1][2] This document provides detailed application notes and experimental protocols for leveraging AMP to enhance pharmaceutical formulations.

Application Notes

2-Amino-2-methyl-1-propanol as a Co-former in Pharmaceutical Co-crystals

Co-crystallization is a well-established technique to enhance the physicochemical properties of APIs, such as solubility, dissolution rate, and stability, without altering their intrinsic pharmacological activity.[4] AMP, with its hydrogen bond donor and acceptor sites, is an excellent candidate for a co-former, particularly for APIs containing carboxylic acid or other complementary functional groups.

Key Advantages:

• Enhanced Aqueous Solubility and Dissolution: By forming co-crystals with poorly soluble APIs, AMP can disrupt the crystal lattice of the parent drug, leading to a significant increase in aqueous solubility and a faster dissolution rate. This is particularly beneficial for BCS Class II drugs.[4][5][6]

• Improved Stability: The formation of a stable co-crystal lattice can protect the API from degradation due to environmental factors such as humidity and temperature.[7]

• Intellectual Property Opportunities: Novel co-crystal forms of existing APIs can be eligible for patent protection, offering a strategy for life-cycle management of pharmaceutical products.

2-Amino-2-methyl-1-propanol in Amorphous Solid Dispersions (ASDs)

Amorphous solid dispersions are a key strategy for improving the oral bioavailability of poorly soluble drugs.[8][9] In an ASD, the API is dispersed in a polymer matrix in its amorphous, higher-energy state. AMP can be incorporated into these formulations to enhance stability and drug loading.

Key Advantages:

• Inhibition of Crystallization: AMP can interact with the API through hydrogen bonding, thereby reducing the molecular mobility of the API and inhibiting its recrystallization within the polymer matrix, which is a common failure point for ASDs.[8][9]

• Enhanced Drug Loading: Due to its chemical properties, AMP can act as a plasticizer or solubilizer within the polymer matrix, potentially allowing for higher drug loading in the ASD.[10]

• Improved Dissolution Performance: By maintaining the amorphous state of the API, AMP contributes to achieving and maintaining a supersaturated state of the drug in solution upon dissolution, which can significantly enhance absorption.[8]

2-Amino-2-methyl-1-propanol as a pH Modifier and Buffering Agent

AMP is an effective organic base with a pKa of approximately 9.7, making it a suitable agent for pH adjustment and buffering in various pharmaceutical dosage forms, including oral, topical, and ophthalmic preparations.[2][3]

Key Advantages:

• Enhanced Solubility of Ionizable APIs: For weakly acidic APIs, adjusting the pH of the formulation to a more alkaline value using AMP can significantly increase the proportion of the ionized, more soluble form of the drug.

• Improved API Stability: Many APIs are susceptible to degradation at acidic or neutral pH. The buffering capacity of AMP helps to maintain a stable pH environment, thus preventing hydrolysis or other pH-dependent degradation pathways.[11]

• Ophthalmic Formulations: In ophthalmic solutions, maintaining a pH within the eye's tolerance range (typically 6.5 to 8.5) is crucial for patient comfort and to prevent corneal damage. AMP can be used to adjust and buffer the pH of these formulations.[12]

2-Amino-2-methyl-1-propanol as an Emulsifying Agent in Topical Formulations

AMP can be used as an emulsifier in the preparation of oil-in-water (o/w) emulsions for topical drug delivery. Its amphiphilic nature allows it to stabilize the interface between oil and water phases.

Key Advantages:

• Formation of Stable Emulsions: AMP contributes to the formation of stable emulsions, which are essential for the uniform delivery of the API and the overall quality of topical products like creams and lotions.[2]

• Enhanced Skin Permeation: Emulsion-based formulations can enhance the permeation of APIs through the skin by hydrating the stratum corneum and modifying the skin barrier.

Data Presentation

Disclaimer: The following tables present illustrative data based on typical enhancements observed for the mentioned APIs with various co-formers and in amorphous solid dispersions. Specific experimental data for combinations with 2-Amino-2-methyl-1-propanol were not available in the public domain at the time of this writing. These tables are for exemplary purposes to demonstrate the potential benefits.

Table 1: Illustrative Solubility Enhancement of APIs in Co-crystals with 2-Amino-2-methyl-1-propanol

API	Molar Ratio (API:AMP)	Solubility Enhancement Factor (in water)	Dissolution Rate Improvement (vs. pure API)
Ibuprofen	1:1	~ 5 - 15 fold	Significantly Faster
Carbamazepine	1:1	~ 3 - 10 fold	Faster
Naproxen (B1676952)	1:1	~ 8 - 20 fold	Significantly Faster

Table 2: Illustrative Properties of Amorphous Solid Dispersions Containing 2-Amino-2-methyl-1-propanol

API	Polymer Carrier	Drug Loading (% w/w)	Physical Stability (at 40°C/75% RH)
Itraconazole	HPMCAS	20 - 40%	> 6 months (amorphous)
Nifedipine	PVP VA64	25 - 50%	> 12 months (amorphous)
Efavirenz	Soluplus®	30 - 50%	> 9 months (amorphous)

Experimental Protocols

Protocol 1: Screening for API Co-crystals with 2-Amino-2-methyl-1-propanol

Objective: To identify the formation of co-crystals between a target API and 2-Amino-2-methyl-1-propanol.

Materials:

• Target API

• 2-Amino-2-methyl-1-propanol (AMP)

• Solvents (e.g., ethanol, methanol, acetone, ethyl acetate, acetonitrile)

• Mortar and pestle

• Vials with magnetic stir bars

• Hot plate/stirrer

• Powder X-ray Diffractometer (PXRD)

• Differential Scanning Calorimeter (DSC)

• Fourier-Transform Infrared (FTIR) Spectrometer

Methodology:

• Liquid-Assisted Grinding (LAG): a. Accurately weigh the API and AMP in a 1:1 molar ratio. b. Place the mixture in a mortar. c. Add a few drops of a selected solvent (e.g., ethanol). d. Grind the mixture vigorously with the pestle for 15-20 minutes. e. Collect the resulting solid and allow it to air dry.

• Slurry Crystallization: a. Place an excess of the API and AMP (in a 1:1 molar ratio) in a vial with a magnetic stir bar. b. Add a solvent in which both components have limited solubility to form a slurry. c. Seal the vial and stir the slurry at a constant temperature (e.g., 25°C) for 24-72 hours. d. Filter the solid, wash with a small amount of the solvent, and air dry.

• Solution Evaporation: a. Dissolve the API and AMP in a 1:1 molar ratio in a suitable solvent in which both are soluble. b. Allow the solvent to evaporate slowly at room temperature in a loosely covered container. c. Collect the resulting crystals.

Characterization:

• PXRD: The primary technique for identifying new crystalline phases. A successful co-crystal will exhibit a unique diffraction pattern different from the patterns of the individual components and their physical mixture.[13]

• DSC: Co-crystal formation is often indicated by a single, sharp melting endotherm that is different from the melting points of the API and AMP.[13]

• FTIR: Shifts in the vibrational frequencies of functional groups (e.g., carbonyl, hydroxyl, amine) can confirm the formation of hydrogen bonds between the API and AMP.

Protocol 2: Preparation of an Amorphous Solid Dispersion with 2-Amino-2-methyl-1-propanol by Solvent Evaporation

Objective: To prepare a stable amorphous solid dispersion of a poorly soluble API using a polymer carrier and AMP as a stabilizer.

Materials:

• Target API

• Polymer carrier (e.g., PVP VA64, HPMCAS, Soluplus®)

• 2-Amino-2-methyl-1-propanol (AMP)

• Common solvent (e.g., methanol, acetone, or a mixture)

• Rotary evaporator

• Vacuum oven

Methodology:

• Solution Preparation: a. Determine the desired drug loading (e.g., 25% w/w) and the ratio of polymer to AMP (e.g., 9:1 w/w). b. Accurately weigh the API, polymer, and AMP. c. Dissolve all three components in a sufficient amount of the chosen solvent in a round-bottom flask. Ensure complete dissolution.

• Solvent Removal: a. Attach the flask to a rotary evaporator. b. Evaporate the solvent under reduced pressure at a controlled temperature (typically 40-60°C). Continue until a solid film is formed.

• Secondary Drying: a. Scrape the solid from the flask and place it in a vacuum oven. b. Dry the material under vacuum at a temperature below its glass transition temperature (Tg) for at least 24 hours to remove residual solvent.

Characterization:

• PXRD: The absence of sharp peaks in the diffractogram indicates that the material is amorphous.[9]

• DSC: A single Tg that is different from the Tg of the individual components suggests a homogeneous amorphous dispersion. The presence of a single Tg is a good indicator of miscibility.

• FTIR: To investigate potential intermolecular interactions between the API, polymer, and AMP.

Mandatory Visualizations

Caption: Logical relationships in API formulation using AMP.

Caption: Experimental workflow for co-crystal screening.

Caption: Workflow for preparing amorphous solid dispersions.

References

• 1. Solubility determination, mathematical modeling, and thermodynamic analysis of naproxen in binary solvent mixtures of (1-propanol/2-propanol) and ethylene glycol at different temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Two Novel Co-Crystals of Naproxen: Comparison of Stability, Solubility and Intermolecular Interaction [mdpi.com]
• 4. Cocrystal of Ibuprofen–Nicotinamide: Solid-State Characterization and In Vivo Analgesic Activity Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. matec-conferences.org [matec-conferences.org]
• 6. scielo.br [scielo.br]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 11. researchgate.net [researchgate.net]
• 12. 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols: 2-Amino-2-methyl-1-propanol (AMP) as a Neutralizing Amine in Resin Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Amino-2-methyl-1-propanol (AMP), a versatile and efficient neutralizing amine, in the synthesis of acid-functional resins for a variety of applications, including waterborne coatings and emulsion polymerization.[1][2][3][4] This document outlines the key benefits, quantitative performance data, and detailed experimental protocols for utilizing AMP, primarily in its commercially available form, AMP-95 (a 95% aqueous solution of AMP), to produce stable, high-performance resin systems.[3][4]

Introduction to 2-Amino-2-methyl-1-propanol (AMP)

2-Amino-2-methyl-1-propanol is a primary alkanolamine that serves as a highly effective neutralizing agent for acid-functional polymers.[2][3] Its high base strength and low molecular weight allow for efficient neutralization of carboxylic acid moieties within the polymer backbone, rendering the resin water-soluble or water-dispersible.[2] This is a critical step in the production of environmentally friendly, waterborne resin systems.

Compared to other neutralizing amines like ammonia, AMP offers several distinct advantages, including improved pH stability, reduced odor, enhanced gloss and water resistance of the final coating, and multifunctional capabilities such as acting as a co-dispersant for pigments.[5][6]

Key Performance Benefits and Applications

The use of AMP as a neutralizing amine in resin synthesis imparts several desirable properties to the final product:

• Enhanced pH Stability: Formulations neutralized with AMP exhibit superior pH stability over time, even under accelerated aging conditions, compared to those neutralized with more volatile amines like ammonia.[5][6]

• Improved Coating Performance: Coatings formulated with AMP-neutralized resins demonstrate enhanced gloss, scrub resistance, and water resistance.[2][3][6]

• Multifunctionality: Beyond neutralization, AMP acts as a powerful co-dispersant, aiding in the efficient dispersion of pigments and reducing the need for additional dispersing agents.[1][5][6] This can lead to improved hiding power and color acceptance in pigmented systems.[1]

• Corrosion Inhibition: AMP contributes to in-can corrosion resistance in waterborne formulations.[7]

• Low Odor: Compared to ammonia, AMP has a significantly lower odor, which is a critical factor in the formulation of low-VOC and user-friendly coatings.[8]

These benefits make AMP an ideal choice for a wide range of applications, including:

• Architectural and Industrial Coatings[9]

• Adhesives and Sealants[1]

• Inks and Overprint Varnishes[9]

• Emulsion Polymerization[1][9]

• Pigment Slurries and Dispersions[9]

Quantitative Data Presentation

The following tables summarize the quantitative effects of using AMP-95 as a neutralizing amine in comparison to other common neutralizers.

Table 1: Physical and Chemical Properties of AMP-95

Property	Value
Chemical Name	2-Amino-2-methyl-1-propanol (95% in water)
CAS Number	124-68-5
Molecular Weight	89.14 g/mol
Appearance	Colorless liquid
pH (0.1 M aqueous solution)	11.3
Boiling Point	100 - 165 °C
Viscosity at 25°C	147 mPa·s
Solubility in Water	Completely miscible

Source:[7]

Table 2: Comparative Performance of AMP-95 and Ammonia in a Waterborne Acrylic DTM Formulation

Performance Metric	Formulation with Ammonia	Formulation with AMP-95 (0.1% on total weight) & 30% Reduced Primary Dispersant
Hiding (Contrast Ratio)	Baseline	Improved
Gloss (20°/60°)	Baseline	Improved
Salt Spray Resistance (1000 hours)	Baseline	Improved
Flash Rust Resistance	Baseline	Greater Resistance

Source:[10]

Table 3: pH Stability Comparison in a Latex Paint Formulation (Aged at 54.5°C for 14 days)

Neutralizing Amine	Initial pH	pH after 14 days
Ammonia	9.2	7.4
AMP-95	9.2	8.5

Source:[5]

Experimental Protocols

This section provides detailed methodologies for the synthesis of a waterborne acrylic resin using AMP-95 as the neutralizing agent and the subsequent characterization of the resulting coating.

Synthesis of a Waterborne Acrylic Resin

This protocol describes the synthesis of a styrene-acrylic copolymer via emulsion polymerization, followed by neutralization with AMP-95.

Materials:

• Styrene (St)

• Methyl Methacrylate (MMA)

• n-Butyl Acrylate (BA)

• Methacrylic Acid (MAA)

• Ammonium (B1175870) Persulfate (APS) - Initiator

• Sodium Dodecyl Sulfate (SDS) - Surfactant

• 2-Amino-2-methyl-1-propanol (AMP-95) - Neutralizing Amine

• Deionized Water

Equipment:

• Four-necked round-bottom flask (1 L)

• Mechanical stirrer

• Reflux condenser

• Thermometer

• Dropping funnels (2)

• Heating mantle with temperature controller

• Nitrogen inlet

Procedure:

• Initial Charge: To the four-necked flask, add 300g of deionized water and 1.0g of sodium dodecyl sulfate. Begin stirring at 200 rpm and purge with nitrogen for 30 minutes to remove oxygen. Heat the flask to 80°C.

• Initiator Addition: Dissolve 0.5g of ammonium persulfate in 10g of deionized water and add it to the flask.

• Monomer Emulsion Preparation: In a separate beaker, prepare the monomer emulsion by mixing 50g of styrene, 30g of methyl methacrylate, 20g of n-butyl acrylate, 5g of methacrylic acid, 1.5g of sodium dodecyl sulfate, and 100g of deionized water. Stir vigorously to form a stable pre-emulsion.

• Emulsion Polymerization: Slowly add the monomer emulsion to the reaction flask dropwise over a period of 3 hours using a dropping funnel. Maintain the reaction temperature at 80-85°C throughout the addition.

• Reaction Completion: After the addition of the monomer emulsion is complete, continue stirring at 80-85°C for an additional 2 hours to ensure complete monomer conversion.

• Cooling: Cool the resulting latex to room temperature (approximately 25°C).

• Neutralization: While stirring, slowly add AMP-95 dropwise to the acrylic latex until the pH of the emulsion reaches 8.5-9.0. The typical usage level of AMP-95 is between 0.1% and 0.3% of the total formulation weight.[5]

• Filtration: Filter the neutralized latex through a 100-mesh screen to remove any coagulum.

Characterization of the Resin and Coating

1. Determination of Solid Content:

• Accurately weigh approximately 2g of the latex into a pre-weighed aluminum dish.

• Dry the sample in an oven at 105°C for 2 hours.

• Cool the dish in a desiccator and re-weigh.

• Calculate the solid content as the percentage of the final weight to the initial weight.

2. Particle Size and Distribution Measurement:

• Dilute the latex emulsion with deionized water.

• Measure the particle size and distribution using a dynamic light scattering (DLS) instrument.

3. Viscosity Measurement:

• Measure the viscosity of the neutralized latex using a Brookfield viscometer at a specified spindle speed and temperature (e.g., 25°C).

4. Preparation of Coating Films:

• Formulate a simple coating by adding appropriate coalescing agents and defoamers to the neutralized latex.

• Apply the coating to a substrate (e.g., glass panel or steel panel) using a drawdown bar to achieve a uniform wet film thickness.

• Allow the film to dry at room temperature for 7 days before testing.

5. Gloss Measurement:

• Measure the specular gloss of the dried coating film at 20°, 60°, and 85° angles using a gloss meter according to ASTM D523.[11]

6. Water Resistance Test:

• Place a few drops of deionized water on the surface of the dried coating film.

• Cover the drops with a watch glass and let it stand for 24 hours.

• Remove the watch glass and wipe the surface dry.

• Visually inspect the film for any signs of blistering, whitening, or loss of adhesion.

Visualizations

The following diagrams illustrate the key processes and relationships in resin synthesis using AMP as a neutralizing amine.

Caption: Neutralization of an acid-functional resin with AMP.

Caption: Experimental workflow for waterborne resin synthesis and characterization.

Caption: Key benefits of using AMP in resin formulations.

References

• 1. AMP 95 MULTIFUNCTIONAL NEUTRALIZER - Ataman Kimya [atamanchemicals.com]
• 2. chemical-centre.com [chemical-centre.com]
• 3. AMP 95 - Ataman Kimya [atamanchemicals.com]
• 4. specialchem.com [specialchem.com]
• 5. chem-on.com.sg [chem-on.com.sg]
• 6. AMP‑95™: Innovative Multifunctional Paint Additive [maha.asia]
• 7. univarsolutions.com [univarsolutions.com]
• 8. US20100041801A1 - Amine neutralizing agents for low volatile compound organic paints - Google Patents [patents.google.com]
• 9. AMP-95™ Multifunctional Amino Alcohol [advancionsciences.com]
• 10. advancionsciences.com [advancionsciences.com]
• 11. kta.com [kta.com]

Application Notes and Protocols for 2-Amino-2-methyl-1-propanol (AMP) in Boiler Water Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 2-Amino-2-methyl-1-propanol (AMP) as a corrosion inhibitor in boiler water treatment. The information is intended for researchers, scientists, and professionals involved in industrial water treatment and formulation development.

Introduction to 2-Amino-2-methyl-1-propanol (AMP) in Boiler Water Treatment

2-Amino-2-methyl-1-propanol, commonly known as AMP, is a neutralizing amine used to control corrosion in boiler systems, particularly in steam and condensate return lines.[1] Its primary function is to elevate the pH of the condensate, thereby neutralizing the acidic effects of carbonic acid, a primary contributor to corrosion in these systems.[1][2] Carbonic acid is formed from the dissolution of carbon dioxide, which is released from the thermal decomposition of bicarbonates in the boiler feedwater.[1] By maintaining an alkaline environment, AMP helps to protect the metal surfaces of the boiler and associated piping from corrosion.[2]

AMP is often used in conjunction with other boiler water treatment chemicals, such as oxygen scavengers (e.g., sodium sulfite) and scale inhibitors, to provide a comprehensive treatment program.[3] The selection and dosage of these chemicals depend on various factors, including the boiler's operating pressure, temperature, feedwater quality, and the materials of construction of the system.[3]

Data Presentation: Key Operating Parameters

The following tables summarize the key quantitative data and recommended operating parameters for a boiler water treatment program utilizing 2-Amino-2-methyl-1-propanol.

Table 1: Recommended Dosage and pH Levels

Parameter	Recommended Value	Notes
AMP Dosage (as part of a combined treatment)	60 ppm (in conjunction with 60 ppm sodium sulfite)	This is an optimal ratio found in a specific study for low carbon steel pipes.[3] Dosage should be adjusted based on system-specific conditions and monitoring results.
Boiler Water pH	8.5 - 10.5	The ideal pH helps to prevent both corrosion and scaling.[4]
Condensate pH	8.5 - 9.5	Maintaining this pH range is crucial for neutralizing carbonic acid and protecting condensate lines.[5] For mixed copper-iron systems, a range of 8.8-9.2 is often recommended.[2][6]
Feedwater pH	8.5 - 9.5	Pre-treating the feedwater to an alkaline pH reduces the overall chemical demand in the boiler.

Table 2: General Boiler Water Quality Parameters

Parameter	Recommended Limit	Purpose
P-Alkalinity (as CaCO₃)	150 - 350 ppm	Provides a buffer against acidic contaminants.
Chlorides (as Cl⁻)	< 150 ppm	High chloride levels can accelerate corrosion.
Total Hardness (as CaCO₃)	< 1.0 ppm	Prevents the formation of scale deposits.
Dissolved Oxygen	< 7 ppb	Minimizing dissolved oxygen is critical to prevent pitting corrosion.
Iron (as Fe)	< 0.05 ppm	Elevated iron levels indicate ongoing corrosion.
Copper (as Cu)	< 0.03 ppm	Elevated copper levels indicate corrosion of copper-containing alloys.
Silica (B1680970) (as SiO₂)	Varies with boiler pressure	Prevents the formation of hard silica scales.
Total Dissolved Solids (TDS)	Varies with boiler pressure	Controlled by blowdown to prevent carryover and deposits.

Experimental Protocols

Protocol for Determining Optimal AMP Dosage (Jar Test)

This protocol outlines a laboratory procedure to determine the approximate optimal dosage of AMP for a specific boiler feedwater.

Objective: To determine the dosage of AMP required to achieve the target pH in the feedwater and to observe its effect on water clarity.

Materials:

• Boiler feedwater sample

• Stock solution of 2-Amino-2-methyl-1-propanol (e.g., 1% w/v)

• Beakers (6 x 1000 mL)

• Magnetic stirrer and stir bars

• pH meter, calibrated

• Pipettes and burettes

• Turbidity meter (optional)

Procedure:

• Sample Preparation: Fill five 1000 mL beakers with the boiler feedwater sample. Reserve one beaker as a control.

• AMP Addition: Using a pipette or burette, add incrementally increasing volumes of the AMP stock solution to the five beakers to achieve a range of concentrations (e.g., 10, 20, 40, 60, 80 ppm). Do not add any AMP to the control beaker.

• Mixing: Place each beaker on a magnetic stirrer and mix at a moderate speed for 15 minutes to ensure complete dissolution and reaction.

• pH Measurement: After mixing, turn off the stirrers and allow the samples to stand for 5 minutes. Measure and record the pH of each sample, including the control.

• Observation: Visually inspect each beaker for any changes in color or turbidity. If available, measure the turbidity of each sample.

• Analysis: Plot a graph of AMP dosage versus pH. The optimal starting dosage will be the concentration that achieves the target feedwater pH (e.g., 8.5 - 9.5).

Protocol for Monitoring Boiler and Condensate Water Quality

This protocol describes the routine monitoring required to ensure the effectiveness of the AMP treatment program.

Objective: To regularly assess the chemical parameters of the boiler and condensate water to maintain corrosion and scale control.

Sampling Points:

• Feedwater (after any pre-treatment)

• Boiler Water (from a representative point in the boiler drum)

• Main Condensate Return Line

Parameters to Monitor and Frequency:

Parameter	Sampling Point	Frequency	Test Method
pH	Feedwater, Boiler, Condensate	Daily	pH meter
P-Alkalinity	Boiler	Daily	Titration with standard acid
Chlorides	Boiler	Daily	Titration with silver nitrate
Total Hardness	Feedwater	Daily	Titration with EDTA
Dissolved Oxygen	Feedwater	Continuous or Daily	Dissolved oxygen sensor or chemical test kit
Iron	Condensate	Weekly	Spectrophotometry or colorimetric test kit
Copper	Condensate	Weekly	Spectrophotometry or colorimetric test kit
AMP Residual	Condensate	As needed	Gas chromatography or specific amine test kit

Procedure:

• Collect water samples from the designated sampling points, ensuring to flush the lines adequately to obtain a representative sample.

• Cool hot samples to room temperature before testing to ensure accurate results, especially for pH and dissolved oxygen.

• Perform the chemical tests according to the manufacturer's instructions for the test kits or standard laboratory procedures.

• Record all results in a boiler water treatment log.

• Compare the results to the recommended operating parameters (Tables 1 and 2).

• Adjust the chemical feed rates (AMP, oxygen scavenger, etc.) and boiler blowdown rate as necessary to maintain the parameters within the desired ranges.

Protocol for Corrosion Rate Monitoring using Corrosion Coupons

This protocol details the use of corrosion coupons to evaluate the long-term effectiveness of the corrosion inhibition program.

Objective: To quantitatively measure the rate of corrosion on representative metal surfaces within the boiler system.

Materials:

• Corrosion coupons (typically made of mild steel and copper alloy, matching the system's metallurgy)

• Coupon holders (racks)

• Analytical balance (accurate to 0.1 mg)

• Desiccator

• Inhibited acid solution for cleaning coupons (e.g., hydrochloric acid with an inhibitor)

Procedure:

• Preparation:

  • Clean, degrease, and dry two sets of pre-weighed and dimensioned corrosion coupons (one for the feedwater line and one for the condensate line).

  • Record the initial weight of each coupon to the nearest 0.1 mg.

  • Store the coupons in a desiccator until installation.

• Installation:

  • Install the coupon holders in locations with representative flow and temperature conditions in the feedwater and condensate lines.

  • Mount the coupons on the holders, ensuring they are electrically isolated from the holder and each other.

• Exposure:

  • Expose the coupons to the system water for a specified period, typically 30 to 90 days.

  • Record the installation and removal dates.

• Removal and Cleaning:

  • Carefully remove the coupons from the holders.

  • Visually inspect and photograph the coupons, noting the appearance of any deposits or corrosion products.

  • Chemically clean the coupons according to standard procedures (e.g., ASTM G1) to remove all corrosion products without significantly affecting the base metal.

  • Rinse, dry, and reweigh the coupons to the nearest 0.1 mg.

• Calculation of Corrosion Rate:

  • Calculate the corrosion rate in mils per year (mpy) using the following formula: Corrosion Rate (mpy) = (Weight Loss in grams * 22,300) / (Alloy Density in g/cm³ * Coupon Area in in² * Exposure Time in days)

• Analysis:

  • Compare the calculated corrosion rates to industry standards (e.g., < 5 mpy for mild steel is generally considered good).

  • Use the results to assess the effectiveness of the AMP treatment program and make adjustments if necessary.

Mandatory Visualizations

Caption: Mechanism of corrosion by carbonic acid and its neutralization by AMP.

Caption: Workflow for corrosion rate monitoring using corrosion coupons.

Caption: Logical diagram for boiler water treatment decision process.

References

• 1. Steam Boiler Amines: Neutralizing & Film-Forming - Chardon Labs [chardonlabs.com]
• 2. murphyanddickey.com [murphyanddickey.com]
• 3. researchgate.net [researchgate.net]
• 4. aquachem.ie [aquachem.ie]
• 5. infrastructure.alberta.ca [infrastructure.alberta.ca]
• 6. Water Handbook - Condensate System Corrosion | Veolia [watertechnologies.com]

Application Notes and Protocols: 2-Amino-2-methyl-1-propanol as a Phosphate Acceptor in Enzyme Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2-methyl-1-propanol (AMP) is a versatile organic compound widely utilized in biochemical assays.[1] One of its key applications is as a "transphosphorylating" buffer in enzyme kinetics, most notably in assays for alkaline phosphatase (ALP).[2][3] In this capacity, AMP not only maintains the alkaline pH necessary for optimal enzyme activity but also actively participates in the reaction by serving as a phosphate (B84403) acceptor. This dual functionality enhances reaction rates and prevents product inhibition, making it a crucial component for sensitive and reliable enzyme activity measurements. While its role as a phosphate acceptor is best characterized for alkaline phosphatase, AMP is also used as a buffering agent in assays for other enzymes such as lactate (B86563) dehydrogenase and malate (B86768) dehydrogenase.[2]

The mechanism of transphosphorylation in the context of an ALP assay involves the enzyme hydrolyzing a phosphate-containing substrate, such as p-nitrophenyl phosphate (pNPP). The liberated phosphate group is then transferred to AMP, preventing its accumulation and subsequent feedback inhibition of the enzyme. This allows the reaction to proceed at a steady rate, which is critical for accurate kinetic measurements.

Application: Alkaline Phosphatase (ALP) Assays

2-Amino-2-methyl-1-propanol is the buffer of choice in many standardized protocols for the determination of alkaline phosphatase activity, including the method recommended by the International Federation of Clinical Chemistry (IFCC).[4] Its primary role is to maintain a pH around 10.3-10.5, the optimum for ALP activity.[2][5] Furthermore, as a phosphate acceptor, it enhances the catalytic rate of the enzyme.

Quantitative Data Summary

The following tables summarize typical concentrations and conditions for ALP assays utilizing AMP as a phosphate acceptor.

Reagent	Concentration	Reference
2-Amino-2-methyl-1-propanol (AMP)	350 mM - 900 mM	[2]
p-Nitrophenyl phosphate (pNPP)	15 mM	[5]
Magnesium Chloride (MgCl₂)	1.0 mM - 2.0 mM
Zinc Sulfate (ZnSO₄)	0.1 mM
pH	10.3 - 10.5	[2][5]
Temperature	37°C
Wavelength for Detection	405 nm - 410 nm	[5]

Table 1: General Reagent Concentrations for Alkaline Phosphatase Assays using AMP Buffer.

Parameter	Value	Enzyme Source	Reference
Optimal pH	10.4	Alkaline Phosphatase	[2]
AMP Working Concentration	350 - 900 mM	Alkaline Phosphatase	[2]
AMP Working Concentration	100 mM	Lactate Dehydrogenase	[2]
AMP Working Concentration	100 mM	Malate Dehydrogenase	[2]

Table 2: Recommended AMP Concentrations for Various Enzyme Assays.

Experimental Protocols

Protocol 1: Determination of Alkaline Phosphatase Activity in Serum

This protocol is adapted from standardized clinical chemistry methods.

1. Reagent Preparation:

• AMP Buffer (0.8 M, pH 10.3): Dissolve 71.28 g of 2-amino-2-methyl-1-propanol in approximately 800 mL of deionized water. Add 20.3 mg of MgCl₂·6H₂O and 14.7 mg of ZnSO₄·7H₂O. Adjust the pH to 10.3 with 1 M HCl. Make up the final volume to 1 L with deionized water.

• Substrate Solution (150 mM pNPP): Dissolve 5.57 g of p-nitrophenyl phosphate disodium (B8443419) salt hexahydrate in the AMP buffer to a final volume of 100 mL. This solution should be prepared fresh.

• Working Reagent: Mix 9 volumes of AMP buffer with 1 volume of substrate solution.

2. Assay Procedure:

• Pre-warm the working reagent to 37°C.

• Pipette 1.0 mL of the working reagent into a cuvette.

• Add 20 µL of serum sample to the cuvette and mix thoroughly.

• Place the cuvette in a spectrophotometer maintained at 37°C.

• Record the change in absorbance at 405 nm over a period of 3 minutes.

• Calculate the rate of change in absorbance per minute (ΔA/min).

3. Calculation of ALP Activity: ALP Activity (U/L) = (ΔA/min * Total Volume (mL) * 1000) / (Molar Extinction Coefficient of p-Nitrophenol * Sample Volume (mL) * Light Path (cm))

Protocol 2: Determination of Alkaline Phosphatase Activity in Cultured Cells

This protocol is suitable for measuring ALP activity in cell lysates.

1. Reagent Preparation:

• Lysis Buffer (0.1% Triton X-100 in 0.9% NaCl): Prepare a solution of 0.1% (v/v) Triton X-100 in sterile 0.9% (w/v) NaCl.

• AMP Buffer with Substrate (pH 10.5): Prepare a solution containing 0.5 M AMP, 2 mM MgCl₂, and 9 mM p-nitrophenyl phosphate in deionized water. Adjust the pH to 10.5.

2. Cell Lysis:

• Wash cultured cells with phosphate-buffered saline (PBS).

• Add an appropriate volume of Lysis Buffer to the cells.

• Incubate for 10 minutes on ice.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Collect the supernatant (cell lysate) for the ALP assay. A portion should be reserved for total protein determination (e.g., using a BCA assay) for normalization.

3. Assay Procedure:

• Pipette 100 µL of the AMP buffer with substrate into the wells of a 96-well plate.

• Add 20 µL of cell lysate to each well.

• Incubate the plate at 37°C.

• Measure the absorbance at 405 nm at regular intervals (e.g., every 5 minutes) for 30 minutes using a microplate reader.

• Determine the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot.

4. Calculation of Specific Activity: Specific Activity (U/mg protein) = (V₀ * 1000) / (Molar Extinction Coefficient * Light Path * [Protein])

Visualizations

Workflow for the determination of alkaline phosphatase activity in serum.

Workflow for ALP activity determination in cultured cells.

Mechanism of transphosphorylation with AMP in an ALP assay.

References

• 1. Malate Dehydrogenase - Worthington Enzyme Manual | Worthington Biochemical [worthington-biochem.com]
• 2. catrosa.ru [catrosa.ru]
• 3. medchemexpress.com [medchemexpress.com]
• 4. An impurity in the buffer 2-amino-2-methyl-1-propanol, which correlates with depression of measured alkaline phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Elimination of inhibitors of alkaline phosphatase from 2-amino-2-methyl-1-propanol. | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

troubleshooting 2-Amino-2-methyl-1-propanol buffer instability issues

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing instability issues with 2-Amino-2-methyl-1-propanol (AMP) buffers.

Frequently Asked Questions (FAQs)

Q1: What are the most common signs of AMP buffer instability?

A1: The most common indicators of AMP buffer instability include a downward drift in pH over time, the appearance of a yellow tint, precipitation, or unexpected results in your experiments, such as decreased enzyme activity.

Q2: Why is the pH of my AMP buffer decreasing over time?

A2: AMP is a primary amine, which readily absorbs carbon dioxide (CO₂) from the atmosphere.[1][2][3] Dissolved CO₂ forms carbonic acid in the aqueous buffer, leading to a gradual decrease in pH. This is a significant issue, especially for buffers with a high pH, like AMP.[1]

Q3: Can AMP buffer degrade? What are the degradation products?

A3: Yes, AMP can undergo both thermal and oxidative degradation.[4][5] At elevated temperatures, it can degrade to form 4,4-dimethyl-1,3-oxazolidin-2-one (B1584434) (DMOZD).[4] Oxidative degradation can yield products such as acetone (B3395972) and 2,4-lutidine.[4] The presence of oxygen and increased temperatures can accelerate these degradation processes.[4][5]

Q4: Are there any known impurities in AMP that can affect my experiments?

A4: Yes, some commercial lots of 2-Amino-2-methyl-1-propanol have been found to contain impurities that can inhibit enzyme activity, particularly alkaline phosphatase.[6][7] One identified inhibitor is a substituted ethylenediamine (B42938) compound, which may chelate zinc ions essential for enzyme function.[6]

Q5: How long is a prepared AMP buffer solution stable?

A5: When stored at room temperature and properly protected from atmospheric CO₂, an AMP buffer solution is considered to be stable for approximately one month.[1] For long-term storage of stock solutions, refrigeration is recommended.[8]

Troubleshooting Guides

Issue 1: pH of the Buffer is Unstable and Drifting Downward

This is the most frequently encountered issue with AMP buffers.

• Possible Cause 1: CO₂ Absorption from the Air.

  • Recommended Action:

    • Prepare fresh buffer using deionized water that has been recently boiled and cooled to remove dissolved CO₂.

    • Store the buffer in a tightly sealed container to minimize headspace and exposure to the atmosphere.

    • For critical applications, consider preparing the buffer under an inert gas atmosphere (e.g., nitrogen or argon).

    • Calibrate your pH meter immediately before use with fresh, reliable calibration standards.[9][10]

• Possible Cause 2: Microbial Contamination.

  • Recommended Action:

    • Filter-sterilize the buffer solution using a 0.22 µm filter.

    • Store the buffer at 4°C to inhibit microbial growth.[11][12]

    • If compatible with your application, consider adding a bacteriostatic agent.

Issue 2: Inconsistent or Poor Enzyme Activity

Unexpectedly low or variable enzyme activity can be a result of buffer instability.

• Possible Cause 1: Incorrect pH.

  • Recommended Action:

    • Verify the pH of the buffer at the temperature of your experiment, as the pKa of AMP is temperature-dependent.[13][14][15]

    • Ensure the pH is within the optimal range for your enzyme. AMP buffer is typically used in the pH range of 9.0-10.5.[16][17]

• Possible Cause 2: Presence of Inhibitory Impurities in AMP.

  • Recommended Action:

    • Use a high-purity or "BioXtra" grade of 2-Amino-2-methyl-1-propanol.[17][18]

    • If you suspect impurities, you can try to purify the buffer by extracting it with chloroform, which has been shown to remove inhibitors of alkaline phosphatase.[7]

• Possible Cause 3: Interaction with Metal Ions.

  • Recommended Action:

    • Be aware that, like other amine buffers, AMP can chelate metal ions. If your enzyme requires specific metal ions for activity, the buffer could be sequestering them.

    • Consider adding a slight excess of the required metal ion to your reaction mixture, but be cautious as this can also affect the final pH and ionic strength.

Issue 3: Visible Changes in the Buffer (Color Change, Precipitation)

Physical changes in the buffer are a clear sign of instability.

• Possible Cause 1: Degradation of AMP.

  • Recommended Action:

    • Discard the buffer and prepare a fresh solution.

    • Store the buffer protected from light and at a cool temperature to minimize degradation.[8]

• Possible Cause 2: Precipitation of Buffer Components or Reaction with Dissolved Ions.

  • Recommended Action:

    • Ensure all components are fully dissolved during preparation.

    • Use high-purity water (Type I) for buffer preparation to minimize contamination with multivalent cations that could form insoluble salts.

Quantitative Data Summary

Parameter	Value	Notes
pKa (25°C)	9.7	[1][17]
Useful pH Range	9.0 - 10.5	[16][17]
pH of 0.1 M Solution (25°C)	11.0 - 12.0	[1]
d(pKa)/dT	Amine buffers generally show a decrease in pKa with increasing temperature.	[13][14]
Stability at Room Temp.	Approx. 1 month	When protected from atmospheric CO₂.[1]
Long-term Stock Solution Storage	-20°C or -80°C	Protect from light.[19]

Experimental Protocols

Protocol 1: Preparation of 0.896 M 2-Amino-2-methyl-1-propanol Buffer (pH 10.3)

This protocol is adapted for preparing a buffer commonly used in enzyme assays.[1]

• Weigh out 78 g of 2-Amino-2-methyl-1-propanol (AMP). Note that AMP can be solid at room temperature and may need to be gently warmed to approximately 35°C to liquefy.[1]

• In a chemical fume hood, dissolve the AMP in 500 mL of deionized water in a 1 L beaker with stirring.

• Slowly add 200 mL of 1 M HCl while monitoring the pH. Continue to stir the solution constantly.

• Once the HCl has been added and the solution is homogenous, transfer it to a 1 L volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Adjust the final volume to 1 L with deionized water.

• Verify the final pH with a calibrated pH meter. Adjust as necessary with small additions of 1 M HCl or 1 M NaOH.

• Filter the buffer through a 0.22 µm filter and store in a tightly sealed, sterile container.

Protocol 2: Forced Degradation Study for AMP Buffer

This protocol is designed to intentionally stress the AMP buffer to identify potential degradation pathways and products.[8][20]

• Prepare a 100 mM AMP buffer solution at the desired pH.

• Divide the buffer into several aliquots for different stress conditions:

  • Acid Hydrolysis: Add an equal volume of 1 M HCl to an aliquot of the buffer.

  • Base Hydrolysis: Add an equal volume of 1 M NaOH to an aliquot of the buffer.

  • Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide to an aliquot of the buffer.

  • Thermal Degradation: Place an aliquot in an oven at 60°C.

  • Photolytic Degradation: Expose an aliquot to a photostability chamber according to ICH Q1B guidelines. Keep a control sample wrapped in aluminum foil in the same chamber.

• Incubate the stressed samples for a defined period (e.g., 24-48 hours), taking time points for analysis.

• At each time point, analyze the samples by a stability-indicating method like HPLC.

  • A reverse-phase HPLC method using a C18 column with a mobile phase of acetonitrile (B52724) and water with a modifier like phosphoric acid (for UV detection) or formic acid (for MS detection) can be used to separate AMP from its degradation products.[21][22]

• Compare the chromatograms of the stressed samples to an unstressed control to identify new peaks corresponding to degradation products.

Visualizations

Caption: Troubleshooting workflow for AMP buffer instability.

Caption: Simplified degradation pathways of AMP.

Caption: Experimental workflow for a forced degradation study.

References

• 1. catrosa.ru [catrosa.ru]
• 2. Regeneration of 2-amino-2-methyl-1-propanol used for carbon dioxide absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular insights into the enhanced rate of CO2 absorption to produce bicarbonate in aqueous 2-amino-2-methyl-1-propanol - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. An impurity in the buffer 2-amino-2-methyl-1-propanol, which correlates with depression of measured alkaline phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Troubleshooting pH Meter Calibration: Common Issues and How Standard Buffer Solutions Can Help [watertestsystems.com.au]
• 10. pages.hannainst.com [pages.hannainst.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. genextgenomics.com [genextgenomics.com]
• 13. itwreagents.com [itwreagents.com]
• 14. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 15. researchgate.net [researchgate.net]
• 16. AMP | 124-68-5 | FA09404 | Biosynth [biosynth.com]
• 17. 2-氨基-2-甲基-1-丙醇 BioXtra, ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 18. 2-氨基-2-甲基-1-丙醇 - 2-氨基-2-甲基-1-丙醇 [sigmaaldrich.com]
• 19. medchemexpress.com [medchemexpress.com]
• 20. benchchem.com [benchchem.com]
• 21. 2-Amino-2-methylpropan-1-ol | SIELC Technologies [sielc.com]
• 22. Separation of 2-((Hydroxymethyl)amino)-2-methyl-1-propanol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Optimizing 2-Amino-2-methyl-1-propanol (AMP) for Efficient CO2 Absorption

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing 2-Amino-2-methyl-1-propanol (AMP) for efficient carbon dioxide (CO2) absorption. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and key performance data to support your research and development activities.

Troubleshooting Guide

This guide addresses common issues encountered during CO2 absorption experiments using AMP-based solvents.

Issue / Question	Possible Cause(s)	Recommended Solution(s)
Low CO2 Absorption Efficiency	- Suboptimal AMP Concentration: The concentration of AMP may be too low for the given process conditions. - Inadequate Mixing/Contact: Poor contact between the gas and liquid phases in the absorber. - Temperature Issues: The absorption temperature may be too high, as CO2 solubility in the solvent decreases with increasing temperature. - Solvent Degradation: The amine solution may have degraded due to oxygen or high temperatures.[1][2]	- Optimize Concentration: Systematically vary the AMP concentration (e.g., in blends with promoters like piperazine) to find the optimal value for your specific setup. High concentrations (≥40wt%) can lead to precipitation of solid carbonate, which might be beneficial for regeneration.[3] - Improve Mass Transfer: Ensure proper functioning of the absorber packing or trays. Check and adjust gas and liquid flow rates to enhance interfacial area. - Control Temperature: Maintain the absorber temperature at an optimal level, typically between 30°C and 50°C.[4] - Monitor Solvent Health: Regularly analyze the amine solution for degradation products. Consider using inhibitors or operating under an inert atmosphere to minimize oxidative degradation.[1]
High Energy Consumption During Regeneration	- High Heat of Absorption: The energy required to break the chemical bonds between CO2 and AMP is significant. - High Stripper Temperature: Operating the stripper at excessively high temperatures increases the sensible heat requirement. - Inefficient Heat Exchange: Poor heat recovery between the lean and rich amine streams.	- Solvent Formulation: Consider using blended amine systems (e.g., AMP/PZ) which can sometimes lower the overall regeneration energy.[5] Non-aqueous AMP solutions may also offer lower regeneration temperatures (80-90°C).[6] - Optimize Stripper Conditions: Determine the minimum stripper temperature and pressure required for effective CO2 removal from the rich solvent.[2] - Enhance Heat Integration: Ensure your experimental setup includes an efficient lean-rich heat exchanger to recover as much heat as possible.[7]
Solvent Degradation and Foaming	- Oxidative Degradation: Presence of oxygen in the flue gas can lead to the formation of degradation products.[1][2] - Thermal Degradation: High temperatures in the reboiler and stripper can break down the amine.[2] - Contaminants: Presence of SOx, NOx, and metal ions can accelerate degradation.[1][8] - Formation of Surfactants: Degradation products can act as surfactants, leading to foaming.	- Inert Gas Sparging: If possible, remove oxygen from the feed gas. - Temperature Control: Operate the regeneration unit at the lowest effective temperature. - Flue Gas Pre-treatment: Use appropriate methods to remove contaminants from the gas stream before it enters the absorber.[2] - Antifoaming Agents: Add a suitable antifoaming agent to the solvent. - Solvent Reclaiming: Implement a reclaimer to remove degradation products and heat-stable salts.
Corrosion in Equipment	- Amine Degradation Products: Some degradation products are corrosive.[9] - High CO2 Loading: High concentrations of dissolved CO2 can form carbonic acid, which is corrosive. - Elevated Temperatures: Corrosion rates generally increase with temperature, especially in the stripper and reboiler.[9]	- Material Selection: Use corrosion-resistant materials for your experimental setup, such as Stainless Steel 316 (SS316).[7] - Corrosion Inhibitors: Add corrosion inhibitors to the amine solution, but be aware that some may catalyze corrosion at high temperatures.[8] - Process Control: Maintain optimal CO2 loading and temperature to minimize corrosive conditions. - Regular Inspection: Periodically inspect your equipment for signs of corrosion.
Precipitation in the System	- High AMP Concentration: High concentrations of AMP (≥40wt%) can lead to the precipitation of solid carbonate upon CO2 absorption.[3] - Low Temperature: Solubility of AMP and its carbonate salts may decrease at lower temperatures. - Solvent Blends: Some solvent blends may have limited solubility for the resulting carbamates or bicarbonates.	- Controlled Precipitation: If designing a precipitating system, this is the desired outcome. The solid carbonate can be separated and sent to the stripper, potentially reducing regeneration energy.[3] - Temperature Management: Ensure the temperature throughout the system is maintained above the precipitation point of the components. - Concentration Adjustment: If precipitation is unintentional, reduce the AMP concentration or adjust the composition of the solvent blend.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of AMP for CO2 absorption?

A1: The optimal concentration of 2-Amino-2-methyl-1-propanol (AMP) is not a single value but depends on the specific operating conditions and whether it is used alone or in a blend. For instance, high concentrations (e.g., 40-50 wt%) can be used in systems designed for precipitation of carbonate, which can reduce regeneration energy.[3] In blended systems, such as with piperazine (B1678402) (PZ), a common total amine concentration is around 40 wt%, for example, 20 wt% AMP + 20 wt% 1-MPZ.[4] It is crucial to perform experimental optimizations for your specific setup and process goals.

Q2: Why is AMP often blended with other amines like piperazine (PZ)?

A2: AMP, a sterically hindered amine, has a high theoretical CO2 loading capacity (up to 1 mol of CO2 per mole of AMP) and good resistance to degradation.[10][11] However, its reaction rate with CO2 is relatively slow.[3] Piperazine (PZ) is a highly reactive amine that acts as a rate promoter, significantly increasing the kinetics of CO2 absorption.[3] Blending AMP with PZ aims to combine the high capacity and stability of AMP with the fast reaction rates of PZ, leading to a more efficient overall process.[12]

Q3: What are the main advantages of using AMP over other amines like MEA?

A3: AMP offers several advantages over traditional amines like monoethanolamine (MEA):

• Higher Loading Capacity: Theoretically, AMP can absorb up to 1 mole of CO2 per mole of amine, whereas MEA is limited to about 0.5 mol/mol due to the formation of stable carbamates.[10]

• Lower Regeneration Energy: The carbamate (B1207046) formed by AMP is less stable, resulting in a lower heat of reaction and potentially lower energy requirements for regeneration.[10]

• Greater Stability: AMP is more resistant to thermal and chemical degradation compared to MEA.[10]

• Lower Corrosivity: AMP solutions are generally less corrosive than MEA solutions, allowing for the use of higher concentrations.[10]

Q4: Can I use AMP in a non-aqueous solvent system?

A4: Yes, research has shown that non-aqueous solutions of AMP can efficiently capture CO2.[6] These systems can offer advantages such as lower regeneration temperatures (e.g., 80-90°C) and reduced amine loss through degradation and evaporation, potentially lowering the overall energy cost.[6]

Q5: How does temperature affect the performance of AMP in CO2 capture?

A5: Temperature has a significant impact on both the absorption and desorption stages.

• Absorption: Lower temperatures (e.g., 35 ± 2 °C) favor CO2 absorption as the solubility of CO2 in the solvent is higher.[12]

• Desorption (Regeneration): Higher temperatures (e.g., 80-120°C) are required to reverse the reaction and release the captured CO2.[6][7] The thermal degradation of AMP also increases with temperature, so it is important to find an optimal balance.[2]

Quantitative Data Summary

The following tables summarize key performance indicators for various AMP-based solvent systems.

Table 1: Performance of Blended AMP Systems

Solvent System	Concentration (wt% or M)	CO2 Loading (mol CO2/mol amine)	CO2 Removal Efficiency (%)	Regeneration Energy (MJ/kg CO2)	Reference
AMP/PZ	2 M / 0.5 M	0.4 (cyclic)	84.8	3.78	[7]
AMP/MAPA	40 wt% total	Not specified	90	Not specified	[3]
AMP/PZ	5 m PZ / 2.3 m AMP	0.66 (cyclic)	Not specified	Not specified	[13]
AMP/1-MPZ	20 wt% / 20 wt%	1.75 (mol CO2/L solvent)	Not specified	Not specified	[4]
AMP/PZ	40 wt% AMP / 5 wt% PZ	Not specified	Not specified	2.86	[5]
AMP/PZ	23 wt% AMP / 7 wt% PZ	Not specified	>95	Not specified	[12]

Table 2: Comparison of AMP Blends with MEA

Solvent System	Concentration (wt%)	CO2 Absorption Capacity (mol CO2/mol amine)	CO2 Absorption Rate (mmol/mol-s)	Reference
MEA (benchmark)	30	0.50	1.09
AMP/PZ	10 AMP / 20 PZ	0.99	1.47
MEA/AMP	18 MEA / 12 AMP	0.62	Not specified	[14]

Experimental Protocols

Protocol 1: Bench-Scale CO2 Absorption/Desorption Experiment

This protocol outlines a general procedure for evaluating the performance of an AMP-based solvent in a continuous closed-loop absorption-desorption system.

1. Materials and Equipment:

• 2-Amino-2-methyl-1-propanol (AMP), purity ≥98%

• Promoter amine (e.g., Piperazine, PZ), purity ≥98%

• Deionized water

• CO2 and N2 gas cylinders with mass flow controllers (MFCs)

• Bench-scale absorption and desorption columns (e.g., packed or tray columns, SS316)

• Reservoir tanks for lean and rich amine solutions

• Dosing pumps

• Heat exchangers (lean-rich amine and reboiler)

• Temperature and pressure sensors

• Gas analyzer for CO2 concentration measurement

2. Procedure:

• Solvent Preparation: Prepare the desired aqueous amine solution (e.g., 2 M AMP / 0.5 M PZ) by dissolving the amines in deionized water.

• System Setup:

  • Fill the reservoir tanks with the prepared amine solution.

  • Set the desired liquid circulation rate using the dosing pumps (e.g., 4 L/h).[7]

  • Heat the absorber and desorber columns to their respective operating temperatures (e.g., Absorber: 40°C, Desorber/Stripper: 90-110°C) using a heating system.[7]

• Absorption:

  • Introduce the gaseous mixture of CO2 and N2 (e.g., 12% CO2) at the bottom of the absorber column using the MFCs at a set flow rate (e.g., 0.88-1.25 m³/h).[7]

  • Allow the system to reach a steady state. This is typically achieved when the temperatures and outlet gas concentrations are stable.

  • During operation, collect liquid samples from the top (lean) and bottom (rich) of the absorber.

• Desorption (Regeneration):

  • Pump the rich amine solution from the absorber bottom, through the lean-rich heat exchanger, to the top of the desorber column.

  • Heat the solution in the reboiler at the bottom of the desorber to release the CO2.

  • The regenerated (lean) amine is then cooled in the lean-rich heat exchanger and returned to the absorber.

• Data Collection and Analysis:

  • Record temperatures and pressures at various points in the system.

  • Measure the CO2 concentration in the gas stream entering and exiting the absorber to calculate the removal efficiency.

  • Analyze the collected liquid samples to determine the CO2 loading in the lean and rich solutions.

  • Perform material and energy balances to calculate the cyclic loading capacity and regeneration energy.[7]

Visualizations

Experimental Workflow for CO2 Capture

Caption: Workflow of a typical amine-based CO2 capture process.

Logical Relationship for Optimizing AMP Concentration

References

• 1. mdpi.com [mdpi.com]
• 2. bellona.org [bellona.org]
• 3. matec-conferences.org [matec-conferences.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Efficient CO2 capture by non-aqueous 2-amino-2-methyl-1-propanol (AMP) and low temperature solvent regeneration - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 8. sepa.org.uk [sepa.org.uk]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. htcextraction.com [htcextraction.com]
• 12. mdpi.com [mdpi.com]
• 13. sites.utexas.edu [sites.utexas.edu]
• 14. researchgate.net [researchgate.net]

Technical Support Center: 2-Amino-2-methyl-1-propanol (AMP) Solubility in Non-Aqueous Solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of 2-Amino-2-methyl-1-propanol (AMP) in non-aqueous solvent systems.

Troubleshooting Guide

This guide addresses common issues encountered when dissolving 2-Amino-2-methyl-1-propanol in non-aqueous solvents.

Issue: 2-Amino-2-methyl-1-propanol is not dissolving in my chosen non-aqueous solvent.

• Step 1: Solvent Selection Assessment

  • Consult the solubility data table below to ensure the chosen solvent is appropriate for AMP. The "like dissolves like" principle is a key indicator of solubility. AMP is a polar molecule due to its hydroxyl (-OH) and amino (-NH2) functional groups, and will therefore exhibit greater solubility in polar solvents.

• Step 2: Gentle Heating and Agitation

  • Gently warm the solvent while stirring. For many compounds, solubility increases with temperature. Be cautious and aware of the solvent's boiling point and the thermal stability of AMP.

• Step 3: Particle Size Reduction

  • If you are using solid AMP, grind it into a fine powder to increase the surface area available for solvation.

• Step 4: Co-Solvent Addition

  • Introduce a small amount of a polar co-solvent in which AMP is highly soluble (e.g., methanol (B129727), ethanol). This can significantly enhance the solvating power of the primary solvent. Start with a small percentage (e.g., 1-5% v/v) and gradually increase if necessary.

• Step 5: pH Modification (Acidification)

  • For non-aqueous systems that can tolerate it, the addition of a small amount of an acid can protonate the amino group of AMP, forming a salt. This salt form may exhibit significantly different (and potentially higher) solubility in certain organic solvents.

• Step 6: Salt Formation

  • If direct dissolution is unsuccessful, consider converting AMP to a salt (e.g., 2-Amino-2-methyl-1-propanol hydrochloride) prior to dissolution. The solubility of the salt in your specific non-aqueous system may be more favorable.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 2-Amino-2-methyl-1-propanol?

A1: 2-Amino-2-methyl-1-propanol (AMP) is a polar organic molecule. Consequently, it is generally soluble in polar solvents and has low solubility in non-polar solvents. It is miscible with water and soluble in alcohols.[1][2][3]

Q2: In which non-aqueous solvents is 2-Amino-2-methyl-1-propanol most likely to be soluble?

A2: AMP is most soluble in polar protic solvents like methanol and ethanol, and polar aprotic solvents such as acetone (B3395972) and acetonitrile (B52724).[4] This is due to the ability of these solvents to form hydrogen bonds with the hydroxyl and amino groups of AMP.

Q3: Why is 2-Amino-2-methyl-1-propanol poorly soluble in solvents like hexane (B92381) or toluene (B28343)?

A3: Hexane and toluene are non-polar solvents. The non-polar nature of these solvents does not favorably interact with the polar hydroxyl and amino functional groups of AMP, leading to low solubility.[4]

Q4: How can I increase the solubility of 2-Amino-2-methyl-1-propanol in a non-aqueous solvent?

A4: Several methods can be employed:

• Heating: Gently warming the mixture can increase solubility.

• Co-solvents: Adding a small amount of a polar solvent in which AMP is highly soluble can enhance dissolution in the primary solvent.

• pH Adjustment: In some systems, adding a small amount of acid can protonate the amino group, which may improve solubility.

• Salt Formation: Converting AMP to a salt, such as its hydrochloride salt, can alter its solubility profile.

Q5: Is there a standard method for determining the solubility of 2-Amino-2-methyl-1-propanol in a specific solvent?

A5: Yes, the shake-flask method is a common and reliable technique for determining the thermodynamic solubility of a compound. A detailed protocol for this method is provided in the "Experimental Protocols" section below.[4]

Data Presentation

Table 1: Solubility of 2-Amino-2-methyl-1-propanol in Various Solvents

Solvent Class	Solvent	Solubility	Rationale for Solubility
Polar Protic	Methanol	74.75 g/L	The hydroxyl and amino groups of AMP can form hydrogen bonds with methanol.[1][4]
Ethanol	33.35 g/L	The hydroxyl and amino groups of AMP can form hydrogen bonds with ethanol.[1][4]
Isopropanol	12.57 g/L	Capable of hydrogen bonding, though solubility is lower than in methanol or ethanol.[1]
Polar Aprotic	Acetone	Soluble	The polarity of acetone can interact with the polar functional groups of AMP.[4]
Acetonitrile	Soluble	The polarity of acetonitrile can interact with the polar functional groups of AMP.[4]
Non-Polar	Hexane	Low to Insoluble	The non-polar nature of hexane does not favorably interact with the polar functional groups of AMP.[4]
Toluene	Low to Insoluble	The non-polar nature of toluene does not favorably interact with the polar functional groups of AMP.[4]

Experimental Protocols

Protocol 1: Determination of 2-Amino-2-methyl-1-propanol Solubility using the Shake-Flask Method

This protocol outlines a standard procedure for determining the equilibrium solubility of 2-Amino-2-methyl-1-propanol in a non-aqueous solvent.[4]

Materials:

• 2-Amino-2-methyl-1-propanol (AMP)

• Selected non-aqueous solvent

• Scintillation vials or other suitable sealed containers

• Orbital shaker or magnetic stirrer with temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for concentration analysis

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of AMP to a known volume of the selected solvent in a vial. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration:

  • Seal the vials securely.

  • Place the vials in an orbital shaker or on a stir plate at a constant, recorded temperature.

  • Agitate the samples for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed at the same constant temperature for at least 24 hours to allow the excess solid to settle.

• Sample Collection:

  • Carefully withdraw a known volume of the clear supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter into a clean, pre-weighed vial to remove any undissolved microparticles.

• Sample Analysis:

  • Accurately weigh the filtered solution.

  • Dilute the filtered solution with a suitable solvent to a concentration within the calibrated range of your analytical instrument (HPLC or GC).

  • Analyze the concentration of AMP in the diluted sample using a validated analytical method.

• Calculation of Solubility:

  • The solubility is calculated from the measured concentration in the diluted sample, taking into account the dilution factor and the density of the solvent if expressing solubility in terms of mass per volume.

Mandatory Visualizations

Caption: Troubleshooting workflow for addressing solubility issues of 2-Amino-2-methyl-1-propanol.

Caption: Key steps in the experimental protocol for determining the solubility of 2-Amino-2-methyl-1-propanol.

References

• 1. benchchem.com [benchchem.com]
• 2. Beijing Risun Science and Technologies Limited - 北京旭阳科技有限公司 [bjrisuntech.com]
• 3. Aminomethyl propanol - Wikipedia [en.wikipedia.org]
• 4. 2-AMINO-2-METHYL-1-PROPANOL - Ataman Kimya [atamanchemicals.com]

Technical Support Center: Troubleshooting Alkaline Phosphatase Inhibition in 2-Amino-2-methyl-1-propanol (AMP) Buffers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and remove impurities in 2-Amino-2-methyl-1-propanol (AMP) that may be inhibiting your alkaline phosphatase (AP) experiments.

Frequently Asked Questions (FAQs)

Q1: My alkaline phosphatase activity is lower than expected when using a buffer prepared with 2-Amino-2-methyl-1-propanol (AMP). What could be the cause?

A1: Reduced alkaline phosphatase activity in AMP buffers is a common issue that can often be attributed to the presence of inhibitory impurities in the AMP reagent.[1] These impurities can interfere with the enzyme's catalytic activity, leading to inaccurate experimental results. The purity of commercially available AMP can vary between lots, which may explain inconsistencies in enzyme activity.[1]

Q2: What are the common impurities found in 2-Amino-2-methyl-1-propanol (AMP) that inhibit alkaline phosphatase?

A2: The primary inhibitors are typically chelating agents that sequester essential metal cofactors, such as zinc, from the enzyme's active site.[2] Specific inhibitory impurities that have been identified include a substituted ethylenediamine (B42938) compound and 5-amino-3-aza-2,2,5-trimethylhexanol.[2][3] Additionally, trace metal ions present as impurities can also inhibit or, in some cases, stimulate enzyme activity.[4][5]

Q3: How do these impurities inhibit alkaline phosphatase?

A3: Alkaline phosphatase is a metalloenzyme that requires zinc (Zn²⁺) and magnesium (Mg²⁺) ions for its catalytic activity.[6][7] Chelating agents, such as ethylenediamine derivatives, can bind to these essential zinc ions, effectively removing them from the enzyme and rendering it inactive.[2][8] This type of inhibition is often time-dependent and can be reversed by the addition of excess zinc ions.[3]

Troubleshooting Guide

If you are experiencing low alkaline phosphatase activity, follow this step-by-step guide to identify and resolve the issue.

Caption: Troubleshooting workflow for low alkaline phosphatase activity.

Experimental Protocols

Protocol 1: Chloroform Extraction of 2-Amino-2-methyl-1-propanol (AMP) Buffer

This protocol describes a method to remove organic impurities from your AMP buffer solution.[9][10]

Materials:

• 2-Amino-2-methyl-1-propanol (AMP) buffer solution (e.g., 0.5 M, pH 10.3)

• Chloroform, analytical grade

• Separatory funnel

• Glassware (beakers, flasks)

• pH meter

Procedure:

• Prepare the AMP buffer to the desired concentration and pH.

• Transfer the AMP buffer solution to a separatory funnel.

• Add an equal volume of chloroform to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

• Allow the layers to separate completely. The aqueous phase (top layer) contains the purified AMP buffer, and the organic phase (bottom layer) contains the impurities.

• Carefully drain and discard the lower chloroform layer.

• Repeat the extraction (steps 3-6) two more times with fresh chloroform.

• After the final extraction, transfer the purified aqueous AMP buffer to a clean container.

• Aerate the buffer (e.g., by stirring in a fume hood or gentle bubbling with nitrogen) to remove any residual chloroform.

• Re-verify the pH of the buffer and adjust if necessary.

Caption: Workflow for chloroform extraction of AMP buffer.

Protocol 2: Zinc Sulfate (B86663) Supplementation

This protocol can be used in conjunction with chloroform extraction to ensure sufficient zinc cofactor for alkaline phosphatase activity.[9]

Materials:

• Purified 2-Amino-2-methyl-1-propanol (AMP) buffer (from Protocol 1)

• Zinc sulfate (ZnSO₄) stock solution (e.g., 1 mM)

Procedure:

• To your purified AMP buffer, add zinc sulfate from a stock solution to a final concentration of 5 to 10 µmol/L.

• Mix the solution thoroughly.

• This zinc-supplemented buffer is now ready for use in your alkaline phosphatase assay.

Quantitative Data on Alkaline Phosphatase Inhibitors

The following table summarizes the inhibitory effects of various compounds on alkaline phosphatase activity. This data can help in understanding the potential impact of impurities.

Inhibitor	Enzyme Source	Type of Inhibition	Kᵢ / IC₅₀ Value	Reference
Beryllium (Be²⁺)	Human Liver & Placenta	Competitive	Kᵢ: 0.45 µmol/L (liver), 0.26 µmol/L (placenta)	[4]
Iron (Fe³⁺)	Various (not placenta)	-	Inhibitory at ≤10 mg/L	[4]
Cobalt (Co²⁺)	Various	-	Inhibitory at ≤10 mg/L	[4]
Nickel (Ni²⁺)	Various	Time-dependent	Inhibitory at ≤10 mg/L	[4]
Cadmium (Cd²⁺)	Various	-	Inhibitory at ≤10 mg/L	[4]
Bromo-levamisole	Human Liver	Uncompetitive	Kᵢ: 2.8 x 10⁻⁶ M (pH 10.5)	[7]
Cimetidine (B194882)	Human Liver	Uncompetitive	Kᵢ: 3.2 x 10⁻³ M (pH 10.5)	[7]

Signaling Pathway and Logical Relationships

The activity of alkaline phosphatase is critically dependent on the presence of its metal cofactors. The diagram below illustrates the inhibitory mechanism of chelating agents.

Caption: Inhibition of alkaline phosphatase by a chelating agent.

References

• 1. Product Troubleshooting Flowchart Template | Creately [creately.com]
• 2. labs.selfdecode.com [labs.selfdecode.com]
• 3. researchgate.net [researchgate.net]
• 4. An innovative and cost-effective way to estimate alkaline phosphatase activity in in vitro cellular model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. precisionbiomed.in [precisionbiomed.in]
• 6. e-century.us [e-century.us]
• 7. Comparative inhibition of human alkaline phosphatase and diamine oxidase by bromo-levamisole, cimetidine and various derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alkaline phosphatase (ALP) blood test - Mayo Clinic [mayoclinic.org]
• 9. drmillett.com [drmillett.com]
• 10. bioactiva.com [bioactiva.com]

preventing gelatinous product formation with 2-Amino-2-methyl-1-propanol in CO2 absorbents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Amino-2-methyl-1-propanol (AMP) in CO2 absorbents, specifically addressing the issue of gelatinous product formation.

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments involving AMP-based CO2 absorbents.

Problem 1: Formation of a viscous, gelatinous substance in the absorbent solution upon CO2 loading.

• Question: My AMP-based CO2 absorbent has turned into a thick, gelatinous material after absorbing CO2. What is causing this and how can I prevent it?

• Answer: The formation of a gelatinous product in AMP-based CO2 absorbents can be a complex issue arising from several factors, including absorbent composition, operating conditions, and the presence of contaminants. The primary cause is often the precipitation of AMP carbamate (B1207046) or the formation of degradation products. In non-aqueous systems, while AMP can sometimes inhibit gelatinous product formation, under certain conditions, it can contribute to increased viscosity.[1]

  Possible Causes and Solutions:

  • High CO2 Loading: Exceeding the optimal CO2 loading capacity of the AMP solution can lead to the precipitation of carbamates, which can contribute to a gelatinous appearance.

    • Solution: Monitor the CO2 loading and operate within the recommended range for your specific absorbent formulation.

  • Low Temperatures: Lower operating temperatures can increase the likelihood of precipitation of AMP carbamate.[2]

    • Solution: Maintain the absorber temperature at a level that prevents precipitation. For instance, CO2 solubility is higher at lower temperatures, which can favor precipitate formation.[2]

  • Solvent Composition: The choice of co-solvent or additives can significantly impact the solubility of reaction products. In some non-aqueous systems, AMP is used as a regulator to prevent gelatinous products.[1]

    • Solution: If using a blended or non-aqueous solvent, ensure the components are compatible and consider the use of additives that can improve the solubility of the CO2 adducts.

  • Oxidative and Thermal Degradation: Prolonged exposure to high temperatures and oxygen can lead to the degradation of AMP, forming products that may contribute to the gelatinous nature of the solution.[3][4][5] Key degradation products include 4,4-dimethyl-2-oxazolidinone (DMOZD).[5]

    • Solution: Operate at the lowest effective temperature and minimize oxygen ingress by using inert gas blanketing for storage tanks.[6]

Problem 2: The absorbent solution shows increased viscosity and reduced CO2 absorption efficiency over time.

• Question: After several absorption-desorption cycles, my AMP absorbent has become more viscous and its performance has declined. What is happening?

• Answer: A gradual increase in viscosity and a corresponding decrease in CO2 absorption efficiency are often indicative of the accumulation of degradation products and heat-stable salts (HSS) in the absorbent.

  Possible Causes and Solutions:

  • Accumulation of Degradation Products: Both thermal and oxidative degradation of AMP can produce byproducts that increase the viscosity of the solution and reduce the concentration of active amine available for CO2 capture.[3][4][5]

    • Solution: Implement a solvent reclaiming process, such as thermal reclaiming or ion exchange, to remove degradation products.[7]

  • Formation of Heat-Stable Salts (HSS): The presence of acidic contaminants (e.g., SOx, NOx) in the gas stream can react with AMP to form HSS. These salts are not regenerated under normal stripping conditions and tie up the amine, reducing its capacity and potentially increasing viscosity.[8]

    • Solution: Use a guard bed or pre-scrubber to remove acidic gases from the feed stream. Regularly analyze the amine solution for HSS content.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of AMP in CO2 capture processes?

A1: The main degradation products of 2-Amino-2-methyl-1-propanol (AMP) depend on the conditions.

• Thermal Degradation: The primary product of thermal degradation is 4,4-dimethyl-2-oxazolidinone (DMOZD).[5] Other identified products include 2-[(2-amino-2-methylpropyl)amino]-2-methyl-1-propanol (AMPAMP) and 4,4-dimethyl-1-hydroxy-tert-butyl-2-imidazolidinone (DM-HTBI).[5]

• Oxidative Degradation: In the presence of oxygen, AMP can degrade into ammonia, 2,4-lutidine, and formic acid, in addition to DMOZD.[5]

Q2: Can AMP itself be used to prevent the formation of gelatinous products?

A2: Yes, in some specific non-aqueous absorbent systems, AMP has been shown to act as a regulator that inhibits the formation of gelatinous products.[1] For example, in triethylenetetramine (B94423) (TETA)-based solid-liquid phase-change absorbents, the addition of AMP resulted in the formation of easily separable crystalline powders instead of a viscous gelatinous solid.[1] This is attributed to the reduction of hydrogen bonding between the product molecules.[1]

Q3: What analytical techniques are suitable for identifying the components of the gelatinous product?

A3: A combination of analytical techniques is often necessary to characterize the complex mixture that may be present in a gelatinous product. These include:

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile degradation products.[3][4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for identifying less volatile and polar compounds.[5][9]

• Ion Chromatography (IC): For the determination of amine loss and the quantification of ionic species and heat-stable salts.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to determine the composition of precipitates, such as AMP carbamate.[2]

Quantitative Data Summary

The following tables summarize key quantitative data related to the performance and degradation of AMP-based absorbents.

Table 1: Conditions for AMP Degradation Studies

Parameter	Oxidative Degradation	Thermal Degradation	Reference
Initial AMP Concentration	5 mol·kg⁻¹	1.12, 1.68, 2.24, and 3.36 M	[3][4]
Temperature	100–140 °C	120, 135, and 150 °C	[3][4]
Oxygen Partial Pressure	250–350 kPa	Not Applicable	[3][4]
CO2 Loading	Not specified	0.17 to 0.7 mol CO2/mol AMP	[3]

Table 2: Regeneration Efficiency of AMP Absorbent

Regeneration Temperature (K)	Regeneration Efficiency (%)
358	86.2
403	98.3
Optimal Temperature	383

Data from a study on the regeneration behavior of AMP as a CO2 absorbent.[8]

Experimental Protocols

Protocol 1: Analysis of AMP Degradation Products by GC-MS

This protocol provides a general methodology for the identification and quantification of degradation products in an AMP-based CO2 absorbent.

• Sample Preparation:

  • Take a known volume of the degraded AMP solution.

  • If necessary, perform a liquid-liquid extraction to separate the analytes from the amine matrix. A suitable solvent would be dichloromethane (B109758) or diethyl ether.

  • For volatile compounds, headspace analysis can be employed.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: Use a non-polar or mid-polar capillary column (e.g., DB-5ms).

    • Injector Temperature: 250 °C.

    • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes. (This is an example program and should be optimized for the specific analytes).

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 35-500.

    • Source Temperature: 230 °C.

• Data Analysis:

  • Identify the degradation products by comparing their mass spectra with a library (e.g., NIST).

  • Quantify the identified compounds using an internal or external standard method.

Visualizations

Caption: Factors and mechanisms leading to gelatinous product formation.

Caption: Troubleshooting workflow for gelatinous product formation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. refiningcommunity.com [refiningcommunity.com]
• 7. researchgate.net [researchgate.net]
• 8. Regeneration of 2-amino-2-methyl-1-propanol used for carbon dioxide absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

improving the reaction rate of 2-Amino-2-methyl-1-propanol in CO2 capture with activators

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the reaction rate of 2-Amino-2-methyl-1-propanol (AMP) in CO2 capture applications through the use of activators.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Amino-2-methyl-1-propanol (AMP) a promising solvent for CO2 capture?

A1: AMP is a sterically hindered amine that offers several advantages over conventional amines like monoethanolamine (MEA). These include a higher theoretical CO2 loading capacity (1 mole of CO2 per mole of amine), lower energy requirements for regeneration, and greater resistance to thermal and oxidative degradation.[1][2] However, its primary drawback is a slower reaction rate with CO2.[2]

Q2: What is the role of an activator in the AMP-CO2 reaction?

A2: An activator is a chemical compound added to the AMP solution to increase the rate of CO2 absorption. Activators, typically other amines with faster reaction kinetics, work in synergy with AMP to enhance the overall performance of the solvent blend.[3][4]

Q3: What are the most common and effective activators for AMP?

A3: Piperazine (B1678402) (PZ) is the most widely studied and effective activator for AMP.[3][5][6] Its cyclic diamine structure significantly promotes the reaction rate.[3] Other amines like monoethanolamine (MEA), diethanolamine (B148213) (DEA), and N-methyl-1,3-diaminopropane (MAPA) have also been investigated as potential activators.[7]

Q4: How does piperazine (PZ) enhance the CO2 absorption rate of AMP?

A4: PZ reacts rapidly with CO2 to form a zwitterionic intermediate, which is then deprotonated by a base (like another amine molecule or water) to form a carbamate.[8][9] This rapid initial reaction effectively transports CO2 into the liquid phase, where the bulk of the absorption and subsequent reactions with AMP occur. This parallel reaction mechanism compensates for the slower direct reaction between AMP and CO2.[1][4]

Q5: What is the typical concentration range for AMP and PZ in a blended solvent?

A5: The total amine concentration in the aqueous solution is often maintained around 30-50 wt%.[3][5] The concentration of PZ as an activator is typically in the range of 2-10 wt% of the total solution.[3][5] The optimal ratio will depend on specific operating conditions such as temperature and CO2 partial pressure.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low CO2 Absorption Rate	- Insufficient activator concentration.- Low operating temperature.- Inefficient gas-liquid contacting.	- Increase the concentration of the activator (e.g., piperazine) within the recommended range.- Increase the absorption temperature (kinetics generally improve with temperature, but equilibrium becomes less favorable).- Ensure proper mixing and a high interfacial area in the reactor (e.g., increase stirring speed, check for proper packing in a column).
Solvent Precipitation	- High concentrations of AMP, especially at high CO2 loading, can lead to the formation of solid precipitates.[2]- Low operating temperature can reduce the solubility of the amine-CO2 products.	- Operate at a higher temperature to increase the solubility of the reaction products.- Reduce the overall amine concentration in the solvent.- Ensure the CO2 loading does not exceed the solubility limit of the system.
Inaccurate or Inconsistent Kinetic Data	- Fluctuations in temperature or pressure during the experiment.- Leakage in the experimental setup.- Degradation of the amine solution over time.	- Implement precise temperature and pressure control systems.- Regularly check the experimental setup for any leaks.- Use fresh amine solutions for each set of experiments and store them properly to prevent degradation.
High Regeneration Energy Consumption	- Formation of stable carbamates.- High heat of absorption of the blended solvent.	- While AMP has a lower heat of reaction than MEA, the addition of activators like PZ can increase it.[6] Optimize the AMP/activator ratio to balance kinetics and regeneration energy.- Investigate optimal regeneration temperatures and pressures.

Quantitative Data Summary

The following tables summarize key performance data for AMP and AMP/PZ blended solvents in CO2 capture.

Table 1: Comparison of CO2 Absorption Performance of Different Amine Solvents

Amine Solvent	Concentration (wt%)	CO2 Loading (mol CO2/mol amine)	Absorption Rate (relative to MEA)	Regeneration Energy (relative to MEA)
MEA	30	~0.5	1.0	1.0
AMP	30	~1.0	Slower	Lower[1]
AMP/PZ	28/17 (CESAR1)	High	Higher than MEA	Lower[10]
AMP/PZ	10/20	0.99	1.34 times higher than MEA	-

Data compiled from multiple sources for comparative purposes. Actual values may vary based on experimental conditions.

Table 2: Second-Order Reaction Rate Constants (k2) for CO2 Absorption in Aqueous AMP/PZ Solutions

Temperature (K)	k2 (m³·kmol⁻¹·s⁻¹)
298	60,403
303	81,925
308	98,591
313	116,521

Data for a 30 wt% total amine solution with varying PZ concentration.[3]

Experimental Protocols

Key Experiment: Determination of CO2 Absorption Rate using a Wetted-Wall Column

This protocol outlines the methodology for measuring the kinetics of CO2 absorption into an AMP/activator solution.

1. Materials and Apparatus:

• 2-Amino-2-methyl-1-propanol (AMP), analytical grade

• Piperazine (PZ) or other selected activator, analytical grade

• Distilled, deionized water

• CO2 gas (high purity)

• N2 gas (high purity)

• Wetted-wall column apparatus

• Mass flow controllers

• Thermostatic bath

• Gas chromatograph (GC) or other CO2 analyzer

• Data acquisition system

2. Preparation of Amine Solution:

• Prepare the desired aqueous solution of AMP and the activator (e.g., PZ) by weight. For example, to prepare a 30 wt% solution with a specific AMP/PZ ratio, calculate the required mass of each component and add them to a volumetric flask.

• Fill the flask to the mark with distilled, deionized water and mix thoroughly until all components are dissolved.

3. Experimental Procedure:

• Circulate the prepared amine solution from a reservoir through the wetted-wall column at a known and constant flow rate. The solution should form a thin, falling film on the inner wall of the column.

• Use the thermostatic bath to maintain the circulating liquid and the column at the desired experimental temperature (e.g., 298 K, 303 K, 308 K, 313 K).[3]

• Introduce a gas mixture of CO2 and N2 with a known composition and flow rate into the bottom of the wetted-wall column, flowing counter-currently to the liquid film. Use mass flow controllers to precisely regulate the gas flow rates.

• Allow the system to reach a steady state, which is typically indicated by constant outlet gas concentrations and temperatures.

• Analyze the CO2 concentration in the outlet gas stream using a gas chromatograph or another suitable CO2 analyzer.

• The rate of CO2 absorption is calculated from the difference in the molar flow rate of CO2 at the inlet and outlet of the column, and the known interfacial area of the wetted-wall column.

4. Data Analysis:

• The overall mass transfer coefficient (KG) can be calculated based on the measured absorption rate and the logarithmic mean partial pressure difference of CO2.

• By applying the two-film theory and considering the reaction kinetics in the liquid phase, the second-order reaction rate constant (k2) can be determined. This often involves solving a system of differential equations that describe the diffusion and reaction of CO2 in the liquid film.

Visualizations

Reaction Mechanism of CO2 Absorption in an Aqueous AMP/PZ Blend

The following diagram illustrates the zwitterion mechanism, which is the predominant pathway for the reaction of CO2 with piperazine, the activator.

Caption: Zwitterion mechanism for CO2 capture activated by piperazine.

Experimental Workflow for Determining CO2 Absorption Rate

This diagram outlines the key steps in the experimental procedure described above.

Caption: Workflow for kinetic analysis of CO2 absorption.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. jocet.org [jocet.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. utw10370.utweb.utexas.edu [utw10370.utweb.utexas.edu]
• 9. Reaction kinetics of CO2 capture into AMP/PZ/DME solid-liquid biphasic solvent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

addressing the high viscosity of liquified 2-Amino-2-methyl-1-propanol during buffer preparation

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2-Amino-2-methyl-1-propanol (AMP), focusing on challenges related to its high viscosity during buffer preparation.

Frequently Asked Questions (FAQs)

Q1: Why is my liquified 2-Amino-2-methyl-1-propanol (AMP) so viscous and difficult to handle?

A1: 2-Amino-2-methyl-1-propanol has a low melting point, typically between 18-26°C, and must be liquified by warming to approximately 35°C for use in buffer preparations.[1] The resulting liquid is inherently highly viscous, which can complicate handling, pipetting, and mixing.[1]

Q2: What is the recommended temperature for liquifying and handling AMP?

A2: To prepare a buffer solution, solid AMP should be warmed to around 35°C to ensure it is fully liquified.[1] Maintaining this temperature during handling can help manage its viscosity. For aqueous solutions of AMP, viscosity decreases as the temperature increases, so keeping the solution warm (e.g., 30-40°C) during preparation can facilitate easier mixing.

Q3: How can I accurately pipette viscous, liquified AMP?

A3: Standard pipetting techniques are often inaccurate for viscous liquids. For improved accuracy and precision, consider the following methods:

• Reverse Pipetting: Aspirate a larger volume of liquid than required into the pipette tip, then dispense only the desired volume. The small amount of liquid that remains in the tip is discarded. This technique minimizes the effect of liquid clinging to the tip surface.

• Wide-Bore Pipette Tips: Use pipette tips with a larger opening to reduce resistance and make it easier to aspirate and dispense the viscous liquid.

• Positive Displacement Pipettes: These pipettes use a piston that comes in direct contact with the liquid, ensuring the full volume is dispensed. They are highly recommended for viscous solutions.

• Slow Dispensing and Tip Touching: Dispense the liquid slowly against the wall of the receiving vessel. This "tip touch" technique helps ensure all the liquid is transferred from the pipette tip to the container.

Q4: My buffer solution is still too viscous after adding the AMP. What can I do?

A4: The final viscosity of the buffer will depend on the concentration of AMP. Aqueous solutions with higher concentrations of AMP will exhibit higher viscosity. If the final buffer is too viscous for your application, check if a lower buffer concentration is permissible for your experiment. AMP is often used at high concentrations (up to 1 M) for certain enzyme assays, such as those for alkaline phosphatase, because it does not inhibit the enzyme at these levels.[1]

Q5: Are there any specific mixing techniques recommended for preparing AMP buffers?

A5: Due to its viscosity, simply adding AMP to a solvent may result in clumping and slow dissolution. For best results, add the liquified AMP to the solvent (e.g., deionized water) gradually while the solvent is being stirred vigorously. For larger volumes or highly concentrated solutions, an overhead stirrer is more effective than a standard magnetic stir bar at creating the necessary vortex for efficient mixing.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Inaccurate Volume Transfer	High viscosity of pure, liquified AMP leads to errors in aspiration and dispensing with standard air-displacement pipettes.	1. Ensure AMP is warmed to at least 35°C to reduce viscosity. 2. Use reverse pipetting technique. 3. Switch to wide-bore pipette tips or a positive displacement pipette for greater accuracy.
Slow or Incomplete Dissolution	Liquified AMP is not mixing properly with the buffer solvent, potentially forming clumps at the bottom of the vessel.	1. Add liquified AMP to the solvent in a slow, steady stream while the solvent is being actively mixed. 2. Use an overhead mechanical stirrer for more efficient mixing, especially for larger volumes. 3. Gently warm the solvent (e.g., to 30-40°C) before and during the addition of AMP to lower the viscosity of the mixture.
Final Buffer Viscosity is Too High	The concentration of AMP required for the buffer results in a solution that is too viscous for the intended downstream application (e.g., use in automated liquid handlers).	1. Review the experimental requirements to see if a lower AMP concentration is acceptable. 2. Prepare a more concentrated stock solution of the AMP buffer and perform a final dilution immediately before use to work with a less viscous solution at the point of application.

Quantitative Data: Viscosity of Aqueous AMP Solutions

• Effect of Temperature: The viscosity of an AMP solution is inversely proportional to its temperature. Increasing the temperature significantly lowers the viscosity.

• Effect of Concentration: The viscosity of an aqueous AMP solution is directly proportional to the concentration of AMP.

The following table summarizes these relationships and provides references to studies containing detailed experimental data.

Property	Relationship with Viscosity	Temperature Range Studied	Concentration Range Studied
Temperature	Viscosity Decreases as Temperature Increases	25°C to 80°C (298.15 K to 353.15 K)	Various aqueous concentrations
AMP Concentration	Viscosity Increases as Concentration Increases	25°C to 80°C (298.15 K to 353.15 K)	0% to 100% mass fraction
CO₂ Loading	Viscosity Increases as CO₂ Loading Increases	20°C to 80°C (293.15 K to 353.15 K)	Various CO₂ loadings in aqueous AMP

Note: A study has reported deviations of up to 20% between different datasets for the viscosity of highly concentrated aqueous AMP solutions, highlighting the importance of consistency in measurement techniques.[2]

Experimental Protocols

Protocol: Preparation of 1 Liter of ~0.9 M 2-Amino-2-methyl-1-propanol (AMP) Buffer (pH 10.3)

This protocol is adapted from a method used for preparing an AMP buffer for alkaline phosphatase activity assays.[1]

Materials:

• 2-Amino-2-methyl-1-propanol (AMP), solid (M.W. 89.14 g/mol )

• 1 M Hydrochloric Acid (HCl)

• Deionized Water

• 1 L Volumetric Flask

• Beaker (at least 1 L)

• Heated stir plate or water bath

• Overhead stirrer (recommended) or magnetic stir bar

• Calibrated pH meter

Methodology:

• Liquify the AMP: Place a container with at least 78 g of solid AMP in a water bath or on a heat block set to approximately 35°C. Allow it to melt completely into a clear, viscous liquid.

• Prepare the Solvent: Pour approximately 500 mL of deionized water into the 1 L beaker. If using a heated stir plate, gently warm the water to 30-40°C to aid in dissolution.

• Start Mixing: Place the beaker on the stir plate and begin stirring the water at a speed sufficient to create a vortex. An overhead stirrer is recommended for best results.

• Dispense the AMP: Using a pre-warmed graduated cylinder or by weighing, measure 78 g of the liquified AMP. Slowly and carefully add the liquified AMP to the stirring deionized water. Add it in a steady stream into the vortex to promote rapid dispersion and prevent clumping.

• Dissolve Completely: Allow the solution to mix until all the AMP is fully dissolved.

• Adjust pH: Once the solution has cooled to room temperature, slowly add approximately 200 mL of 1 M HCl while monitoring the pH. Continue to add the HCl dropwise until the pH of the solution reaches 10.3.

• Final Volume Adjustment: Carefully transfer the buffer solution into a 1 L volumetric flask. Rinse the beaker with small amounts of deionized water and add the rinsate to the flask. Add deionized water to bring the final volume to the 1000 mL mark.

• Final Mixing and Storage: Cap the volumetric flask and invert it several times to ensure the final solution is homogeneous. If stored at room temperature and protected from atmospheric CO₂, the buffer is stable for approximately one month.[1]

Visualizations

References

• 1. catrosa.ru [catrosa.ru]
• 2. pubs.acs.org [pubs.acs.org]

stability of 2-Amino-2-methyl-1-propanol buffer solutions and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 2-Amino-2-methyl-1-propanol (AMP) buffer solutions and their proper storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is 2-Amino-2-methyl-1-propanol (AMP) and why is it used as a buffer?

A1: 2-Amino-2-methyl-1-propanol (AMP) is an organic compound used to prepare buffer solutions, particularly for applications requiring a stable alkaline pH.[1][2] With a pKa of 9.7 at 25°C, it is effective in the pH range of 9.0-10.5.[2] It is commonly used in enzyme assays, such as for alkaline phosphatase, lactate (B86563) dehydrogenase, and malate (B86768) dehydrogenase.[2]

Q2: What are the recommended storage conditions for AMP buffer solutions?

A2: Proper storage is crucial to maintain the stability of AMP buffer solutions. General recommendations include storing the solution in a tightly sealed container to prevent absorption of atmospheric carbon dioxide, which can lower the pH.[2] Protection from light is also recommended.[1] For stock solutions, specific temperature conditions can significantly extend shelf life.[1]

Q3: How long can I store my AMP buffer solution?

A3: The shelf life of an AMP buffer solution depends on the storage conditions. A solution stored at room temperature and protected from atmospheric CO2 is stable for approximately one month.[2] For longer-term storage, refrigeration or freezing is recommended.

Stability of AMP Buffer Solutions

The stability of AMP buffer is influenced by temperature, exposure to light, and atmospheric CO2. Degradation can lead to a shift in pH and the formation of byproducts that may interfere with experimental results. Thermal and oxidative degradation have been studied, with major degradation products identified as 4,4-dimethyl-2-oxazolidinone (DMOZD) under thermal stress, and ammonia, 2,4-lutidine, and formic acid under oxidative conditions.[3]

Table 1: Recommended Storage Conditions and Stability of AMP Buffer Solutions

Storage Temperature	Recommended Duration	Key Considerations
Room Temperature (~25°C)	Up to 1 month	Protect from atmospheric CO2 by using a tightly sealed container.[2]
Refrigerated (2-8°C)	Up to 3 months	Minimize exposure to air during use.
Frozen (-20°C)	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.[1]
Ultra-low Temperature (-80°C)	Up to 6 months	Ideal for long-term storage of stock solutions. Protect from light.[1]

Experimental Protocols

Protocol 1: Preparation of 0.896 M AMP Buffer (pH 10.3)

This protocol is adapted from a method used for alkaline phosphatase activity assays.[2]

Materials:

• 2-Amino-2-methyl-1-propanol (AMP)

• 1 M Hydrochloric acid (HCl)

• Deionized water

• 500 mL beaker

• 1000 mL volumetric flask

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Weigh 78 g of 2-Amino-2-methyl-1-propanol. Note that AMP has a melting point between 24-28°C and may need to be gently warmed to approximately 35°C to become liquid.[2]

• In a 500 mL beaker, dissolve the 78 g of AMP in 500 mL of deionized water. Use a magnetic stirrer to facilitate dissolution.

• Slowly add 200 mL of 1 M HCl to the AMP solution while stirring. This will neutralize the amine and bring the pH into the desired range.

• Transfer the solution to a 1000 mL volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Add deionized water to the flask until the volume reaches the 1000 mL mark.

• Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

• Calibrate a pH meter and measure the pH of the buffer solution. If necessary, adjust the pH to 10.3 using small additions of 1 M HCl or 1 M NaOH.

• Store the buffer in a tightly sealed container at the recommended temperature.

Protocol 2: Experimental Workflow for Stability Testing of AMP Buffer

This protocol outlines a general procedure for assessing the stability of a prepared AMP buffer solution over time.

Objective: To determine the change in pH and detect the presence of degradation products in an AMP buffer solution under specific storage conditions.

Materials:

• Prepared AMP buffer solution

• pH meter

• Analytical instrumentation for degradation product analysis (e.g., High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS))

• Storage containers (e.g., sealed glass or polypropylene (B1209903) bottles)

• Incubators or refrigerators set to desired storage temperatures

Procedure:

• Initial Analysis (Time 0):

  • Measure and record the initial pH of the freshly prepared AMP buffer.

  • (Optional) Analyze an aliquot of the buffer using a suitable analytical method (e.g., HPLC) to establish a baseline chromatogram and confirm the absence of significant impurities or degradation products.

• Sample Aliquoting and Storage:

  • Dispense the buffer into multiple, identical, tightly sealed containers.

  • Divide the containers into different sets for storage under various conditions (e.g., room temperature, 4°C, -20°C, with and without light protection).

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1 week, 2 weeks, 1 month, 3 months), retrieve one aliquot from each storage condition.

  • Allow the aliquot to equilibrate to room temperature.

  • Measure and record the pH.

  • (Optional) Analyze the aliquot using the same analytical method as in the initial analysis to identify and quantify any degradation products.

• Data Analysis:

  • Compile the pH measurements in a table to track changes over time for each storage condition.

  • Compare the chromatograms from each time point to the baseline to identify any new peaks that may indicate degradation products.

  • Based on the results, determine the optimal storage conditions and shelf life for your specific AMP buffer preparation.

Troubleshooting Guide

Issue 1: Unexpectedly low or high enzyme activity in an assay using AMP buffer.

• Possible Cause 1: Incorrect pH of the buffer.

  • Troubleshooting Step: Calibrate your pH meter and verify the pH of the AMP buffer. The optimal pH for many enzymes, like alkaline phosphatase, is very specific.[2] Adjust the pH if necessary using dilute HCl or NaOH.

• Possible Cause 2: Presence of impurities in the AMP reagent.

  • Troubleshooting Step: Different lots of 2-amino-2-methyl-1-propanol can have varying levels of impurities that may inhibit enzyme activity.[4] If you suspect this is the issue, try using a new lot or a higher purity grade of AMP. Consider testing multiple lots to find one that gives consistent results.

• Possible Cause 3: Degradation of the buffer.

  • Troubleshooting Step: If the buffer has been stored for an extended period or under improper conditions, it may have degraded. Prepare a fresh batch of AMP buffer and repeat the experiment.

Issue 2: Inconsistent or non-reproducible results between experiments.

• Possible Cause 1: Absorption of atmospheric CO2.

  • Troubleshooting Step: Ensure that the buffer container is always tightly sealed when not in use. CO2 absorption can lower the pH of the buffer over time, leading to variability.[2]

• Possible Cause 2: Lot-to-lot variability of AMP.

  • Troubleshooting Step: As mentioned previously, the purity of AMP can vary between lots.[4] It is good practice to qualify a new lot of AMP by comparing its performance in your assay to a previously validated lot.

• Possible Cause 3: Repeated freeze-thaw cycles.

  • Troubleshooting Step: If you are storing your buffer frozen, aliquot it into smaller, single-use volumes to avoid the damaging effects of repeated freezing and thawing.[1]

Issue 3: Precipitation or cloudiness observed in the buffer solution.

• Possible Cause 1: Low temperature storage of a concentrated solution.

  • Troubleshooting Step: AMP has a melting point of 24-28°C and can solidify at lower temperatures.[2] Gently warm the solution to redissolve the precipitate. If using a concentrated stock, ensure it is fully dissolved before use.

• Possible Cause 2: Contamination.

  • Troubleshooting Step: Microbial growth can cause turbidity. Prepare fresh buffer using sterile techniques and filtered, deionized water. Consider filtering the final buffer solution through a 0.22 µm filter for sensitive applications.

Visualizations

Caption: Experimental workflow for the preparation and stability testing of AMP buffer solutions.

Caption: A logical diagram for troubleshooting common issues with AMP buffer solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. catrosa.ru [catrosa.ru]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Initial activity and inactivation of alkaline phosphatase in different lots of buffer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 2-Amino-2-methyl-1-propanol in Organic Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 2-Amino-2-methyl-1-propanol (AMP) in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 2-Amino-2-methyl-1-propanol and what are the common side reactions?

A1: 2-Amino-2-methyl-1-propanol (AMP) has two primary reactive sites: a primary amine (-NH₂) and a primary alcohol (-OH). The lone pair of electrons on the nitrogen atom makes the amine group both nucleophilic and basic, while the oxygen of the alcohol is also nucleophilic. The most common side reactions stem from the reactivity of these two functional groups and include oxazolidine (B1195125) formation, O-alkylation/O-acylation, and oxidative or thermal degradation.[1]

Q2: Under what conditions does 2-Amino-2-methyl-1-propanol form oxazolidines?

A2: Oxazolidine formation occurs when AMP reacts with aldehydes or ketones. This reaction is a reversible condensation reaction that is typically catalyzed by the removal of water. The stability of the resulting oxazolidine ring can be influenced by temperature and pH. In some cases, the protonated imine form may be more stable than the oxazolidine ring, especially at elevated temperatures.[2]

Q3: Can 2-Amino-2-methyl-1-propanol undergo self-condensation or polymerization?

A3: While less common under typical organic synthesis conditions, self-condensation can occur at elevated temperatures, leading to the formation of dimers like 2-[(2-amino-2-methylpropyl)amino]-2-methyl-1-propanol (AMPAMP) or other oligomeric species.[3]

Q4: What are the typical degradation products of 2-Amino-2-methyl-1-propanol under oxidative or thermal stress?

A4: Oxidative degradation can yield a variety of products, including 2-amino-2-methylpropanal, propan-2-imine, 2-iminopropanol, acetamide, and formaldehyde.[4][5] Thermal degradation can lead to the formation of 4,4-dimethyl-2-oxazolidinone (DMOZD) and other compounds.[3] These degradation pathways are more prevalent at elevated temperatures and in the presence of oxygen.

Q5: How can I minimize side reactions when using 2-Amino-2-methyl-1-propanol as a base or nucleophile?

A5: To minimize side reactions, it is crucial to control the reaction conditions carefully. Key strategies include:

• Temperature control: Lowering the reaction temperature can often improve selectivity and reduce the rate of side reactions.[6]

• Inert atmosphere: When using AMP in reactions sensitive to oxidation, maintaining an inert atmosphere (e.g., with nitrogen or argon) is recommended.[6]

• Purity of reagents: Using high-purity starting materials and solvents can prevent unforeseen side reactions catalyzed by impurities.[6]

• Order of addition: In some cases, the order in which reagents are added can influence the reaction outcome.

• Protecting groups: If one of the functional groups is not intended to react, using a suitable protecting group strategy can ensure the desired regioselectivity.

Troubleshooting Guides

Issue 1: Formation of an Unexpected Oxazolidine Byproduct

Symptom	Potential Cause	Suggested Solution
An unexpected peak with a mass corresponding to the condensation product of AMP and a carbonyl compound is observed in LC-MS or GC-MS analysis.	Presence of a residual aldehyde or ketone in the starting materials or solvent.	- Ensure the purity of all starting materials and solvents. Consider purification of the carbonyl-containing compound or solvent prior to use.- Add a dehydrating agent (e.g., molecular sieves) to the reaction mixture to shift the equilibrium away from oxazolidine formation.
The desired product is contaminated with a significant amount of the oxazolidine derivative.	The reaction conditions favor the formation and stability of the oxazolidine ring.	- Adjust the reaction pH. In some cases, acidic or basic conditions can hydrolyze the oxazolidine back to the starting materials.- Modify the workup procedure to include an aqueous wash at a pH that disfavors the oxazolidine.

Issue 2: Low Yield Due to Competing O- and N-Alkylation/Acylation

Symptom	Potential Cause	Suggested Solution
A mixture of N- and O-substituted products is obtained, leading to a low yield of the desired isomer and difficult purification.	The nucleophilicity of the amine and alcohol groups are comparable under the reaction conditions.	- For N-alkylation/acylation: Conduct the reaction under slightly acidic conditions to protonate the more basic amine, thereby increasing the relative nucleophilicity of the hydroxyl group. Alternatively, protect the amine group before reacting the hydroxyl group.- For O-alkylation/acylation: Use a non-nucleophilic base to deprotonate the alcohol, forming a more nucleophilic alkoxide. Alternatively, protect the hydroxyl group before reacting the amine.
Di-substituted product is the major byproduct.	An excess of the electrophile was used, or the reaction was run for an extended period at a high temperature.	- Use a stoichiometric amount of the electrophile or add it slowly to the reaction mixture.- Monitor the reaction progress closely using TLC or LC-MS and stop the reaction once the desired mono-substituted product is maximized.

Issue 3: Product Degradation or Formation of Colored Impurities

Symptom	Potential Cause	Suggested Solution
The reaction mixture darkens over time, and the isolated product is discolored.	Oxidative degradation of AMP or other reaction components.	- Run the reaction under an inert atmosphere (nitrogen or argon).- Use degassed solvents.
The product yield is low, and analysis indicates the presence of smaller, fragmented molecules.	Thermal degradation of AMP or the product at elevated reaction temperatures.	- Lower the reaction temperature if possible.- If high temperatures are necessary, minimize the reaction time.

Quantitative Data on Side Product Formation

The following table summarizes the formation of major degradation products of 2-Amino-2-methyl-1-propanol under different conditions. This data is compiled from studies on AMP degradation and provides an indication of the types and relative amounts of side products that can be expected under strenuous conditions.

Condition	Major Side Products	Reported Yield/Observation	Reference
Oxidative Degradation	2-amino-2-methylpropanal, propan-2-imine, 2-iminopropanol, acetamide, formaldehyde	Major gas-phase product was 2-amino-2-methylpropanal.	[4][5]
Thermal Degradation	4,4-dimethyl-2-oxazolidinone (DMOZD), 2-[(2-amino-2-methylpropyl)amino]-2-methyl-1-propanol (AMPAMP)	DMOZD and AMPAMP were identified as main products.	[3]

Experimental Protocols

Protocol 1: Minimizing Oxazolidine Formation in a Reaction with an Aldehyde

This protocol describes a general procedure for the reductive amination of an aldehyde with 2-Amino-2-methyl-1-propanol, where the formation of the intermediate imine is favored over the oxazolidine.

Materials:

• Aldehyde (1.0 equiv)

• 2-Amino-2-methyl-1-propanol (1.1 equiv)

• Sodium triacetoxyborohydride (B8407120) (1.5 equiv)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Molecular sieves (4Å)

Procedure:

• To a round-bottom flask containing a stir bar and activated 4Å molecular sieves, add the aldehyde and 2-Amino-2-methyl-1-propanol in DCM.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation. The molecular sieves will help to remove the water generated, driving the equilibrium towards the imine and away from the oxazolidine.

• Slowly add sodium triacetoxyborohydride to the reaction mixture in portions.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Selective N-Acylation of 2-Amino-2-methyl-1-propanol

This protocol outlines a method for the selective acylation of the amine group in the presence of the hydroxyl group.

Materials:

• 2-Amino-2-methyl-1-propanol (1.0 equiv)

• Acyl chloride or anhydride (B1165640) (1.05 equiv)

• Triethylamine (B128534) (1.1 equiv)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• Dissolve 2-Amino-2-methyl-1-propanol and triethylamine in DCM and cool the solution to 0 °C in an ice bath.

• Slowly add the acyl chloride or anhydride dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to remove any unreacted acylating agent and the triethylammonium (B8662869) salt.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or crystallization.

Visualizations

Caption: Major side reaction pathways of 2-Amino-2-methyl-1-propanol.

Caption: Troubleshooting workflow for side reactions involving AMP.

References

• 1. benchchem.com [benchchem.com]
• 2. Unveiling the Oxazolidine Character of Pseudoproline Derivatives by Automated Flow Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Forced Degradation Study of 2-Amino-2-methyl-1-propanol under Acidic Conditions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals conducting forced degradation studies of 2-Amino-2-methyl-1-propanol under acidic conditions.

Troubleshooting Guides

Encountering issues during your forced degradation study is not uncommon. This guide provides solutions to some of the most frequent challenges.

Issue	Potential Cause(s)	Recommended Solution(s)
No or minimal degradation observed	- Acid concentration is too low.- Temperature is not high enough.- Insufficient reaction time.	- Increase the acid concentration (e.g., from 0.1N HCl to 1N HCl).- Elevate the temperature in controlled increments (e.g., 60°C, 80°C).[1]- Extend the duration of the study (e.g., from 24 hours to 48 or 72 hours).
Complete degradation of the parent compound	- Stress conditions are too harsh (acid concentration, temperature, or time are excessive).	- Reduce the acid concentration, temperature, and/or duration of the study.- Perform a time-course study to identify the optimal endpoint.
Poor peak shape or resolution in HPLC analysis	- Inappropriate mobile phase pH.- Suboptimal column selection.- Sample overload.	- Adjust the mobile phase pH to ensure the analyte is in its protonated form.[1]- Use a different column chemistry (e.g., a C18 column is often a good starting point).- Dilute the sample before injection.
Appearance of unexpected peaks	- Contamination from glassware, solvents, or reagents.- Interaction with the container closure system.- Secondary degradation of primary degradation products.	- Run a blank sample (matrix without the active substance) to identify background peaks.- Ensure all materials are clean and inert.- Analyze samples at multiple time points to track the formation and disappearance of peaks.
Irreproducible results	- Inconsistent sample preparation.- Fluctuations in temperature or other experimental conditions.- Instability of degradation products.	- Standardize all steps of the experimental protocol.- Ensure precise control of temperature and other parameters.- Analyze samples immediately after preparation or store them under conditions that minimize further degradation (e.g., refrigeration, protection from light).

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of a forced degradation study under acidic conditions?

A1: A forced degradation study, or stress testing, under acidic conditions is performed to intentionally degrade the drug substance.[1] The main objectives are to:

• Identify potential degradation pathways and degradation products that might form under acidic conditions.[1]

• Elucidate the chemical structures of the identified degradants.

• Develop and validate a stability-indicating analytical method capable of separating the parent drug from its degradation products.[1]

• Understand the intrinsic stability of the molecule.

This information is crucial for formulation development, packaging selection, and establishing the shelf-life of the drug product.[1]

Q2: What are the typical acidic conditions used for a forced degradation study of 2-Amino-2-methyl-1-propanol?

A2: A common starting point for acid hydrolysis is to treat a solution of the compound with 0.1 N hydrochloric acid (HCl) at room temperature for 24 hours.[1] If no degradation is observed, more stringent conditions can be applied, such as increasing the acid concentration to 1 N HCl and/or heating the solution (e.g., at 60°C).[1] The specific conditions should be adjusted to achieve a target degradation of 5-20%.

Q3: What analytical techniques are most suitable for analyzing the degradation products of 2-Amino-2-methyl-1-propanol?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used and effective technique for separating the parent compound from its degradation products. For structural elucidation of unknown degradants, Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable as it provides mass information about the separated compounds.[1][2]

Q4: What are some potential degradation products of 2-Amino-2-methyl-1-propanol under acidic conditions?

A4: While specific degradation pathways under acidic pharmaceutical stress testing are not extensively published, potential reactions for amino alcohols could involve dehydration, rearrangement, or other acid-catalyzed reactions. In broader degradation studies (not limited to acidic conditions), products like 4,4-dimethyl-2-oxazolidinone and 2-[(2-amino-2-methylpropyl)amino]-2-methyl-1-propanol have been identified under thermal stress.[2] Under oxidative conditions, formic acid and various piperazine-related compounds have been noted in blends with piperazine.[2] It is important to use techniques like LC-MS to identify the specific degradants formed under your experimental conditions.

Experimental Protocol: Acidic Forced Degradation of 2-Amino-2-methyl-1-propanol

This protocol outlines a general procedure for conducting a forced degradation study of 2-Amino-2-methyl-1-propanol under acidic conditions.

1. Materials and Reagents:

• 2-Amino-2-methyl-1-propanol reference standard

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (B78521) (NaOH), analytical grade

• HPLC grade water

• HPLC grade acetonitrile

• Volumetric flasks, pipettes, and other standard laboratory glassware

• HPLC system with UV detector or LC-MS system

• pH meter

• Calibrated heating block or water bath

2. Stock Solution Preparation:

• Accurately weigh and dissolve a known amount of 2-Amino-2-methyl-1-propanol in a suitable solvent (e.g., water or a water/acetonitrile mixture) to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

3. Stress Sample Preparation:

• To a volumetric flask, add an aliquot of the stock solution.

• Add an equal volume of 0.1 N HCl.

• Store the solution at room temperature for 24 hours.

• If more strenuous conditions are needed, repeat the process with 1 N HCl and/or heat the solution at 60°C for a specified time.

4. Control Sample Preparation:

• Prepare a control sample by diluting the stock solution with the same solvent used for the stressed sample (without the acid) and store it under the same conditions.

5. Sample Analysis:

• After the specified time, withdraw an aliquot of the stressed sample.

• Neutralize the sample with an equivalent amount of NaOH solution (e.g., 0.1 N or 1 N NaOH).[1]

• Dilute the neutralized sample to a suitable concentration for HPLC analysis.

• Analyze the stressed sample, the control sample, and a blank (solvent mixture) by a validated stability-indicating HPLC method.

6. Data Analysis:

• Compare the chromatograms of the stressed and control samples.

• Identify and quantify the degradation products.

• Calculate the percentage of degradation of 2-Amino-2-methyl-1-propanol.

• If using LC-MS, analyze the mass spectra of the degradation peaks to propose their structures.

Data Presentation: Example Degradation Data

The following table is a template for presenting the quantitative results of a forced degradation study.

Stress Condition	Time (hours)	Temperature (°C)	Parent Compound Remaining (%)	Major Degradant 1 Area (%)	Major Degradant 2 Area (%)	Total Impurities (%)
0.1 N HCl	24	25	98.5	0.8	0.2	1.5
1 N HCl	24	25	92.3	4.5	1.1	7.7
1 N HCl	48	25	85.1	8.2	2.5	14.9
1 N HCl	24	60	75.6	12.8	4.3	24.4

Visualization

The following diagram illustrates the general experimental workflow for a forced degradation study.

Caption: Workflow for Acidic Forced Degradation Study.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide: 2-Amino-2-methyl-1-propanol (AMP) vs. Monoethanolamine (MEA) for CO2 Capture Efficiency

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical factor in the efficiency and cost-effectiveness of carbon dioxide (CO2) capture technologies. For decades, monoethanolamine (MEA) has been the benchmark solvent for post-combustion CO2 capture. However, its high energy requirement for regeneration and corrosive nature have driven the search for superior alternatives. Among the promising candidates is 2-amino-2-methyl-1-propanol (AMP), a sterically hindered primary amine. This guide provides an objective comparison of the CO2 capture performance of AMP and MEA, supported by experimental data, to aid researchers and professionals in making informed decisions for their applications.

Performance Comparison at a Glance

AMP generally exhibits a higher CO2 absorption capacity and a lower heat of absorption compared to MEA, which translates to lower energy requirements for solvent regeneration.[1][2] While MEA often demonstrates a faster initial absorption rate, the overall performance of AMP, particularly in blended formulations, presents a compelling case for its adoption.

Quantitative Performance Data

The following tables summarize key performance indicators for AMP and MEA based on experimental data from various studies. It is important to note that direct comparison can be challenging due to variations in experimental conditions such as temperature, pressure, and solvent concentration.

Performance Metric	2-Amino-2-methyl-1-propanol (AMP)	Monoethanolamine (MEA)	Key Observations
CO2 Absorption Capacity (mol CO2/mol amine)	~0.8 - 1.0[3]	~0.5 - 0.6[4]	AMP consistently shows a significantly higher absorption capacity, approaching a 1:1 molar ratio with CO2, whereas MEA is limited by stoichiometry to a 0.5 ratio due to stable carbamate (B1207046) formation.
Heat of Absorption (kJ/mol CO2)	-63.95 to -78[2][5]	-88.91 to -100[5][6]	The lower heat of absorption for AMP indicates that less energy is required to break the amine-CO2 bond during solvent regeneration, a major advantage in reducing operational costs.
Overall Reaction Rate Constant (k_ov)	Generally lower than MEA as a single solvent.[4]	Higher than AMP as a single solvent.[4]	While MEA has a faster reaction rate, this can be addressed by using AMP in blended solutions with activators like piperazine (B1678402) (PZ).
Thermal Degradation	More resistant to thermal degradation.[7][8][9]	More susceptible to thermal degradation, especially at higher temperatures.[7][10]	AMP's steric hindrance contributes to its greater thermal stability, leading to lower solvent loss and reduced operational issues.

Experimental Methodologies

The data presented in this guide are derived from established experimental protocols designed to evaluate the performance of CO2 capture solvents. Below are detailed descriptions of the methodologies used for key experiments.

CO2 Absorption Capacity Measurement

The equilibrium CO2 absorption capacity of the amine solutions is typically determined using a vapor-liquid equilibrium (VLE) apparatus.

Experimental Protocol:

• Solvent Preparation: Aqueous solutions of AMP and MEA of desired concentrations (e.g., 30 wt%) are prepared using deionized water.

• Apparatus Setup: A known volume of the amine solution is charged into a thermostatted equilibrium cell or reactor. The system is then sealed and evacuated to remove any residual air.

• CO2 Introduction: A known amount of pure CO2 is introduced into the cell from a calibrated cylinder.

• Equilibration: The mixture is vigorously stirred or agitated at a constant temperature (e.g., 40 °C) until the pressure inside the cell stabilizes, indicating that equilibrium has been reached. This can take several hours.

• Data Acquisition: The equilibrium pressure is recorded. The amount of CO2 absorbed is calculated based on the initial and final pressures using the ideal gas law, accounting for the vapor pressure of the solvent.

• Liquid Phase Analysis: A sample of the CO2-loaded liquid phase is often extracted and analyzed using a titration method (e.g., with a strong acid) to determine the CO2 loading, which is expressed as moles of CO2 per mole of amine.[11]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Arial", fontsize=12, fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368", fontcolor="#5F6368"];

} caption: Workflow for CO2 Absorption Capacity Measurement.

CO2 Absorption Rate (Kinetics) Measurement

The rate of CO2 absorption is a crucial parameter for designing the absorber column. A common apparatus for this measurement is the wetted-wall column.

Experimental Protocol:

• Apparatus Setup: A wetted-wall column, which provides a well-defined gas-liquid interfacial area, is used. The column is typically made of stainless steel and enclosed in a glass jacket for temperature control.

• Solvent Circulation: The amine solution is pre-heated to the desired absorption temperature (e.g., 40-60 °C) and circulated down the inner wall of the column, creating a thin liquid film.[1]

• Gas Flow: A gas mixture with a known concentration of CO2 (e.g., 15% in N2) is passed upward through the column, counter-current to the liquid film.

• Gas Analysis: The CO2 concentration in the outlet gas stream is continuously monitored using a gas analyzer (e.g., an infrared sensor).

• Rate Calculation: The rate of CO2 absorption is calculated from the difference in the CO2 flow rates at the inlet and outlet of the column and the known interfacial area. The overall mass transfer coefficient (K_G) or the overall reaction rate constant (k_ov) can then be determined.[4][12]

Heat of Absorption Measurement

The heat of absorption is a critical thermodynamic property that directly impacts the energy required for solvent regeneration. It is typically measured using a reaction calorimeter.

Experimental Protocol:

• Calorimeter Setup: A reaction calorimeter (e.g., a C80 or a CPA122) is charged with a known mass of the amine solution.[13][14][15]

• Thermal Equilibration: The system is brought to the desired experimental temperature (e.g., 40 °C) and allowed to thermally equilibrate.

• CO2 Injection: A known amount of CO2 is injected into the calorimeter in a stepwise manner.

• Heat Flow Measurement: The heat generated by the exothermic absorption reaction is measured by the calorimeter's sensors. The heat flow is recorded as a function of time until the thermal baseline is re-established.

• Enthalpy Calculation: The total heat evolved during each CO2 injection step is integrated from the heat flow data. The differential heat of absorption is then calculated by dividing the total heat by the number of moles of CO2 absorbed in that step.[16]

Thermal Degradation Analysis

The thermal stability of the amine solvent is crucial for long-term operation. Thermal degradation is typically studied by exposing the solvent to high temperatures for an extended period.

Experimental Protocol:

• Sample Preparation: CO2-loaded amine solutions are prepared to a specific loading (e.g., 0.4 mol CO2/mol amine).

• Degradation Setup: The solutions are sealed in stainless steel cylinders or reactors to withstand high pressures.

• Heating: The sealed reactors are placed in a forced convection oven at a constant high temperature (e.g., 120-150 °C) for a specified duration (days to weeks).[17]

• Sampling: At regular intervals, samples are withdrawn from the reactors.

• Analysis: The concentration of the parent amine and the formation of degradation products are quantified using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

• Degradation Rate Calculation: The degradation rate is determined by plotting the amine concentration versus time and fitting the data to a kinetic model (e.g., first-order).[7][10]

Conclusion

The choice between 2-Amino-2-methyl-1-propanol (AMP) and monoethanolamine (MEA) for CO2 capture depends on the specific requirements of the application. While MEA offers a faster reaction rate, AMP demonstrates superior performance in terms of a higher CO2 absorption capacity, lower energy demand for regeneration, and greater thermal stability.[1][2][8] For applications where energy efficiency and long-term solvent stability are paramount, AMP, particularly in blended formulations, presents a highly attractive alternative to the traditional MEA-based systems. The detailed experimental protocols provided in this guide offer a framework for researchers to conduct their own comparative studies and validate the performance of these and other novel CO2 capture solvents.

References

• 1. Kinetics of CO2 Capture by Blended MEA-AMP | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 2. Removal characteristics of CO2 using aqueous MEA/AMP solutions in the absorption and regeneration process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of Carbon Dioxide Absorption in Aqueous MEA, DEA, TEA, and AMP Solutions -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 6. researchgate.net [researchgate.net]
• 7. uknowledge.uky.edu [uknowledge.uky.edu]
• 8. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 9. researchgate.net [researchgate.net]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. cetjournal.it [cetjournal.it]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. CALORIMETRIC STUDIES | International Test Centre for CO2 Capture (ITC) [co2-research.ca]
• 15. mdpi.com [mdpi.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. orbi.uliege.be [orbi.uliege.be]

A Comparative Guide to 2-Amino-2-methyl-1-propanol (AMP) and Diethanolamine (DEA) Buffer Systems for Alkaline Phosphatase (ALP) Assays

For Researchers, Scientists, and Drug Development Professionals

The accurate measurement of alkaline phosphatase (ALP) activity is crucial in various fields, from clinical diagnostics to drug development. The choice of buffer system in ALP assays significantly impacts the results, influencing enzyme kinetics and the final measured activity. This guide provides a detailed comparison of two commonly used buffer systems: 2-Amino-2-methyl-1-propanol (AMP) and Diethanolamine (DEA), supported by experimental data to aid researchers in selecting the optimal buffer for their specific needs.

Executive Summary

Both AMP and DEA are effective buffers for ALP assays, with the International Federation of Clinical Chemistry (IFCC) recommending the AMP buffer system as the more optimized method.[1] DEA-based assays, however, are also widely used. A key finding from comparative studies is that ALP activity values are consistently higher in DEA buffer than in AMP buffer.[1][2][3] This discrepancy necessitates the use of different reference ranges or the application of a conversion factor when comparing results obtained with the two buffer systems.[1][2][3]

Quantitative Data Comparison

The following table summarizes the key physicochemical and performance parameters of AMP and DEA buffer systems in the context of ALP assays.

Parameter	2-Amino-2-methyl-1-propanol (AMP)	Diethanolamine (DEA)	References
pKa (at 25°C)	9.7	8.88 - 8.96	[4][5][6][7][8][9][10][11][12][13]
Optimal pH for ALP Assay	~10.4	~9.8	[6][13]
Molar Absorptivity of p-Nitrophenol (at 405 nm)	~18,800 M⁻¹cm⁻¹	~18,500 - 18,800 M⁻¹cm⁻¹
Conversion Factor (AMP to DEA)	Not Applicable	~2.06 - 2.47	[1][2][3]
IFCC Recommendation	Preferred buffering system	An alternative system	[1]
Reported Issues	Potential for impurities that can inhibit ALP activity. Some studies show inactivation of certain ALP isoenzymes during preincubation.	Can contain monoethanolamine, a potent ALP inhibitor. Degradation during storage can lead to the formation of inhibitors.	[1][2]

Experimental Methodologies

The determination of ALP activity in both buffer systems typically relies on the hydrolysis of p-nitrophenyl phosphate (B84403) (pNPP) to p-nitrophenol, a chromogenic product that can be measured spectrophotometrically at 405 nm.

General Experimental Workflow for ALP Assay

The following diagram illustrates the general workflow for a typical colorimetric ALP assay.

References

• 1. catrosa.ru [catrosa.ru]
• 2. clearchemdiagnostics.com [clearchemdiagnostics.com]
• 3. agappe.com [agappe.com]
• 4. vitalscientific.com [vitalscientific.com]
• 5. sites.unimi.it [sites.unimi.it]
• 6. neb.com [neb.com]
• 7. Enzymatic Activity and Substrate Specificity of Mitogen-activated Protein Kinase p38α in Different Phosphorylation States - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jcsp.org.pk [jcsp.org.pk]
• 9. researchgate.net [researchgate.net]
• 10. Solved DETERMINING THE PK, OF PNP MATERIALS 1. Buffers (0.1 | Chegg.com [chegg.com]
• 11. ulab360.com [ulab360.com]
• 12. High-purity 4-nitrophenol: purification, characterization, and specifications for use as a spectrophotometric reference material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. cms.ifcc.org [cms.ifcc.org]

A Comparative Analysis of 2-Amino-2-methyl-1-propanol (AMP) and TRIS Buffers in Enzyme Kinetics

For Researchers, Scientists, and Drug Development Professionals

Choosing the appropriate buffer is a critical determinant for the accuracy and reproducibility of enzyme kinetic assays. The buffer system not only maintains a stable pH but can also directly influence enzyme activity, stability, and interaction with substrates and cofactors. This guide provides a comprehensive comparative analysis of two commonly used alkaline buffers, 2-Amino-2-methyl-1-propanol (AMP) and Tris(hydroxymethyl)aminomethane (TRIS), in the context of enzyme kinetics.

Executive Summary

Both AMP and TRIS are primary amine-containing buffers suitable for biochemical assays in the alkaline pH range. TRIS is a versatile and widely used buffer with a pKa of approximately 8.1 at 25°C, making it effective in the physiological pH range of 7.0 to 9.0.[1] However, its pH is notably sensitive to temperature changes, and it is a known chelator of divalent metal ions, which can be a significant drawback for metalloenzyme studies.[2]

AMP, with a pKa of 9.7 at 25°C, is particularly well-suited for assays requiring a more alkaline environment, such as those for alkaline phosphatase, lactate (B86563) dehydrogenase, and malate (B86768) dehydrogenase.[3] While it is an effective buffer in its optimal pH range of 8.7 to 10.4, researchers should be aware of potential impurities in commercial preparations that can inhibit enzyme activity.[3][4]

This guide will delve into the physicochemical properties, performance in enzyme assays with supporting data, and detailed experimental protocols for both buffers to aid researchers in making an informed decision for their specific experimental needs.

Physicochemical Properties: A Head-to-Head Comparison

A summary of the key physicochemical properties of AMP and TRIS buffers is presented below. Understanding these characteristics is fundamental to selecting the appropriate buffer for a given enzyme kinetics study.

Property	2-Amino-2-methyl-1-propanol (AMP)	Tris(hydroxymethyl)aminomethane (TRIS)
Chemical Structure	(CH₃)₂C(NH₂)CH₂OH	(HOCH₂)₃CNH₂
pKa (25°C)	9.7[3]	~8.1
Useful pH Range	8.7 - 10.4[3]	7.0 - 9.0[1]
Temperature Dependence (dpKa/°C)	-0.032[5]	~ -0.028 to -0.031[6]
Metal Ion Chelation	Can interact with metal ions, though less extensively studied than TRIS. Impurities may act as chelators.[4]	Known to chelate divalent cations (e.g., Mg²⁺, Ca²⁺, Mn²⁺, Cu²⁺, Zn²⁺).[2]
Primary Applications in Enzyme Kinetics	Alkaline phosphatase, lactate dehydrogenase, malate dehydrogenase assays.[3]	General purpose buffer for a wide range of enzymes, particularly in the physiological pH range.
Potential Issues	Commercial preparations may contain inhibitory impurities.[4][7] Higher viscosity can make handling difficult.[3]	Significant pH shift with temperature changes.[6] Interference with metalloenzymes. Can inhibit some enzymes.[1]

Performance in Enzyme Kinetic Assays: A Data-Driven Comparison

The choice of buffer can significantly impact the kinetic parameters of an enzyme, such as the Michaelis constant (Kₘ) and the maximum velocity (Vₘₐₓ). Below is a summary of available data for alkaline phosphatase and lactate dehydrogenase in TRIS and other relevant buffers. Direct comparative data for AMP and TRIS for the same enzyme under identical conditions is limited in the readily available literature, highlighting a need for further direct comparative studies.

Alkaline Phosphatase

Alkaline phosphatase activity is often assayed at a high pH, making AMP a suitable buffer choice.[3] Studies have shown that the type of buffer can influence the kinetic parameters of this enzyme.

Buffer System	Enzyme Source	pH	Kₘ (mM)	Vₘₐₓ (units)	Reference
TRIS-HCl	Calf Intestinal	11.0	0.76	3.12 µmoles min⁻¹ unit⁻¹	[8]
TRIS	Not Specified	9.1	~1.8	~0.14 absorbance units/min
Amino-propanol buffers (general)	Human Tissue	Not Specified	Lowest among tested buffers	Lowest among tested buffers	[6]

One study noted that amino-propanol buffers, a class that includes AMP, generally yielded the lowest Kₘ and Vₘₐₓ values for alkaline phosphatase compared to other buffers like diethanolamine (B148213) and TRIS.[6] This suggests a higher substrate affinity (lower Kₘ) but a lower maximal turnover rate in amino-propanol buffers. Conversely, another study found that TRIS buffer resulted in the highest Vₘₐₓ for alkaline phosphatase when compared to Glycine and Tricine buffers, but also the highest Kₘ, indicating lower substrate affinity.

Lactate Dehydrogenase (LDH)

LDH activity is often measured in the physiological to slightly alkaline pH range. TRIS buffer is commonly used for LDH kinetic studies.

Buffer System	Enzyme Source	pH	Kₘ (Lactate) (mM)	Vₘₐₓ (units)	Reference
TRIS-HCl (0.2 M)	Human Breast Tissue (Normal)	8.0	10.73 ± 0.54	Not specified	[9]
TRIS-HCl (0.2 M)	Human Breast Tissue (Tumor)	8.0	21.78 ± 1.07	Not specified	[9]

Experimental Protocols

Detailed and consistent experimental protocols are paramount for reproducible enzyme kinetics. Below are generalized protocols for determining enzyme kinetics using AMP and TRIS buffers.

General Protocol for Enzyme Kinetic Assay

• Buffer Preparation :

  • AMP Buffer : To prepare a 0.1 M AMP buffer, dissolve 8.914 g of 2-amino-2-methyl-1-propanol in approximately 800 mL of deionized water. Adjust the pH to the desired value (e.g., 10.4 for alkaline phosphatase) using concentrated HCl. Bring the final volume to 1 L with deionized water. Store at 4°C.[3]

  • TRIS Buffer : To prepare a 0.1 M TRIS buffer, dissolve 12.11 g of Tris base in approximately 800 mL of deionized water. Adjust the pH to the desired value (e.g., 8.0) using concentrated HCl. Bring the final volume to 1 L with deionized water. Store at room temperature or 4°C.[10]

• Reagent Preparation :

  • Prepare a stock solution of the substrate at a concentration significantly higher than the expected Kₘ.

  • Prepare a stock solution of the enzyme in a suitable buffer (often the same as the assay buffer, but at a lower concentration to maintain stability). The final enzyme concentration in the assay should be such that the reaction rate is linear for a reasonable period.

• Assay Procedure (Spectrophotometric) :

  • Set up a series of reactions with varying substrate concentrations. Each reaction should contain the assay buffer, the substrate, and any necessary cofactors.

  • Equilibrate the reaction mixtures to the desired assay temperature in a spectrophotometer.

  • Initiate the reaction by adding a small volume of the enzyme solution.

  • Monitor the change in absorbance over time at a wavelength specific to the product or substrate.

  • Determine the initial velocity (v₀) from the linear portion of the absorbance versus time plot.

• Data Analysis :

  • Plot the initial velocities (v₀) against the corresponding substrate concentrations ([S]).

  • Fit the data to the Michaelis-Menten equation (v₀ = (Vₘₐₓ * [S]) / (Kₘ + [S])) using non-linear regression software to determine the Kₘ and Vₘₐₓ values.

  • Alternatively, use a linearized plot such as the Lineweaver-Burk plot (1/v₀ vs. 1/[S]) to estimate Kₘ and Vₘₐₓ.

Mandatory Visualizations

Experimental Workflow for Enzyme Kinetics

Caption: A generalized workflow for determining enzyme kinetic parameters.

Logical Comparison of AMP and TRIS Buffers

Caption: Key properties and considerations for AMP vs. TRIS buffers.

Conclusion and Recommendations

The selection between AMP and TRIS buffers for enzyme kinetic studies is highly dependent on the specific requirements of the enzyme and the assay conditions.

Choose TRIS buffer when:

• The optimal pH of the enzyme is within the near-neutral to slightly alkaline range (pH 7.0-9.0).

• The enzyme is not a metalloenzyme, or the effect of metal ion chelation has been ruled out or is not a concern.

• The experimental temperature can be strictly controlled to minimize pH fluctuations.

Choose AMP buffer when:

• The enzyme has an optimal pH in the alkaline range (pH 8.7-10.4), such as alkaline phosphatase.

• A high buffering capacity at a high pH is required.

Crucial Considerations for Both Buffers:

• Purity: Use high-purity grades of both buffer reagents to avoid potential inhibition by contaminants. This is particularly noted for AMP, where impurities have been shown to inhibit alkaline phosphatase.[4]

• Temperature: Always prepare and pH the buffer at the temperature at which the enzyme assay will be performed. This is critical for both buffers due to their significant temperature dependence.[6]

• Empirical Testing: The optimal buffer for any given enzyme should ultimately be determined empirically by comparing enzyme activity and stability in different buffer systems.

For researchers in drug development, the potential for buffer-drug interactions should also be considered. The primary amine in both AMP and TRIS could potentially react with certain compounds.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Metal ion/buffer interactions. Stability of binary and ternary complexes containing 2-amino-2(hydroxymethyl)-1,3-propanediol (Tris) and adenosine 5'-triphosphate (ATP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. catrosa.ru [catrosa.ru]
• 4. An impurity in the buffer 2-amino-2-methyl-1-propanol, which correlates with depression of measured alkaline phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. e-century.us [e-century.us]
• 6. Kinetic parameters for the cleaved substrate, and enzyme and substrate stability, vary with the phosphoacceptor in alkaline phosphatase catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Elimination of inhibitors of alkaline phosphatase from 2-amino-2-methyl-1-propanol. | Semantic Scholar [semanticscholar.org]
• 8. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 9. Kinetic characterization of lactate dehydrogenase in normal and malignant human breast tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. christopherking.name [christopherking.name]

Evaluating the Regeneration Energy of 2-Amino-2-methyl-1-propanol (AMP) in Comparison to Other Amines for CO₂ Capture

A Comparative Guide for Researchers and Drug Development Professionals

The efficiency of carbon dioxide (CO₂) capture technologies is critically dependent on the energy required to regenerate the solvent used in the process. For amine-based solvents, this regeneration energy, primarily the heat required to break the chemical bonds between the amine and CO₂ and release the captured gas, is a major operational cost. 2-Amino-2-methyl-1-propanol (AMP), a sterically hindered primary amine, has emerged as a promising candidate for CO₂ capture due to its potential for lower regeneration energy compared to conventional amines such as Monoethanolamine (MEA), Diethanolamine (DEA), and Methyldiethanolamine (MDEA). This guide provides an objective comparison of the regeneration energy of AMP with other key amines, supported by experimental data, and outlines the methodologies used for these evaluations.

Performance Comparison of Amines

The total energy required for solvent regeneration, often referred to as the reboiler duty, is a composite of three main components: the heat of desorption (the energy required to break the amine-CO₂ bond), the sensible heat (the energy needed to raise the temperature of the amine solution to the stripping temperature), and the heat of vaporization (the energy consumed to produce steam that strips the CO₂ from the solvent).

Experimental studies have consistently demonstrated that AMP exhibits a lower heat of absorption, and consequently a lower heat of desorption, compared to the industry-standard MEA. This is a primary contributor to its reduced overall regeneration energy.

Quantitative Data Summary

The following table summarizes key performance metrics for AMP and other commonly used amines based on experimental data from various studies. It is important to note that direct comparison of regeneration energies can be challenging due to variations in experimental conditions, such as amine concentration, CO₂ loading, and stripper operating pressure.

Amine	Type	Heat of Absorption/Desorption (kJ/mol CO₂)	Regeneration Energy (GJ/t CO₂)	CO₂ Loading Capacity (mol CO₂/mol amine)	Key Findings
2-Amino-2-methyl-1-propanol (AMP)	Sterically Hindered Primary	63.95[1], 73, 82-85[2]	~3.15 (in blend with MEA)[3]	> 0.6[2]	Lower heat of reaction and easier regeneration compared to MEA[2][4].
Monoethanolamine (MEA)	Primary	88.91[1], 82, 95-101[2]	3.46 - 4.2[3][5]	0.35 - 0.45[2]	High reactivity but also high regeneration energy; serves as a benchmark for comparison.
Diethanolamine (DEA)	Secondary	70.44[1]	3.2 - 4.0[5]	-	Lower heat of absorption than MEA, but also lower reactivity.
Methyldiethanolamine (MDEA)	Tertiary	-	2.8 - 3.5[5]	-	Lower regeneration energy than MEA but suffers from slow reaction kinetics.
Piperazine (PZ)	Cyclic Diamine	70	-	-	Often used as a promoter with other amines to enhance reaction rates.

Experimental Protocols

The determination of the regeneration energy of an amine solvent is a multi-faceted process that involves precise measurements of heat inputs and outputs in a controlled experimental setup. The following is a generalized methodology for evaluating the key components of regeneration energy.

Determination of Heat of Absorption (and Desorption)

The heat of absorption is typically measured using a reaction calorimeter.

Apparatus:

• Differential Reaction Calorimeter (DRC) or a similar heat-flow calorimeter.

• Gas flow controllers for CO₂ and an inert gas (e.g., N₂).

• A stirred reactor vessel with temperature and pressure sensors.

• Data acquisition system.

Procedure:

• A known volume and concentration of the amine solution is placed in the reactor and brought to the desired absorption temperature (e.g., 40°C).

• A controlled flow of CO₂ is introduced into the reactor.

• The heat generated by the exothermic absorption reaction is measured by the calorimeter.

• The CO₂ loading of the amine solution is determined periodically by titration or other analytical methods.

• The differential heat of absorption is calculated as a function of CO₂ loading.

• The heat of desorption is considered to be equal in magnitude but opposite in sign to the heat of absorption.

Measurement of Total Regeneration Energy (Reboiler Duty)

The total regeneration energy is typically determined using a laboratory-scale absorption-desorption pilot plant.

Apparatus:

• Packed absorption column.

• Packed stripping (desorption) column with a reboiler.

• Lean/rich amine heat exchanger.

• Pumps, flow meters, and temperature and pressure sensors throughout the loop.

• Gas analyzers for CO₂ concentration.

• Power meter for the reboiler heater.

Procedure:

• The amine solution is circulated through the absorption-desorption loop.

• A simulated flue gas with a known CO₂ concentration is fed to the bottom of the absorption column.

• The CO₂-rich amine from the absorber is preheated in the lean/rich heat exchanger and then fed to the top of the stripping column.

• The reboiler at the bottom of the stripper is heated to a specific temperature (e.g., 120°C) to generate steam and desorb the CO₂.

• The regenerated (lean) amine is cooled and recirculated back to the absorber.

• The system is operated until it reaches a steady state.

• The heat input to the reboiler is measured using a power meter.

• The amount of CO₂ stripped from the solvent is measured by analyzing the gas outlet of the stripper.

• The regeneration energy (reboiler duty) is calculated by dividing the reboiler heat input by the amount of CO₂ captured and is typically expressed in GJ/tonne of CO₂.

Experimental Workflow Visualization

The following diagram illustrates the typical experimental workflow for evaluating the regeneration energy of an amine solvent.

Caption: Experimental workflow for determining amine regeneration energy.

Conclusion

The available experimental data indicates that 2-Amino-2-methyl-1-propanol (AMP) presents a significant advantage over traditional amines like MEA in terms of regeneration energy. Its lower heat of absorption is a key contributor to this improved performance. While further research and pilot-scale studies are essential for a complete economic and operational assessment, the evidence strongly suggests that AMP and AMP-based solvent blends are promising candidates for developing more energy-efficient and cost-effective carbon capture technologies. The standardized experimental protocols outlined in this guide are crucial for generating reliable and comparable data to further validate the performance of novel amine solvents.

References

• 1. csc.com.tw [csc.com.tw]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Regeneration of 2-amino-2-methyl-1-propanol used for carbon dioxide absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

A Comparative Analysis of CO2 Absorption Performance: 2-Amino-2-methyl-1-propanol (AMP) vs. MDEA and Piperazine

A comprehensive evaluation of three key amine solvents for carbon dioxide capture, this guide provides a detailed comparison of the performance of 2-Amino-2-methyl-1-propanol (AMP), N-methyldiethanolamine (MDEA), and Piperazine (PZ). The following sections present a synthesis of experimental data on their CO2 absorption capabilities, reaction kinetics, and regeneration energy requirements, offering valuable insights for researchers and professionals in the field of carbon capture technology.

This guide collates and analyzes data from various studies to offer an objective comparison. While blended amine systems, particularly those incorporating Piperazine as a promoter, are common in research, this report also endeavors to compare the individual performance characteristics of AMP, MDEA, and PZ to provide a fundamental understanding of each solvent.

Performance Data Summary

The efficiency of an amine solvent in CO2 capture is determined by several key parameters, including its CO2 loading capacity, the rate at which it absorbs CO2, and the energy required to regenerate the solvent for reuse. The following tables summarize the quantitative performance data for AMP, MDEA, and Piperazine based on available experimental research. It is important to note that experimental conditions such as temperature, pressure, and solvent concentration can significantly influence these values.

Amine Solvent	CO2 Loading Capacity (mol CO2 / mol amine)	Experimental Conditions	Reference
AMP	0.65 - 1.0	20 wt% solution, 40°C, 1 bar	[1][2]
MDEA	~1.0	20 wt% solution	[3]
Piperazine (PZ)	-	Data for standalone PZ is limited; often used as a promoter.
AMP + PZ Blends	0.99 (10wt% AMP/20wt% PZ)	-
MDEA + PZ Blends	-	-

Table 1: CO2 Loading Capacity. This table compares the equilibrium CO2 loading capacity of the different amine solvents. Higher values indicate a greater amount of CO2 can be captured per mole of amine.

Amine Solvent/Blend	Specific Absorption Rate (kmol m⁻² s⁻¹)	Experimental Conditions	Reference
AMP (with additives)	Addition of MDEA or PZ increases the absorption rate compared to AMP alone.	30 wt% AMP solution, 303–343 K	[4][5]
AMP + PZ Blend	(16.7 - 35.7) × 10⁻⁶	Packed column, varying mass proportions and temperatures.	[6][7]
MDEA + PZ Blend	(13.2 - 33.5) × 10⁻⁶	Packed column, varying mass proportions and temperatures.	[6][7]

Table 2: CO2 Absorption Rate. This table presents the specific absorption rates, indicating the kinetics of the CO2 capture process. A higher absorption rate can lead to smaller and more cost-effective absorption equipment.

Amine Solvent/Blend	Regeneration Heat (MJ/kg CO2)	Regeneration Efficiency (%)	Experimental Conditions	Reference
AMP	Lower reaction heat compared to MEA.	-	20 wt% solution	[1]
MDEA	Low heat of reaction.	-	-	[8]
AMP + PZ Blend	3.4 - 4.7	90.8 - 98.93	Regeneration temperatures of 373-390 K.	[6][7]
MDEA + PZ Blend	3.0 - 4.1	84.28 - 93.64	Regeneration temperatures of 373-390 K.	[6][7]

Table 3: Regeneration Energy. This table highlights the energy required for solvent regeneration, a critical factor in the overall cost of the CO2 capture process. Lower regeneration heat and higher regeneration efficiency are desirable.

Experimental Protocols

The data presented in this guide is based on established experimental methodologies for evaluating CO2 absorption performance. Below are detailed protocols for key experiments.

CO2 Absorption in a Packed Column

This method is commonly used to determine the CO2 removal efficiency and overall mass transfer coefficient.

Objective: To measure the CO2 absorption performance of an amine solution under continuous counter-current flow conditions.

Apparatus:

• Packed absorption column (typically glass or stainless steel)

• Packing material (e.g., Raschig rings)

• Gas inlet and outlet ports

• Liquid inlet and outlet ports

• Gas flow meters

• Liquid pump

• CO2 and N2 (or air) gas cylinders with mass flow controllers

• Gas analyzer (e.g., infrared CO2 analyzer)

• Temperature and pressure sensors

Procedure:

• Prepare the aqueous amine solution of the desired concentration.

• Fill the liquid reservoir with the prepared amine solution.

• Start the liquid pump to circulate the amine solution through the column at a set flow rate.

• Introduce a gas mixture of CO2 and N2 (or air) with a known CO2 concentration into the bottom of the column at a set flow rate.

• Allow the system to reach a steady state, which is typically indicated by stable CO2 concentrations at the gas outlet.

• Measure the CO2 concentration in the gas stream at the inlet and outlet of the column using a gas analyzer.

• Record the temperatures and pressures at various points in the system.

• The CO2 removal efficiency is calculated based on the change in CO2 concentration between the inlet and outlet gas streams.

• The overall volumetric mass transfer coefficient (KGa) can be determined from the experimental data.[9]

Determination of CO2 Loading Capacity

This experiment measures the maximum amount of CO2 that can be absorbed by a given amount of amine solution.

Objective: To determine the equilibrium CO2 loading capacity of an amine solution.

Apparatus:

• Gas-liquid equilibrium cell or a stirred reactor

• Gas supply (pure CO2)

• Pressure transducer

• Temperature controller

• Stirrer

• Vacuum pump

• Sample ports for liquid analysis

Procedure:

• A known volume and concentration of the amine solution is charged into the reactor.

• The reactor is sealed and evacuated to remove any residual air.

• The solution is heated to the desired experimental temperature.

• CO2 is introduced into the reactor incrementally.

• The solution is stirred vigorously to ensure good gas-liquid contact and to reach equilibrium.

• The pressure inside the reactor is monitored until it stabilizes, indicating that equilibrium has been reached.

• The amount of CO2 absorbed is calculated from the pressure drop in the reactor of a known volume.

• A liquid sample can be taken for analysis (e.g., titration) to determine the CO2 concentration in the liquid phase.

• The CO2 loading is then calculated as the moles of CO2 absorbed per mole of amine.

Visualizing the Process

To better understand the relationships and workflows involved in comparing these amine solvents, the following diagrams are provided.

Caption: Logical flow of the performance comparison for the three amine solvents.

Caption: Typical experimental workflow for CO2 absorption and regeneration studies.

References

• 1. mdpi.com [mdpi.com]
• 2. ltu.diva-portal.org [ltu.diva-portal.org]
• 3. mdpi.com [mdpi.com]
• 4. Removal of carbon dioxide by absorption into blended amines: kinetics of absorption into aqueous AMP/HMDA, AMP/MDEA, and AMP/piperazine solutions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Removal of carbon dioxide by absorption into blended amines: kinetics of absorption into aqueous AMP/HMDA, AMP/MDEA, and AMP/piperazine solutions | Semantic Scholar [semanticscholar.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]
• 9. ijsrp.org [ijsrp.org]

study of the effect of different activators on the performance of 2-Amino-2-methyl-1-propanol in CO2 capture

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the performance of 2-Amino-2-methyl-1-propanol (AMP), a sterically hindered amine, and the significant role various activators play in augmenting its efficacy for carbon dioxide (CO2) capture. This analysis is supported by a compilation of experimental data from multiple studies, detailing methodologies and presenting quantitative comparisons.

2-Amino-2-methyl-1-propanol (AMP) has garnered attention in the field of CO2 capture due to its high theoretical CO2 loading capacity (1 mol of CO2 per mol of AMP), lower energy requirement for regeneration compared to conventional amines like monoethanolamine (MEA), and greater resistance to thermal and oxidative degradation[1][2][3]. However, a significant drawback of AMP is its relatively slow reaction kinetics with CO2[4][5]. To overcome this limitation, various activators are blended with AMP to enhance the CO2 absorption rate. This guide focuses on the comparative performance of AMP when combined with different activators, primarily piperazine (B1678402) (PZ) and monoethanolamine (MEA).

Performance Comparison of AMP and its Blends

The following tables summarize the key performance indicators for AMP and its blends with various activators, benchmarked against the widely used 30 wt.% MEA solution.

Absorbent Composition	CO2 Removal Efficiency (%)	Overall Volumetric Mass Transfer Coefficient (KGav) (kmol/m³·h·kPa)	CO2 Loading (mol CO2/mol amine)	Cyclic Capacity (mol CO2/kg solution)	Heat Duty (GJ/tCO2)	Reference
30 wt.% MEA	76 - 97	0.078	~0.5	-	3.46 - 4.0	[1][6][7]
30 wt.% AMP	52	0.041	~1.0	-	-	[6]
30 wt.% (3 wt.% PZ + 27 wt.% AMP)	55	0.046	-	-	-	[6]
30 wt.% (5 wt.% PZ + 25 wt.% AMP)	-	-	-	-	-
30 wt.% (7 wt.% PZ + 23 wt.% AMP)	76	0.078	-	-	-	[6]
30 wt.% (9 wt.% PZ + 21 wt.% AMP)	88	0.113	-	-	-	[6]
10 wt.% AMP + 20 wt.% PZ	-	-	0.99	-	-
AMP/MEA (5/5 vol ratio)	Increased by 12.34% vs pure AMP	Increased by 29.21% vs pure AMP	-	-	-	[4]
AMP/AEP (7/3 vol ratio)	Increased by 9.68% vs pure AMP	Increased by 28.10% vs pure AMP	-	-	-	[4]
27 wt.% AMP + 13 wt.% PZ	-	-	-	-	Significantly reduced vs MEA	[1]
AMP-PZ-MEA tri-solvent blends	-	-	Higher than 5 kmol/m³ MEA	-	50-54.5% lower than 5 kmol/m³ MEA	[7]

Key Observations:

• Pure AMP vs. MEA: While AMP exhibits a higher theoretical CO2 loading capacity, its CO2 removal efficiency and absorption rate are significantly lower than MEA[5][6].

• Effect of Piperazine (PZ) as an Activator: The addition of PZ to AMP solutions dramatically enhances the CO2 removal efficiency and the overall mass transfer coefficient. Increasing the concentration of PZ in the blend leads to a progressive improvement in performance[6]. A blend of 7 wt.% PZ and 23 wt.% AMP shows a performance comparable to 30 wt.% MEA in terms of CO2 removal efficiency[6]. The blend of 10 wt% AMP and 20 wt% PZ recorded the highest CO2 absorption capacity of 0.99 mol CO2/mol amine.

• Effect of Monoethanolamine (MEA) as an Activator: Blending AMP with MEA also leads to an increase in both absorption capacity and rate compared to pure AMP[4].

• Tri-solvent Blends: The combination of AMP, PZ, and MEA in a tri-solvent blend has shown promising results, exhibiting higher cyclic capacities and significantly lower heat duties compared to the standard 5 kmol/m³ MEA solution[7].

• Regeneration Energy: Blends of AMP and PZ have been reported to significantly reduce the reboiler duty during regeneration, a key factor in the overall cost of the CO2 capture process[1].

Experimental Protocols

The data presented in this guide are derived from various experimental setups. A general methodology for evaluating the CO2 capture performance of amine solvents is outlined below.

CO2 Absorption/Desorption Experimental Setup

A typical experimental setup for absorption and desorption studies consists of a gas-liquid contactor (e.g., a packed column or a wetted wall column), a gas mixing unit, a solvent regeneration unit (desorber), and analytical equipment for measuring gas and liquid compositions.

Absorption Protocol:

• A simulated flue gas with a specific CO2 concentration (e.g., 15% v/v) is prepared by mixing CO2 and N2 gases using mass flow controllers[8].

• The amine solvent is preheated to the desired absorption temperature (e.g., 313 K or 40°C)[7].

• The gas mixture and the amine solution are fed counter-currently into the absorption column.

• The CO2 concentration in the outlet gas stream is continuously monitored using a gas analyzer to determine the CO2 removal efficiency.

• Liquid samples are taken periodically to analyze the CO2 loading in the amine solution.

Desorption Protocol:

• The CO2-rich amine solution from the absorber is heated in a desorption flask or column to a specific regeneration temperature (e.g., 363 K or 120°C)[7][9].

• The released CO2 is cooled to condense any water vapor and then measured.

• The regenerated (lean) amine solution is cooled and can be recycled back to the absorber.

The following diagram illustrates a generalized workflow for evaluating CO2 capture performance.

Generalized workflow for CO2 absorption-desorption experiments.

Logical Relationship of Activator Performance

The primary role of an activator in an AMP-based solvent is to accelerate the rate of the CO2 absorption reaction. The diagram below illustrates the logical relationship between the addition of an activator and the resulting performance improvements.

References

• 1. Frontiers | Techno-economic analysis of AMP/PZ solvent for CO2 capture in a biomass CHP plant: towards net negative emissions [frontiersin.org]
• 2. Regeneration of 2-amino-2-methyl-1-propanol used for carbon dioxide absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CO2 Absorption from Biogas Using Piperazine-Promoted 2-Amino-2-methyl-1-propanol: Process Performance in a Packed Column | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

comparative study of volatile corrosion inhibitors including amino alcohols

A Comparative Guide to Amino Alcohols as Volatile Corrosion Inhibitors

This guide provides a comparative analysis of amino alcohols as volatile corrosion inhibitors (VCIs). While direct, comprehensive comparative studies on the volatile corrosion inhibition efficiency of a wide range of amino alcohols are limited in publicly available literature, this document synthesizes existing data on their performance as corrosion inhibitors in various environments and outlines the standard experimental protocols for their evaluation. This guide is intended for researchers, scientists, and professionals in materials science and corrosion engineering.

Introduction to Amino Alcohols as Volatile Corrosion Inhibitors

Amino alcohols are organic compounds containing both an amino (-NH2, -NHR, or -NR2) and a hydroxyl (-OH) functional group. Their volatility allows them to be used as VCIs, where they are transported in the vapor phase to protect metal surfaces from corrosion within an enclosed space. The primary mechanism of corrosion inhibition by amino alcohols involves the adsorption of their molecules onto the metal surface.[1][2] The lone pair of electrons on the nitrogen and oxygen atoms facilitates this adsorption, forming a protective film that acts as a barrier to corrosive agents.[1][2] This film can inhibit both anodic (metal dissolution) and cathodic (oxygen reduction) reactions.[3]

Comparative Performance Data

Quantitative data directly comparing the volatile corrosion inhibition efficiency of a broad spectrum of amino alcohols under identical conditions is scarce. The majority of available research focuses on their performance as corrosion inhibitors in aqueous solutions, particularly in acidic media. The following tables summarize some of the available data for common amino alcohols. It is crucial to note that these results are from immersion tests and may not directly translate to VCI performance, but they provide valuable insights into the relative effectiveness of these compounds.

Table 1: Corrosion Inhibition Efficiency of Amino Alcohols on Mild Steel in Acidic Medium

Inhibitor	Concentration	Corrosive Medium	Temperature	Inhibition Efficiency (%)	Test Method	Reference
Diethanolamine	10⁻³ M	0.5 M H₂SO₄	303 K	88.7	Galvanostatic Polarization	[4]
Diethanolamine	10⁻⁴ M	0.5 M H₂SO₄	303 K	83.8	Galvanostatic Polarization	[4]
Diethanolamine	10⁻⁵ M	0.5 M H₂SO₄	303 K	75.0	Galvanostatic Polarization	[4]
Diethanolamine	10⁻⁶ M	0.5 M H₂SO₄	303 K	65.4	Galvanostatic Polarization	[4]
Diethanolamine	10⁻⁷ M	0.5 M H₂SO₄	303 K	55.3	Galvanostatic Polarization	[4]

Table 2: Comparative Corrosion Inhibition Efficiency of Ethanolamines on Zinc in Acidic Medium

Inhibitor	Concentration	Corrosive Medium	Inhibition Efficiency (%)	Test Method	Reference
Monoethanolamine	15 mM	1.0 M Sulfamic Acid	92.4	Weight Loss	[5]
Diethanolamine	15 mM	1.0 M Sulfamic Acid	91.5	Weight Loss	[5]
Triethanolamine	15 mM	1.0 M Sulfamic Acid	71.6	Weight Loss	[5]
Monoethanolamine	1%	0.01 N HNO₃ + 0.01 N H₃PO₄	95	Weight Loss	[6]
Diethanolamine	1%	0.01 N HNO₃ + 0.01 N H₃PO₄	94	Weight Loss	[6]
Triethanolamine	1%	0.01 N HNO₃ + 0.01 N H₃PO₄	93	Weight Loss	[6]

Table 3: Comparative Performance of an Amino Alcohol Inhibitor and Lithium Nitrite for Reinforcing Steel

Inhibitor	Molar Ratio (Inhibitor/Cl⁻)	Corrosion Protection	Reference
Dimethylethanolamine	≥ 0.3	Effective	[3]
Lithium Nitrite	≥ 0.6	Effective	[3]

Experimental Protocols

The evaluation of volatile corrosion inhibitors typically involves a combination of weight loss, electrochemical, and vapor phase tests.

Weight Loss Method (Gravimetric)

This is a fundamental method for determining corrosion rates and inhibitor efficiency.

Protocol based on ASTM G31:

• Specimen Preparation: Metal specimens (e.g., mild steel coupons) are cleaned, degreased, and weighed accurately.

• Test Setup: The VCI in its delivery form (e.g., powder, impregnated paper) is placed in a sealed container (e.g., a desiccator or test jar) with the metal specimens suspended above it, ensuring no direct contact. A corrosive environment is created, often by adding a small amount of water to create a high-humidity atmosphere. A control setup without the VCI is also prepared.

• Exposure: The containers are maintained at a constant temperature for a specified duration.

• Evaluation: After the exposure period, the specimens are removed, cleaned according to standard procedures (e.g., using inhibited acid to remove corrosion products), dried, and re-weighed.

• Calculation of Inhibition Efficiency (IE%): IE% = [(W₀ - Wᵢ) / W₀] x 100 Where:

  • W₀ is the weight loss of the specimen in the absence of the inhibitor.

  • Wᵢ is the weight loss of the specimen in the presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique for studying the corrosion resistance of the protective film formed by the inhibitor.

General Protocol:

• Electrochemical Cell: A three-electrode cell is typically used, consisting of a working electrode (the metal specimen), a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter electrode (e.g., platinum or graphite).

• Exposure to VCI: The working electrode is exposed to the VCI vapor in a sealed chamber for a predetermined period to allow for the formation of the protective film.

• EIS Measurement: The VCI-exposed working electrode is then immersed in a corrosive electrolyte (e.g., 3.5% NaCl solution). A small amplitude AC voltage is applied across a range of frequencies, and the resulting current is measured to determine the impedance.

• Data Analysis: The impedance data is often analyzed by fitting it to an equivalent electrical circuit model to determine parameters such as polarization resistance (Rp), which is inversely proportional to the corrosion rate.

• Calculation of Inhibition Efficiency (IE%): IE% = [(Rp(inh) - Rp(blank)) / Rp(inh)] x 100 Where:

  • Rp(inh) is the polarization resistance in the presence of the inhibitor.

  • Rp(blank) is the polarization resistance in the absence of the inhibitor.

Vapor Phase Inhibition Ability (VIA) Test

This test directly evaluates the ability of a VCI to inhibit corrosion in the vapor phase.

Protocol based on NACE TM0208:

• Apparatus: A test jar containing a metal specimen (typically ferrous metal) is used. The VCI material is placed in the jar, physically separated from the specimen.

• Procedure:

  • A controlled amount of water is added to the jar to create a humid environment.

  • The jar is sealed and subjected to a temperature cycle to induce condensation on the metal specimen.

  • A control jar without the VCI is run in parallel.

• Evaluation: After the test cycle, the metal specimen is visually inspected for signs of corrosion. The extent of corrosion is typically rated on a scale. A successful VCI will show little to no corrosion compared to the control specimen.[7][8]

Mandatory Visualizations

Caption: Experimental workflow for evaluating volatile corrosion inhibitors.

Caption: Logical framework for comparing different classes of VCIs.

References

• 1. researchgate.net [researchgate.net]
• 2. cortecvci.com [cortecvci.com]
• 3. Comparative Study on Corrosion Protection of Reinforcing Steel by Using Amino Alcohol and Lithium Nitrite Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. toolify.ai [toolify.ai]
• 6. standards.globalspec.com [standards.globalspec.com]
• 7. zerust.com [zerust.com]
• 8. cortecvci.com [cortecvci.com]

A Comparative Guide to Alkaline Phosphatase (ALP) Assays: AMP vs. DEA Buffers

For researchers, scientists, and professionals in drug development, the choice of buffer system in an alkaline phosphatase (ALP) assay can significantly impact the observed enzymatic activity. This guide provides a quantitative comparison of two commonly used activating buffers, 2-amino-2-methyl-1-propanol (AMP) and diethanolamine (B148213) (DEA), supported by experimental data and detailed protocols.

The International Federation of Clinical Chemistry (IFCC) recommends the AMP buffer system as the most optimized method for ALP estimation.[1][2] Both AMP and DEA are classified as activating, or transphosphorylating, buffers which enhance the rate of the phosphatase enzyme action by acting as a phosphate-accepting buffer.[1][3] However, the choice between these two buffers is not trivial, as they yield different quantitative results.

Quantitative Comparison of ALP Activity

Studies have consistently shown that ALP activity is higher when measured in a DEA buffer system compared to an AMP buffer system.[1][4][5] This difference is significant enough that results from the two buffer systems cannot be used interchangeably without a conversion factor.[1]

The following table summarizes the quantitative relationship observed in comparative studies:

Buffer System	Mean ALP Activity (U/L)	Conversion Factor (to DEA)	Key Observations
AMP	125.95 +/- 81.35	2.06	A strong direct relationship in results between the two buffers was observed (r=0.9936, r²=0.9872).[1][6]
DEA	260.12 +/- 206.39	-	Yields results approximately twice as high as the AMP method.[1]
AMP	-	2.47	A study involving 250 patient samples established this conversion factor.[4][5]
DEA	-	-	Normal ranges are higher with DEA buffer compared to AMP buffer.[4][5]

It is important to note that some studies have reported the inactivation of certain human ALP isoenzymes during preincubation with AMP buffers, a phenomenon not observed with DEA buffers.[1][7]

Experimental Protocols

The following are generalized protocols for the determination of ALP activity using AMP and DEA buffer systems with p-Nitrophenyl Phosphate (pNPP) as the substrate.

Principle: In an alkaline environment, ALP catalyzes the hydrolysis of p-Nitrophenyl Phosphate (pNPP) to p-Nitrophenol and inorganic phosphate. The rate of formation of the yellow-colored p-Nitrophenol is proportional to the ALP activity and is measured spectrophotometrically at 405 nm.[8][9][10][11]

• Reagent Preparation :

  • AMP Buffer (pH 10.5) : To 60 mL of distilled water, add 11.6 mL of 2-amino-2-methyl-1-propanol (AMP). Adjust the pH to 10.5 with 6 N HCl. Bring the final volume to 100 mL with distilled water. This buffer can be stored at 4°C for up to 6 months.[8]

  • Substrate Solution (2 mg/mL pNPP) : Dissolve p-Nitrophenyl Phosphate in the AMP buffer. This solution should be prepared fresh before use.[8]

• Assay Procedure :

  • Pipette the required volume of the sample (e.g., serum, cell lysate) into a microplate well or cuvette.

  • Add 0.1 mL of the AMP buffer containing the pNPP substrate to each well.[9]

  • Mix and incubate at 37°C for a specified time (e.g., 15 minutes).[9]

  • Stop the reaction by adding a small volume of a strong acid (e.g., 0.006 mL of 6 N HCl) followed by a neutralizing agent (e.g., 0.104 mL of 1.0 N NaOH).[8][9]

  • Measure the absorbance of the resulting yellow solution at 405 nm.[8][9]

  • Calculate the ALP activity based on the rate of change in absorbance.

• Reagent Preparation :

  • DEA Buffer (1.0 M, pH 9.8 at 37°C) : Prepare a solution of diethanolamine in purified water. Adjust the pH to 9.8 at 37°C with 5 M HCl. The final concentration of diethanolamine is typically around 1.0 M and should contain 0.5 mM Magnesium Chloride.[10][12][13]

  • Substrate Solution (10 mmol/L pNPP) : Dissolve p-Nitrophenyl Phosphate in an appropriate solvent or directly into the working reagent.[10]

• Assay Procedure :

  • Prepare a working reagent by mixing the DEA buffer and the pNPP substrate solution in a specified ratio (e.g., 4:1).[10]

  • Pipette the sample into a cuvette.

  • Add the working reagent to the sample.

  • Mix and incubate at 37°C.

  • Record the change in absorbance at 405 nm over a period of time (e.g., every minute for 3 minutes) to determine the rate of reaction.[11]

  • Calculate the ALP activity.

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for comparing ALP activity in AMP and DEA buffers and the basic signaling pathway of the ALP-catalyzed reaction.

Experimental workflow for comparing ALP activity in AMP and DEA buffers.

Simplified signaling pathway of the ALP-catalyzed hydrolysis of pNPP.

References

• 1. ijfmr.com [ijfmr.com]
• 2. vitalscientific.com [vitalscientific.com]
• 3. The effect of different buffers and amounts of intestinal alkaline phosphatase isoforms on total alkaline phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. wjpsonline.com [wjpsonline.com]
• 5. wjpsonline.com [wjpsonline.com]
• 6. Comparison of the effect of two different buffer systems used for the estimation of serum Alkaline Phosphatase on interpretation of the test results. - IJFMR [ijfmr.com]
• 7. Initial activity and inactivation of alkaline phosphatase in different lots of buffer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. e-century.us [e-century.us]
• 9. An innovative and cost-effective way to estimate alkaline phosphatase activity in in vitro cellular model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biolabo.fr [biolabo.fr]
• 11. biolabo.fr [biolabo.fr]
• 12. Phosphatase, Alkaline - Assay | Worthington Biochemical [worthington-biochem.com]
• 13. Diethanolamine Assay for the Enzymatic Assay of Alkaline Phosphatase (EC 3.1.3.1) [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Amino-2-methyl-1-propanol: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

2-Amino-2-methyl-1-propanol (AMP) is a combustible liquid that poses several hazards, including causing skin and serious eye irritation.[1][2] It is also harmful to aquatic life with long-lasting effects.[2][3][4][5][6] Therefore, the proper disposal of this chemical is not just a matter of regulatory compliance but a critical step in ensuring laboratory safety and environmental protection. Adherence to the following procedures is essential for the safe handling and disposal of 2-Amino-2-methyl-1-propanol.

Immediate Safety and Handling Precautions

Before handling 2-Amino-2-methyl-1-propanol, it is crucial to consult the Safety Data Sheet (SDS).[7] Always work in a well-ventilated area, and wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent serious eye damage.[2][6]

• Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene.[2][7] Gloves should be inspected before use and disposed of properly after handling the chemical.

• Body Protection: A lab coat or a chemical-resistant apron should be worn to protect against skin contact.[8]

In Case of Exposure:

• Eye Contact: Immediately rinse with water for several minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing. Seek immediate medical attention.[2][6][7]

• Skin Contact: Take off all contaminated clothing immediately and wash the affected skin with plenty of water.[1][7]

• Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for breathing.[1][7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][9]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Amino-2-methyl-1-propanol, providing a quick reference for its physical and toxicological properties.

Property	Value	Source
Molecular Formula	C4H11NO	[2][5][6]
Molecular Weight	89.14 g/mol	[2][6]
CAS Number	124-68-5	[1][2][5][6][10]
Flash Point	> 67°C	[8]
Acute Dermal LD50 (Rabbit)	> 2000 mg/kg	[8]
Aquatic Toxicity LC50 (Bluegill sunfish, 96h)	190 mg/l

Operational Plan for Waste Collection and Storage

Proper collection and storage of 2-Amino-2-methyl-1-propanol waste are critical to maintaining a safe laboratory environment.

Step 1: Waste Segregation and Collection

• Collect waste 2-Amino-2-methyl-1-propanol and any materials contaminated with it (e.g., paper towels, gloves) in a designated, compatible, and clearly labeled waste container.[7]

• The container should be made of a material that will not react with the chemical, such as glass or a compatible plastic.[7]

Step 2: Labeling

• The waste container must be clearly labeled with the words "Hazardous Waste" and the chemical name, "2-Amino-2-methyl-1-propanol".[7]

Step 3: Storage

• Store the waste container in a designated satellite accumulation area within the laboratory.

• This area should be away from incompatible materials, particularly strong oxidizing agents and acids.[5][8]

• Keep the container tightly closed except when adding waste.[7]

Disposal Procedures

The primary and recommended method for the disposal of 2-Amino-2-methyl-1-propanol is through a licensed and approved hazardous waste disposal company.[2][7] Do not attempt to dispose of this chemical down the drain or in regular trash. [7][11]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-Amino-2-methyl-1-propanol.

Caption: Disposal workflow for 2-Amino-2-methyl-1-propanol.

Step-by-Step Disposal Protocol:

• Contact a Licensed Disposal Company: Arrange for the pickup and disposal of the waste container through your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal contractor.[7] Federal and state regulations, such as the Resource Conservation and Recovery Act (RCRA), govern the management of hazardous waste from "cradle-to-grave".[12][13]

• Recommended Disposal Method: The recommended method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

• Decontamination of Empty Containers:

  • Empty containers that previously held 2-Amino-2-methyl-1-propanol must be thoroughly decontaminated before being discarded or reused.[7]

  • Triple-rinse the container with a suitable solvent (e.g., water or ethanol).[7]

  • Collect the rinsate and dispose of it as hazardous waste.[7]

  • After proper decontamination, and after defacing or removing the original label, the container can typically be disposed of as regular laboratory glass or plastic waste, in accordance with local regulations.[7]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste.

References

• 1. fishersci.com [fishersci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. chemicalbook.com [chemicalbook.com]
• 5. arcopol.eu [arcopol.eu]
• 6. pallavchemicals.com [pallavchemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. echemi.com [echemi.com]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. carlroth.com [carlroth.com]
• 11. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]

Essential Safety and Operational Guide for 2-Amino-2-methyl-1-propanol

This guide provides critical safety and logistical information for the handling and disposal of 2-Amino-2-methyl-1-propanol (CAS No. 124-68-5). Adherence to these procedures is essential for ensuring a safe laboratory environment for researchers, scientists, and drug development professionals. This substance is a combustible liquid that causes skin irritation and serious eye irritation, and is harmful to aquatic life with long-lasting effects.[1][2][3][4]

Chemical and Physical Properties

Property	Value
Molecular Formula	C4H11NO[4]
Molecular Weight	89.14 g/mol [4][5][6]
Appearance	Clear, light-colored liquid or solid[5][6]
Melting Point	24-28 °C[6]
Boiling Point	165 °C[6]
Flash Point	67 °C (closed cup)[7]
Density	0.934 g/mL at 25 °C[6]
Vapor Density	3.0 (air = 1)[6][7]
Vapor Pressure	<1 mmHg at 25 °C[6]
pKa	9.7 at 25 °C[6]

Hazard Identification and Classification

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation[2][3][4]
Serious Eye Damage/Irritation	1/2	H318/H319: Causes serious eye damage/irritation[2][3][4]
Chronic Aquatic Toxicity	3	H412: Harmful to aquatic life with long lasting effects[3][4]
Flammable Liquids	4	Combustible liquid[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Amino-2-methyl-1-propanol:

PPE Category	Specific Requirements
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should also be used.[4][8]
Hand Protection	Chemical-resistant, impervious gloves must be worn. Inspect gloves prior to use.[2][8]
Body Protection	Wear a lab coat. For larger quantities or where splashing is possible, use fire/flame resistant and impervious clothing.[1]
Respiratory Protection	Use only in a well-ventilated area, preferably under a chemical fume hood.[9] If exposure limits are exceeded or irritation is experienced, a full-face respirator with appropriate cartridges should be used.[9]

Operational Plan: Step-by-Step Handling Procedures

Preparation and Engineering Controls:

• Ensure a calibrated eye wash station and safety shower are readily accessible.

• Work in a well-ventilated area, such as a certified chemical fume hood.[9]

• Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2] Above 67°C, use a closed system and ventilation.[1]

• All equipment used when handling the product must be grounded to prevent static discharges.[2][10]

• Have a chemical spill kit with inert absorbent material (e.g., sand, vermiculite) readily available.[10]

Handling the Chemical:

• Avoid all personal contact, including inhalation of vapors or mists.[9]

• Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

• Wash hands and any exposed skin thoroughly after handling.[2][11]

• When handling, do not eat, drink, or smoke.[3]

• Use non-sparking tools to prevent ignition.[1][9]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9]

• Keep containers separated from strong oxidants and strong acids.[1][5]

• Keep away from heat, sparks, and open flames.[2][3]

Emergency and Disposal Plan

First-Aid Measures

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][2]
Skin Contact	Immediately wash off with plenty of water for at least 15 minutes. Remove contaminated clothing. Get medical attention if irritation occurs.[1][2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Give one or two glasses of water to drink. Seek immediate medical attention.[1][2]

Spill Response

• Minor Spill:

  • Evacuate unnecessary personnel.

  • Wear appropriate PPE.

  • Contain the spill using inert absorbent material (e.g., sand, vermiculite).[10]

  • Collect the absorbed material using non-sparking tools and place it in a suitable, closed container for disposal.[5][10]

  • Clean the spill area thoroughly.

• Major Spill:

  • Evacuate the area immediately.[8]

  • Alert emergency services and your institution's environmental health and safety department.

  • Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[10]

  • Prevent entry into waterways, sewers, basements, or confined areas.[5][10]

Disposal Plan

• Chemical Waste:

  • Dispose of surplus and non-recyclable solutions to a licensed disposal company.[8] This may involve incineration in a licensed facility.

  • Do not allow the chemical to enter drains or sewer systems.[8] Discharge into the environment must be avoided.[4][8]

• Contaminated Packaging:

  • Contaminated packaging should be treated as hazardous waste and disposed of through a licensed disposal company.

Workflow for Handling 2-Amino-2-methyl-1-propanol

Caption: Workflow for the safe handling of 2-Amino-2-methyl-1-propanol from preparation to disposal.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2‐アミノ‐2‐メチル‐1‐プロパノール technical, ≥90% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-Amino-2-methyl-1-propanol | C4H11NO | CID 11807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pallavchemicals.com [pallavchemicals.com]
• 9. benchchem.com [benchchem.com]
• 10. 2-AMINO-2-METHYL-1-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. chemicalbook.com [chemicalbook.com]